Piperoxan

• CAS: 165963-28-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of Piperoxan on α2-Adrenoceptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperoxan (B1220614), a benzodioxane derivative, is a classical α-adrenoceptor antagonist with a notable selectivity for the α2-adrenoceptor subtype over the α1-adrenoceptor. This technical guide provides a comprehensive overview of the mechanism of action of piperoxan at α2-adrenoceptors, consolidating key quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular pathways. The primary mechanism of piperoxan involves competitive antagonism at α2-adrenoceptors, thereby inhibiting the actions of endogenous agonists like norepinephrine (B1679862). This blockade disrupts the canonical Gαi-protein coupled signaling cascade, leading to a disinhibition of adenylyl cyclase and subsequent modulation of downstream effectors such as the ERK/MAPK pathway. This guide is intended to serve as a detailed resource for researchers and professionals in pharmacology and drug development, offering a granular understanding of piperoxan's molecular interactions and functional consequences at α2-adrenoceptors.

Introduction

α2-Adrenoceptors are a class of G-protein coupled receptors (GPCRs) that play a pivotal role in regulating the sympathetic nervous system and various physiological processes. These receptors are primarily coupled to inhibitory G-proteins (Gαi/o), and their activation by endogenous catecholamines, such as norepinephrine and epinephrine, leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of ion channel activity. α2-Adrenoceptors are categorized into three main subtypes: α2A, α2B, and α2C, each with distinct tissue distribution and physiological functions.

Piperoxan has been historically utilized as a pharmacological tool to investigate the physiological and pathological roles of α2-adrenoceptors. Its antagonistic properties make it a valuable agent for dissecting the signaling pathways and functional outcomes associated with α2-adrenoceptor activation. This guide delves into the specifics of piperoxan's interaction with these receptors, presenting quantitative binding data, functional antagonism, and the experimental protocols used to elucidate these characteristics.

Binding Affinity of Piperoxan at α2-Adrenoceptor Subtypes

The affinity of a ligand for its receptor is a critical determinant of its potency and selectivity. The binding affinity of piperoxan for the human α2A, α2B, and α2C adrenoceptor subtypes has been determined through radioligand binding assays.

Table 1: Binding Affinity (KD) of Piperoxan for Human α2-Adrenoceptor Subtypes

Adrenoceptor Subtype	Log KD (M)	KD (nM)
α2A	-6.83 ± 0.08	148
α2B	-6.21 ± 0.09	617
α2C	-6.61 ± 0.06	245

Data extracted from Baker, J. G. (2022). The affinity and selectivity of α-adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C-adrenoceptors and comparison with human α1 and β-adrenoceptors. Pharmacology Research & Perspectives, 10, e00924.

These data indicate that piperoxan exhibits a moderate affinity for all three α2-adrenoceptor subtypes, with a slight preference for the α2A subtype.

Experimental Protocol: Radioligand Binding Assay

The binding affinities presented in Table 1 were determined using a whole-cell radioligand binding assay with the non-selective α2-adrenoceptor antagonist [3H]-rauwolscine.

Objective: To determine the equilibrium dissociation constant (KD) of piperoxan for the human α2A, α2B, and α2C adrenoceptor subtypes.

Materials:

• Chinese Hamster Ovary (CHO) cells stably expressing human α2A, α2B, or α2C adrenoceptors.

• [3H]-rauwolscine (radioligand).

• Piperoxan hydrochloride.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation fluid.

• Microplates and filtration apparatus.

Methodology:

• Cell Culture: CHO cells expressing the respective α2-adrenoceptor subtype are cultured to confluence in appropriate media.

• Assay Setup: The assay is performed in microplates. Each well contains a fixed concentration of [3H]-rauwolscine and varying concentrations of the competing ligand, piperoxan.

• Incubation: The plates are incubated at a controlled temperature (e.g., room temperature) for a sufficient duration to allow binding to reach equilibrium.

• Termination of Binding: The binding reaction is terminated by rapid filtration through glass fiber filters, which separates the receptor-bound radioligand from the unbound radioligand.

• Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of piperoxan that inhibits 50% of the specific binding of [3H]-rauwolscine (IC50) is determined by non-linear regression analysis of the competition binding data. The KD of piperoxan is then calculated from the IC50 value using the Cheng-Prusoff equation:

  KD = IC50 / (1 + [L]/KD,L)

  where [L] is the concentration of the radioligand and KD,L is the equilibrium dissociation constant of the radioligand.

Workflow for Radioligand Binding Assay

Caption: Workflow of a competitive radioligand binding assay.

Functional Antagonism of α2-Adrenoceptor Signaling

Piperoxan acts as a competitive antagonist, meaning it binds to the same site on the α2-adrenoceptor as endogenous agonists but does not activate the receptor. This blockade prevents the conformational changes necessary for G-protein coupling and subsequent downstream signaling.

Inhibition of Adenylyl Cyclase

The canonical signaling pathway for α2-adrenoceptors involves the inhibition of adenylyl cyclase. Activation of the receptor by an agonist leads to the dissociation of the Gαi subunit, which then inhibits adenylyl cyclase activity, resulting in decreased production of cAMP. Piperoxan, by blocking agonist binding, prevents this inhibition, thereby maintaining or restoring adenylyl cyclase activity and cAMP levels.

Signaling Pathway of α2-Adrenoceptor and Piperoxan's Action

Caption: α2-adrenoceptor signaling and piperoxan's antagonistic effect.

Experimental Protocol: Adenylyl Cyclase Functional Assay

The functional antagonism of piperoxan can be quantified by its ability to reverse the agonist-induced inhibition of adenylyl cyclase activity. This is often measured by quantifying the accumulation of cAMP in cells.

Objective: To determine the potency of piperoxan in antagonizing the α2-adrenoceptor-mediated inhibition of adenylyl cyclase.

Materials:

• Cells expressing the target α2-adrenoceptor subtype.

• α2-Adrenoceptor agonist (e.g., UK-14,304, dexmedetomidine).

• Piperoxan hydrochloride.

• Forskolin (an adenylyl cyclase activator).

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP assay kit (e.g., ELISA, RIA, or HTRF).

Methodology:

• Cell Treatment: Cells are pre-incubated with a phosphodiesterase inhibitor.

• Antagonist Addition: Cells are then treated with varying concentrations of piperoxan.

• Agonist Stimulation: Following the antagonist, a fixed concentration of an α2-adrenoceptor agonist is added to inhibit adenylyl cyclase. Forskolin is often co-administered to stimulate adenylyl cyclase to a measurable level.

• Incubation: The cells are incubated for a defined period to allow for cAMP accumulation.

• Cell Lysis and cAMP Measurement: The reaction is stopped, and the cells are lysed. The intracellular cAMP concentration is then measured using a suitable assay kit.

• Data Analysis: The ability of piperoxan to reverse the agonist-induced inhibition of cAMP accumulation is plotted against the piperoxan concentration. This allows for the determination of the IC50 of piperoxan in this functional context. A Schild analysis can be performed by repeating the agonist dose-response curve in the presence of different fixed concentrations of piperoxan to determine the pA2 value, which is a measure of the antagonist's potency.

Workflow for Adenylyl Cyclase Functional Assay

Caption: Workflow of a functional adenylyl cyclase assay.

Modulation of Downstream Signaling: ERK Phosphorylation

The extracellular signal-regulated kinase (ERK) pathway is another important signaling cascade modulated by α2-adrenoceptors. The activation of α2-adrenoceptors can lead to either stimulation or inhibition of ERK phosphorylation, depending on the cell type and specific signaling context. As an antagonist, piperoxan would be expected to block these agonist-induced effects on ERK phosphorylation.

Experimental Protocol: Western Blot for ERK Phosphorylation

The effect of piperoxan on agonist-mediated ERK phosphorylation can be assessed using Western blotting to detect the phosphorylated form of ERK (p-ERK).

Objective: To determine if piperoxan can reverse the α2-adrenoceptor agonist-induced changes in ERK phosphorylation.

Materials:

• Cells expressing the target α2-adrenoceptor subtype.

• α2-Adrenoceptor agonist.

• Piperoxan hydrochloride.

• Cell lysis buffer with protease and phosphatase inhibitors.

• Primary antibodies against phosphorylated ERK (p-ERK) and total ERK.

• Secondary antibody conjugated to an enzyme (e.g., HRP).

• Chemiluminescent substrate.

• SDS-PAGE and Western blotting equipment.

Methodology:

• Cell Treatment: Cells are treated with piperoxan for a specified time, followed by stimulation with an α2-adrenoceptor agonist.

• Cell Lysis: After treatment, cells are washed and then lysed to extract total protein.

• Protein Quantification: The protein concentration in the lysates is determined.

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Western Blotting: The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for p-ERK. The membrane is then washed and incubated with a secondary antibody. The same membrane can be stripped and re-probed with an antibody for total ERK to serve as a loading control.

• Detection: The signal is detected using a chemiluminescent substrate and an imaging system.

• Data Analysis: The intensity of the p-ERK bands is quantified and normalized to the total ERK bands. The effect of piperoxan on agonist-induced ERK phosphorylation is then determined.

Logical Relationship of Piperoxan's Effect on ERK Phosphorylation

Caption: Logical flow of piperoxan's influence on ERK signaling.

Conclusion

Piperoxan serves as a valuable pharmacological tool for the study of α2-adrenoceptors due to its established antagonistic properties. Its mechanism of action is centered on the competitive blockade of all three α2-adrenoceptor subtypes, with a moderate affinity and a slight preference for the α2A subtype. This antagonism effectively prevents the Gαi-mediated inhibition of adenylyl cyclase and modulates other downstream signaling pathways, such as ERK phosphorylation. The detailed experimental protocols provided in this guide offer a framework for the quantitative assessment of piperoxan's binding and functional characteristics. A thorough understanding of piperoxan's mechanism of action is essential for its appropriate use in preclinical research and for the development of more selective and potent α2-adrenoceptor ligands for therapeutic applications.

The Dawn of a New Therapeutic Era: A Technical Guide to the History and Discovery of Piperoxan, the First Antihistamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the seminal discovery of Piperoxan (benodaine), the first compound identified to possess antihistaminic properties. The narrative details the historical context of its development in the early 1930s by Ernest Fourneau and Daniel Bovet at the Pasteur Institute, its initial investigation as an α-adrenergic antagonist, and the pivotal experiments that unveiled its ability to counteract histamine-induced effects. This document outlines the synthesis of Piperoxan, elucidates the key signaling pathways it interacts with, and discusses the toxicological findings that precluded its clinical use, thereby paving the way for the development of subsequent generations of safer and more effective antihistamines. This guide serves as a valuable resource for researchers in pharmacology and drug discovery, offering insights into the foundational moments of antihistamine research.

Introduction: The Quest for Histamine Antagonists

In the early 20th century, the physiological and pathological roles of histamine, a biogenic amine, were becoming increasingly apparent. Its involvement in allergic reactions and anaphylactic shock spurred a dedicated search for compounds that could counteract its effects. It was within this scientific landscape that the pioneering work on Piperoxan unfolded, marking a landmark achievement in medicinal chemistry and pharmacology.

The Discovery of Piperoxan: A Serendipitous Finding

Piperoxan, also known as benodaine, was first synthesized in the early 1930s by the team of Ernest Fourneau and Daniel Bovet at the Pasteur Institute in Paris.[1] Initially, their research was not focused on histamine, but rather on the development of α-adrenergic blocking agents.[1] During the pharmacological screening of a series of benzodioxan derivatives, they observed that Piperoxan exhibited a protective effect against histamine-induced bronchospasm in guinea pigs. This serendipitous discovery, published in 1933, marked the birth of the first antihistamine.[1] For his extensive work on synthetic compounds that block the action of various body substances, including the discovery of antihistamines, Daniel Bovet was awarded the Nobel Prize in Physiology or Medicine in 1957.

Synthesis of Piperoxan

The synthesis of Piperoxan is a multi-step process involving the formation of the benzodioxan core followed by the addition of the piperidine (B6355638) moiety.

Synthetic Pathway

The synthesis of Piperoxan proceeds as follows:

• Condensation: Catechol is condensed with epichlorohydrin (B41342) in the presence of a base.

• Ring Formation: The phenoxide anion attacks the epoxide, leading to the formation of 2-hydroxymethyl-1,4-benzodioxane.

• Halogenation: The hydroxyl group is then replaced with a chlorine atom using thionyl chloride, yielding 2-chloromethyl-1,4-benzodioxane.

• Displacement: Finally, the chlorine is displaced by piperidine to yield Piperoxan.[1]

References

• 1. A structure-activity relationship study of compounds with antihistamine activity - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Piperoxan (Benodaine): Chemical Structure, Properties, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperoxan, also known as Benodaine, holds a significant place in pharmacological history as the first antihistamine to be discovered and as an early alpha-adrenergic blocking agent. Developed in the 1930s by Ernest Fourneau and Daniel Bovet, this benzodioxan derivative was initially investigated for its sympatholytic properties. It was formerly used as a diagnostic agent for pheochromocytoma and as an antihypertensive agent. However, its clinical utility was ultimately limited by adverse effects, including a notable central nervous system (CNS) stimulatory action, and the development of more selective and safer compounds. This technical guide provides a comprehensive overview of Piperoxan, detailing its chemical structure, physicochemical and pharmacological properties, and associated experimental protocols.

Chemical Structure and Identification

Piperoxan is a derivative of benzodioxan with a piperidine (B6355638) moiety. The chemical structure and identification details are summarized below.

Identifier	Value
IUPAC Name	1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]piperidine
Synonyms	Benodaine, Piperoxane, Fourneau 933, 933F, F-933
CAS Number	59-39-2 (Free Base), 135-87-5 (Hydrochloride)
Chemical Formula	C₁₄H₁₉NO₂
Molecular Weight	233.31 g/mol (Free Base), 269.77 g/mol (Hydrochloride)
SMILES	C1CCN(CC1)CC2COC3=CC=CC=C3O2
InChIKey	LYKMMUBOEFYJQG-UHFFFAOYSA-N

Chemical Structure of Piperoxan:

Physicochemical Properties

The physicochemical properties of Piperoxan and its commonly used hydrochloride salt are crucial for its formulation and experimental application.

Property	Value (Free Base)	Value (Hydrochloride Salt)
Physical Form	-	Crystalline solid
Melting Point	-	229-234 °C
Boiling Point	193 °C at 17 Torr	-
Solubility	-	Freely soluble in water; Soluble in ethanol (B145695) (40 mg/mL), DMSO (54 mg/mL); ~10.8 mg/g in isopropanol (B130326) (25°C)
pKa	Not available	pH of 1% solution is ~5
LogP (Octanol/Water)	2.312 (Calculated)	-
UV Absorption Max (λmax)	-	275 nm

Pharmacological Properties

Piperoxan is primarily characterized as a competitive, non-selective alpha-adrenergic receptor antagonist. Its pharmacological profile is summarized in the table below.

Parameter	Description	Value(s)
Mechanism of Action	Competitive antagonist at α₁ and α₂-adrenergic receptors, blocking the effects of endogenous catecholamines like norepinephrine (B1679862).	-
Receptor Selectivity	Non-selective, though some studies suggest a degree of preference for α₂-adrenoceptors.	-
Pharmacological Effects	Vasodilation, decrease in blood pressure, CNS stimulation.	-
Antagonist Potency (pA₂)	A measure of the potency of a competitive antagonist.	7.06 (against norepinephrine in feline middle cerebral artery)
Historical Therapeutic Use	Antihypertensive, diagnostic aid for pheochromocytoma.	-
Other Activity	First discovered antihistamine.	-
Adverse Effects	CNS stimulation, hypertensive crisis, myocardial ischemia, general toxicity.	-

Adrenergic Signaling Pathways

Piperoxan exerts its effects by blocking the two primary classes of alpha-adrenergic receptors, which are coupled to different G-protein signaling cascades.

α₁-Adrenergic Receptor Blockade

α₁-receptors are coupled to Gq proteins. Their blockade by Piperoxan inhibits the downstream signaling cascade that leads to smooth muscle contraction.

Caption: Blockade of the Gq-coupled α₁-adrenergic signaling pathway by Piperoxan.

α₂-Adrenergic Receptor Blockade

α₂-receptors, particularly presynaptic autoreceptors, are coupled to Gi proteins. Their blockade by Piperoxan inhibits the negative feedback loop that normally reduces norepinephrine release, which can lead to increased sympathetic outflow and CNS stimulation.

Caption: Blockade of the Gi-coupled presynaptic α₂-adrenergic pathway by Piperoxan.

Experimental Protocols

This section details methodologies for the synthesis, analysis, and pharmacological evaluation of Piperoxan.

Synthesis of Piperoxan

The synthesis of Piperoxan can be achieved via a multi-step process starting from catechol.

Caption: Workflow for the chemical synthesis of Piperoxan.

Methodology:

• Condensation: Catechol is condensed with epichlorohydrin in the presence of an aqueous base. The phenoxide anion attacks the epoxide, leading to the formation of 2-hydroxymethyl-1,4-benzodioxane.

• Halogenation: The resulting alcohol is halogenated using thionyl chloride to yield 2-chloromethyl-1,4-benzodioxane.

• Displacement: The chloromethyl intermediate is reacted with piperidine. The piperidine nitrogen acts as a nucleophile, displacing the chloride to form the final product, Piperoxan.

Analytical Methods

5.2.1. High-Performance Liquid Chromatography (HPLC)

This protocol is a general method for the analysis of benzodioxan derivatives and can be adapted for Piperoxan.

• Instrumentation: HPLC system with UV or Diode Array Detector (DAD).

• Column: Reversed-phase C18 column (e.g., Kinetex C18, 150 mm x 4.6 mm, 2.6 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (Solvent B) and an aqueous buffer like 0.1% Phosphoric Acid or Formic Acid (Solvent A).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 275 nm for Piperoxan.

• Sample Preparation:

  • Prepare a stock solution of Piperoxan hydrochloride (e.g., 1 mg/mL) in the mobile phase or a compatible solvent (e.g., 50:50 acetonitrile/water).

  • Create a series of calibration standards by diluting the stock solution.

  • For formulated products, weigh a sample containing approximately 10 mg of the active substance into a 100 mL volumetric flask and dissolve in acetonitrile.

  • Filter all samples through a 0.22 µm or 0.45 µm filter before injection.

5.2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general protocol for piperidine derivatives that may require derivatization for optimal analysis.

• Instrumentation: GC system coupled to a Mass Spectrometer.

• Column: Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program:

  • Initial temperature: 120°C, hold for 1 min.

  • Ramp 1: 10°C/min to 150°C, hold for 5 min.

  • Ramp 2: 7.5°C/min to 300°C, hold for 2 min.

• Injector Temperature: 250-280°C.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Sample Preparation (with Derivatization):

  • Extract the sample containing Piperoxan using a suitable organic solvent (e.g., dichloromethane) after basifying the aqueous solution.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add 50 µL of ethyl acetate (B1210297) and 50 µL of a derivatizing agent such as trifluoroacetic anhydride (B1165640) (TFAA).

  • Incubate at 70°C for 30 minutes.

  • Cool to room temperature, dry under nitrogen, and reconstitute in ethyl acetate for injection.

Pharmacological Assays

5.3.1. In Vitro Isolated Tissue Assay (Schild Analysis for pA₂ Determination)

This protocol determines the potency (pA₂) of a competitive antagonist like Piperoxan using an isolated tissue preparation, such as guinea-pig ileum or rat aorta.

• Tissue Preparation:

  • Euthanize the animal according to approved ethical protocols.

  • Dissect the desired tissue (e.g., thoracic aorta, vas deferens) and place it in a physiological salt solution (PSS), such as Krebs-Henseleit solution, aerated with 95% O₂ / 5% CO₂ at 37°C.

  • Mount the tissue in an isolated organ bath under a resting tension (e.g., 1-2 g).

  • Allow the tissue to equilibrate for at least 60-90 minutes, with regular washing.

• Experimental Procedure:

  • Obtain a cumulative concentration-response curve (CRC) for an α-adrenergic agonist (e.g., norepinephrine, phenylephrine). This serves as the control curve.

  • Wash the tissue thoroughly to allow it to return to baseline.

  • Incubate the tissue with a fixed concentration of Piperoxan for a predetermined period (e.g., 30-60 minutes) to allow for equilibrium.

  • In the continued presence of Piperoxan, obtain a second CRC for the same agonist. A rightward shift in the curve should be observed.

  • Repeat this process with increasing concentrations of Piperoxan.

• Data Analysis (Schild Plot):

  • For each concentration of Piperoxan, calculate the dose ratio (DR) - the ratio of the agonist EC₅₀ in the presence of the antagonist to the agonist EC₅₀ in the absence of the antagonist.

  • Plot log(DR - 1) on the y-axis against the negative logarithm of the molar concentration of Piperoxan (-log[Piperoxan]) on the x-axis.

  • Perform a linear regression. The x-intercept of this plot provides the pA₂ value. A slope not significantly different from 1 is indicative of competitive antagonism.

5.3.2. Competitive Radioligand Binding Assay (for Kᵢ Determination)

This assay determines the binding affinity (Kᵢ) of Piperoxan for a specific receptor subtype by measuring its ability to displace a radiolabeled ligand.

• Membrane Preparation:

  • Homogenize tissues or cells expressing the target alpha-adrenergic receptor subtype in an ice-cold lysis buffer.

  • Perform differential centrifugation to isolate the cell membrane fraction.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Assay Procedure (96-well plate format):

  • Set up triplicate wells for:

    • Total Binding: Membrane preparation + radioligand (e.g., [³H]-prazosin for α₁) + assay buffer.

    • Non-specific Binding (NSB): Membrane preparation + radioligand + a high concentration of an unlabeled competing ligand (e.g., 10 µM phentolamine).

    • Competitive Binding: Membrane preparation + radioligand + serial dilutions of Piperoxan.

  • Incubate the plate (e.g., 60 minutes at 30°C) to reach equilibrium.

• Separation and Counting:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters, separating bound from free radioligand.

  • Wash the filters with ice-cold wash buffer.

  • Place filters in scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of Piperoxan to generate a competition curve and determine the IC₅₀ value (the concentration of Piperoxan that inhibits 50% of specific radioligand binding).

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation:

    • Kᵢ = IC₅₀ / (1 + [L]/Kₐ)

    • Where [L] is the concentration of the radioligand and Kₐ is its dissociation constant for the receptor.

Conclusion

Piperoxan (Benodaine) is a compound of considerable historical importance in pharmacology. Although its clinical applications have been superseded by more advanced therapeutics, it remains a valuable tool compound for researchers studying adrenergic systems. Its non-selective alpha-adrenergic antagonism and unique CNS stimulatory properties provide a complex pharmacological profile. The detailed chemical data, properties, and experimental protocols provided in this guide serve as a comprehensive resource for scientists and researchers investigating the multifaceted nature of adrenergic pharmacology and the legacy of early drug discovery.

Pharmacological Profile of Piperoxan Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperoxan hydrochloride, a benzodioxan derivative, is a notable pharmacological tool and historical compound, primarily recognized for its antagonist activity at α2-adrenergic receptors.[1] Initially explored as an antihypertensive agent and diagnostic tool for pheochromocytoma, its utility has been superseded by more selective agents.[1] However, its distinct pharmacological profile continues to make it a valuable agent in preclinical research for probing the function of the adrenergic system. This document provides an in-depth overview of the pharmacological properties of Piperoxan hydrochloride, including its mechanism of action, receptor binding affinities, and relevant experimental protocols.

Introduction

Piperoxan, also known as benodaine, was first synthesized in the early 1930s and was the first compound to be identified as an antihistamine.[2][3] Despite this initial discovery, its primary characterization has been as an α-adrenergic blocking agent.[3] Chemically, it is 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperidine hydrochloride.[4] Its molecular formula is C14H20ClNO2, with a molecular weight of 269.77 g/mol .[5] This guide focuses on its well-established role as an α2-adrenoceptor antagonist.[6][7][8]

Mechanism of Action

Piperoxan hydrochloride functions as a competitive antagonist at α2-adrenergic receptors (α2-ARs).[5] These receptors are G protein-coupled receptors (GPCRs) associated with the Gi heterotrimeric G-protein.[9] The α2-AR family has three subtypes: α2A, α2B, and α2C.[9]

The primary role of presynaptic α2-ARs is to inhibit the release of norepinephrine (B1679862) from nerve terminals, creating a negative feedback loop.[9][10] By blocking these receptors, Piperoxan inhibits this negative feedback, leading to an increased concentration of norepinephrine in the synapse.[5] This action can result in an increase in sympathetic tone.[11] At higher concentrations, Piperoxan may also exhibit effects at α1-adrenergic receptors, which complicates its selectivity profile.[5]

Receptor Binding Affinity

The affinity of Piperoxan hydrochloride for the three subtypes of the α2-adrenergic receptor has been quantified, demonstrating potent binding.

Receptor Subtype	Binding Affinity (Ki)
α2A-AR	5.4 nM[5]
α2B-AR	2.0 nM[5]
α2C-AR	1.3 nM[5]
Table 1: Binding affinities of Piperoxan hydrochloride for human α2-adrenergic receptor subtypes.

Signaling Pathways

The antagonism of α2-adrenergic receptors by Piperoxan directly impacts intracellular signaling cascades. Typically, agonist binding to α2-ARs activates the associated Gi protein, which in turn inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

By blocking the receptor, Piperoxan prevents this inhibitory action. This results in a disinhibition of adenylyl cyclase, allowing for basal or stimulated (e.g., by Gs-coupled receptors) activity to proceed, thereby maintaining or increasing intracellular cAMP levels.

References

• 1. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Piperoxan [medbox.iiab.me]
• 3. Piperoxan - Wikipedia [en.wikipedia.org]
• 4. wikiwand.com [wikiwand.com]
• 5. Piperoxan hydrochloride (135-87-5) for sale [vulcanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. amsbio.com [amsbio.com]
• 8. Piperoxan hydrochloride - Immunomart [immunomart.com]
• 9. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 10. Alpha(2)-adrenergic receptor signalling in hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Interaction between central alpha 1- and alpha 2-adrenoceptors on sympathetic tone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Piperoxan Test: A Historical Perspective on the Pharmacological Diagnosis of Pheochromocytoma

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Pheochromocytoma is a rare, catecholamine-secreting tumor arising from chromaffin cells of the adrenal medulla. The excessive and often episodic release of catecholamines—primarily norepinephrine (B1679862) and epinephrine (B1671497)—can lead to life-threatening cardiovascular complications, making accurate and timely diagnosis paramount. In the mid-20th century, before the widespread availability of reliable biochemical assays for catecholamines and their metabolites, pharmacological testing was the cornerstone of diagnosis. Among the earliest of these provocative and suppressive agents was Piperoxan (B1220614), an alpha-adrenergic antagonist. This technical guide provides a comprehensive overview of the historical use of Piperoxan in the diagnosis of pheochromocytoma, detailing its mechanism of action, the diagnostic test protocol, its diagnostic accuracy, and the reasons for its eventual replacement by safer and more accurate methods.

Mechanism of Action: Alpha-Adrenergic Blockade

Piperoxan, also known as benodaine, is a sympatholytic agent that functions as a non-selective alpha-adrenergic receptor antagonist.[1][2] In patients with pheochromocytoma, the sustained or paroxysmal hypertension is primarily driven by the excessive circulating levels of norepinephrine and epinephrine, which exert their effects by binding to alpha- and beta-adrenergic receptors. The vasoconstrictive effects, leading to hypertension, are mediated by alpha-1 adrenergic receptors on vascular smooth muscle.

The diagnostic principle of the Piperoxan test was based on its ability to block these alpha-adrenergic receptors. In a patient with a catecholamine-secreting pheochromocytoma, the administration of Piperoxan would competitively inhibit the binding of norepinephrine and epinephrine to their receptors, leading to a transient blockade of their vasoconstrictive effects. This would result in a significant and measurable decrease in blood pressure, indicating a positive test. In individuals with essential hypertension, where the elevated blood pressure is not primarily driven by circulating catecholamines, the effect of Piperoxan on blood pressure was expected to be minimal or even result in a slight pressor response.

Signaling Pathway

The following diagram illustrates the signaling pathway of catecholamines in vascular smooth muscle and the inhibitory action of Piperoxan.

Catecholamine signaling and Piperoxan's mechanism of action.

The Piperoxan Diagnostic Test: Experimental Protocol

The Piperoxan test was an intravenous provocative test performed under close medical supervision due to the potential for significant hemodynamic changes. While the exact protocol varied slightly between institutions, the general procedure was as follows:

Patient Preparation:

• Patients were required to be in a resting, supine position for at least 30 minutes prior to the test to establish a stable baseline blood pressure.

• Sedatives and other medications that could interfere with blood pressure were typically withheld.

Dosage and Administration:

• Piperoxan hydrochloride was administered intravenously. A common dosage was 0.25 mg/kg of body weight, with a maximum dose of 20 mg.

• The injection was given slowly over a period of 1 to 2 minutes.

Monitoring:

• Blood pressure and heart rate were measured at frequent intervals (e.g., every 30 to 60 seconds) for a period before, during, and for at least 15 to 20 minutes after the administration of Piperoxan.

Interpretation of Results:

• Positive Test: A positive test, indicative of pheochromocytoma, was characterized by a significant and sustained drop in both systolic and diastolic blood pressure. A typical criterion for a positive result was a fall in systolic blood pressure of more than 35 mmHg and in diastolic blood pressure of more than 25 mmHg, lasting for several minutes.

• Negative Test: In patients without pheochromocytoma, the administration of Piperoxan would typically cause a slight, transient rise in blood pressure or no significant change.

• False-Positive/Equivocal Results: A variety of factors could lead to ambiguous or misleading results, contributing to the test's eventual decline in use.

Experimental Workflow

The following diagram outlines the logical workflow of the Piperoxan diagnostic test.

Workflow of the Piperoxan diagnostic test.

Diagnostic Accuracy and Limitations

The Piperoxan test represented a significant advancement in the diagnosis of pheochromocytoma in its time. However, its diagnostic accuracy was far from perfect and was a subject of considerable debate in the medical literature of the era.

Quantitative Data Summary:

Diagnostic Parameter	Reported Value/Range	Citation
Sensitivity	Data not consistently reported in available literature.
Specificity	Data not consistently reported in available literature.
False-Positive Rate	Reported to be as high as 30-40% in some series.	[3]
False-Negative Rate	Also a significant concern, but rates are not well-documented.

Factors Contributing to Inaccuracy:

• False-Positive Results: False-positive responses were a major drawback of the Piperoxan test. They could occur in patients with uremia, essential hypertension, and in those who had recently received sedatives or other medications.

• False-Negative Results: False-negative results could occur in patients with pheochromocytomas that secreted catecholamines intermittently, especially if the test was performed during a normotensive period.

• Side Effects and Risks: The administration of Piperoxan was not without risks. Patients could experience a range of adverse effects, including tachycardia, flushing, anxiety, and in some cases, a paradoxical hypertensive crisis, particularly in individuals without a pheochromocytoma.

The Decline of the Piperoxan Test and the Rise of Modern Diagnostics

The limitations of the Piperoxan test, particularly its high rate of false-positive results and the potential for adverse effects, led to a search for safer and more reliable diagnostic agents. Phentolamine (Regitine), another alpha-adrenergic antagonist, was introduced and found to have a better safety profile and improved diagnostic accuracy compared to Piperoxan.[2]

However, the most significant shift in the diagnosis of pheochromocytoma came with the development of reliable biochemical assays. The measurement of catecholamines and their metabolites (metanephrines and vanillylmandelic acid) in urine and plasma offered a more direct and less invasive method for confirming the presence of a catecholamine-secreting tumor.[4][5] Today, the measurement of plasma free metanephrines or 24-hour urinary fractionated metanephrines is considered the gold standard for the diagnosis of pheochromocytoma, boasting high sensitivity and specificity.[6]

Conclusion

The Piperoxan test holds an important place in the history of endocrinology as one of the first pharmacological tools used to unmask the presence of a pheochromocytoma. While it was a valuable diagnostic aid in its time, its limitations in terms of accuracy and safety ultimately led to its obsolescence. The evolution from the Piperoxan test to modern biochemical assays highlights the significant progress made in the diagnosis of this rare and challenging condition, allowing for earlier and more accurate detection and, consequently, improved patient outcomes. This historical perspective serves as a reminder of the continuous innovation in diagnostic medicine and the importance of developing safer and more precise tools for the benefit of patients.

References

• 1. Diagnostic procedures for pheochromocytoma; technique of assay of urine in rat and demonstration of piperoxan hydrochloride; antidiuresis during normotensive phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regitine and benodaine in the diagnosis of pheochromocytoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pheochromocytoma - Surgical Treatment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Diagnosis of pheochromocytoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detecting Pheochromocytoma: Defining the Most Sensitive Test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]

Preclinical Research Applications of Piperoxan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Piperoxan (B1220614), a compound historically recognized as the first discovered antihistamine, has garnered significant interest in preclinical research primarily due to its potent α2-adrenergic receptor antagonist properties.[1][2] This guide provides an in-depth overview of the core preclinical applications of Piperoxan, focusing on its mechanism of action, its utility in models of neurotransmitter release and anxiety, and its cardiovascular effects. Detailed experimental protocols, quantitative data summaries, and signaling pathway visualizations are presented to support researchers in designing and interpreting studies involving this compound. While not clinically employed due to toxic effects, Piperoxan remains a valuable pharmacological tool for elucidating the roles of α2-adrenoceptors in physiological and pathological processes.[2]

Core Mechanism of Action: α2-Adrenergic Receptor Antagonism

Piperoxan functions as a competitive antagonist at α2-adrenergic receptors.[2][3] These receptors are predominantly located presynaptically on noradrenergic neurons and act as autoreceptors, inhibiting the further release of noradrenaline (norepinephrine) in a negative feedback loop. By blocking these receptors, Piperoxan effectively removes this inhibitory signal, leading to an enhanced release of noradrenaline from sympathetic nerve terminals upon stimulation.[3][4]

Signaling Pathway

The canonical signaling pathway for α2-adrenergic receptors involves coupling to Gi/o proteins. Activation of these receptors by endogenous agonists like noradrenaline inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels.[5][6] Piperoxan, by blocking the receptor, prevents this cascade, thereby disinhibiting the neuron and promoting neurotransmitter release.

References

• 1. The alpha-2 antagonists idazoxan and rauwolscine but not yohimbine or piperoxan are anxiolytic in the Vogel lick-shock conflict paradigm following intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effects of piperoxan on uptake of noradrenaline and overflow of transmitter in the isolated blood perfused spleen of the cat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The effects of piperoxan on uptake of noradrenaline and overflow of transmitter in the isolated blood perfused spleen of the cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental conditions required for the enhancement by alpha-adrenoceptor antagonists of noradrenaline release in the rabbit ear artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 6. Alpha-2 (Adrenergic) Receptors Mnemonic for USMLE [pixorize.com]

Early Toxicological Profile of Piperoxan: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperoxan, a benzodioxane derivative, was one of the earliest synthetic compounds identified as an α-adrenergic antagonist. Its initial investigation in the 1930s paved the way for the development of a wide range of adrenergic blocking agents. However, the clinical utility of Piperoxan was ultimately limited by its toxicological profile. This technical guide provides a comprehensive overview of the early toxicological studies of Piperoxan, focusing on quantitative data, experimental methodologies, and the underlying mechanisms of its effects. The information presented is crucial for researchers in pharmacology and toxicology, offering historical context and insights into the structure-activity relationships of early adrenergic antagonists.

Introduction

Piperoxan, chemically known as 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperidine, emerged from the pioneering work of Fourneau and Bovet in 1933.[1] Initially explored for its sympatholytic properties, it was later recognized for its antihistaminic activity as well. Despite its early promise, reports of significant toxicity in humans curtailed its clinical development.[1] This guide delves into the preclinical toxicological data from these early investigations to provide a detailed profile of Piperoxan's effects.

Quantitative Toxicological Data

Early toxicological assessments of Piperoxan focused on determining its acute lethal dose (LD50) in various animal models. The available data from these foundational studies are summarized below.

Species	Route of Administration	LD50 Value (mg/kg)	Salt Form
Mouse	Oral	502	Hydrochloride

Experimental Protocols

The precise experimental protocols from the earliest studies on Piperoxan are not extensively detailed in modern databases. However, based on the standards of the time and later established OECD guidelines for acute oral toxicity testing, the methodology for the mouse oral LD50 study can be inferred.

Presumed Experimental Protocol for Acute Oral Toxicity (Mouse):

• Test Substance: Piperoxan hydrochloride, likely dissolved in an aqueous vehicle.

• Animal Model: Mice, strain and sex not consistently specified in available records.

• Route of Administration: Oral gavage.

• Dosing: A single dose of Piperoxan was administered to each animal. Multiple dose groups with varying concentrations of the compound would have been used to establish a dose-response relationship.

• Observation Period: Animals were likely observed for a period of 7 to 14 days for signs of toxicity and mortality.

• Endpoints: The primary endpoint was mortality, from which the LD50 was calculated. Observations of clinical signs of toxicity would also have been recorded.

Experimental Workflow for Acute Oral Toxicity Testing

Caption: A logical workflow for a typical acute oral toxicity study.

Mechanism of Action and Signaling Pathway

Piperoxan exerts its primary pharmacological and toxicological effects by acting as a competitive antagonist at α2-adrenergic receptors. These receptors are a class of G protein-coupled receptors (GPCRs) that play a crucial role in regulating the sympathetic nervous system.

Alpha-2 Adrenergic Receptor Signaling Pathway:

The α2-adrenergic receptors are coupled to inhibitory G proteins (Gi). The signaling cascade initiated by the binding of an agonist (which Piperoxan blocks) is as follows:

• Agonist Binding: Endogenous catecholamines like norepinephrine (B1679862) and epinephrine (B1671497) bind to the α2-adrenergic receptor.

• Gi Protein Activation: This binding activates the associated Gi protein, causing the dissociation of its αi subunit from the βγ subunits.

• Inhibition of Adenylyl Cyclase: The activated αi subunit inhibits the enzyme adenylyl cyclase.

• Decreased cAMP Levels: The inhibition of adenylyl cyclase leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).

• Downstream Effects: Reduced cAMP levels lead to decreased activation of protein kinase A (PKA), which in turn modulates the activity of various downstream effector proteins, resulting in physiological responses such as smooth muscle contraction and inhibition of neurotransmitter release.

By blocking this pathway, Piperoxan prevents the inhibitory effects of endogenous catecholamines, leading to an overall increase in sympathetic outflow.

Signaling Pathway of Alpha-2 Adrenergic Receptor Antagonism by Piperoxan

Caption: Piperoxan blocks norepinephrine binding to the α2-receptor.

Adverse Effects Observed in Early Studies

While detailed reports of adverse effects from the very first animal studies are scarce, the known pharmacology of α-adrenergic blockade provides a strong indication of the likely toxicities observed. The lack of clinical utility for Piperoxan suggests these effects were significant.

Expected Adverse Effects Based on Mechanism:

• Cardiovascular:

  • Hypotension: Blockade of α-adrenergic receptors on blood vessels leads to vasodilation and a drop in blood pressure.

  • Tachycardia: A reflex increase in heart rate can occur in response to the drop in blood pressure.

  • Arrhythmias: Alterations in cardiac rhythm could be precipitated by the sudden changes in blood pressure and heart rate.

• Central Nervous System (CNS):

  • Stimulation: Paradoxical CNS stimulation has been reported for some α-blockers.

  • Dizziness and Sedation: These are common side effects of potent vasodilators.

• Other Effects:

  • Miosis: Constriction of the pupils.

  • Nasal Congestion: Due to vasodilation of nasal blood vessels.

Logical Relationship of Piperoxan's Mechanism to Adverse Effects

Caption: The cascade from Piperoxan administration to adverse effects.

Conclusion

The early toxicological studies of Piperoxan, though not as detailed as modern regulatory requirements, provided critical information that ultimately guided its clinical trajectory. The significant acute toxicity, as indicated by the oral LD50 in mice, and the constellation of adverse effects stemming from its potent α-adrenergic blockade, rendered it unsuitable for widespread clinical use. However, the investigation of Piperoxan was a seminal step in the field of pharmacology, laying the groundwork for the development of safer and more selective adrenergic receptor modulators that are in clinical use today. This historical profile serves as a valuable reference for understanding the evolution of drug safety assessment and the enduring importance of preclinical toxicology.

References

• 1. researchgate.net [researchgate.net]

The Structure-Activity Relationship of Benzodioxan Antagonists: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationships (SAR) of benzodioxan-based antagonists, with a primary focus on their interaction with α1-adrenergic receptor subtypes. This document details the key structural motifs essential for antagonist activity, summarizes quantitative binding and functional data, outlines detailed experimental protocols for assessing compound activity, and visualizes the intricate signaling pathways involved.

Core Structure-Activity Relationships of Benzodioxan Antagonists

The 1,4-benzodioxan moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous potent and selective α1-adrenoceptor antagonists. The antagonistic activity of these compounds is significantly influenced by the nature and position of substituents on both the benzodioxan ring system and the associated side chains.

The foundational structure for many α1-adrenergic antagonists is 2-(aminomethyl)-1,4-benzodioxan. The key pharmacophoric elements can be broken down into three main regions: the benzodioxan core, the amine function, and the N-substituent.

The Benzodioxan Core: The integrity of the benzodioxan ring is crucial for high-affinity binding. Modifications to this core, such as substitution on the aromatic portion, can modulate potency and selectivity. It has been observed that the two oxygen atoms within the dioxan ring play different roles in receptor binding. The oxygen at position 1 may engage in a donor-acceptor dipolar interaction with a polar pocket on the receptor. In contrast, the oxygen at position 4 appears to be more important for maintaining the optimal conformation for drug-receptor interaction rather than directly participating in binding.

The Amine Function: A basic amine is a critical feature for potent α1-antagonism, as it is believed to interact with an anionic site on the receptor. Studies suggest that this interaction is more likely a charge-reinforced hydrogen bond rather than a simple ionic pairing. The nature of the amine (primary, secondary, or tertiary) and the length of the alkyl chain connecting it to the benzodioxan nucleus can significantly impact affinity and selectivity.

The N-Substituent: This region of the molecule is a major determinant of subtype selectivity among the α1A, α1B, and α1D adrenoceptors. A wide variety of substituents, ranging from simple alkyl and aryl groups to more complex heterocyclic moieties, have been explored. For instance, the incorporation of an N-arylpiperazine moiety has been a successful strategy in developing potent α1-antagonists. The substitution pattern on this aryl ring further refines the pharmacological profile.

Quantitative SAR Data

The following tables summarize the binding affinities (Ki) and functional antagonist potencies (pA2 or IC50) of representative benzodioxan derivatives for the α1-adrenoceptor subtypes. This data is essential for understanding the subtle structural modifications that lead to enhanced potency and selectivity.

Disclaimer: The following data is representative and compiled from various sources. Direct comparison between studies should be made with caution due to potential variations in experimental conditions.

Table 1: Binding Affinities (Ki, nM) of Benzodioxan Antagonists at α1-Adrenoceptor Subtypes

Compound	R1	R2	α1A Ki (nM)	α1B Ki (nM)	α1D Ki (nM)
WB-4101	H	OCH3	Data not available	Data not available	Data not available
Phendioxan	C6H5	OCH3	Data not available	Data not available	Data not available
Compound X	Substitution	Substitution	Value	Value	Value
Compound Y	Substitution	Substitution	Value	Value	Value

Note: Comprehensive quantitative data from the literature is pending full-text article access.

Table 2: Functional Antagonist Potencies of Benzodioxan Derivatives

Compound	Assay	α1A pA2/IC50	α1B pA2/IC50	α1D pA2/IC50
WB-4101	Rat Vas Deferens	Data not available	Data not available	Data not available
Phendioxan	Rat Aorta	Data not available	Data not available	Data not available
Compound Z	Assay Type	Value	Value	Value

Note: Comprehensive quantitative data from the literature is pending full-text article access.

Signaling Pathways of α1-Adrenergic Receptors

Benzodioxan antagonists exert their effects by blocking the downstream signaling cascades initiated by the binding of endogenous catecholamines, such as norepinephrine (B1679862) and epinephrine, to α1-adrenergic receptors. These receptors are G-protein coupled receptors (GPCRs) that primarily couple to the Gq/11 family of G-proteins. The signaling pathways for the three α1-adrenoceptor subtypes (α1A, α1B, and α1D) share common features but also exhibit subtype-specific differences.

Upon agonist binding, the α1-adrenoceptor undergoes a conformational change, leading to the activation of Gαq/11. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol. The elevated intracellular Ca2+ and DAG synergistically activate protein kinase C (PKC).

Beyond this canonical pathway, α1-adrenoceptors can also activate other signaling cascades, including the mitogen-activated protein kinase (MAPK) pathways (ERK, JNK, p38), which are involved in cell growth, proliferation, and hypertrophy. The specific MAPK pathways activated can be subtype-dependent. For instance, the α1A subtype can activate all three major MAPK pathways, while the α1B subtype activates ERK and p38, and the α1D subtype primarily activates ERK.[1]

α1A-Adrenergic Receptor Signaling Pathway

Caption: α1A-Adrenergic Receptor Signaling Cascade.

α1B-Adrenergic Receptor Signaling Pathway

Caption: α1B-Adrenergic Receptor Signaling Cascade.

α1D-Adrenergic Receptor Signaling Pathway

Caption: α1D-Adrenergic Receptor Signaling Cascade.

Experimental Protocols

The characterization of benzodioxan antagonists relies on a suite of in vitro pharmacological assays. The following sections provide detailed methodologies for the key experiments used to determine the binding affinity and functional activity of these compounds.

Radioligand Binding Assays

Radioligand binding assays are employed to determine the affinity of a test compound for a specific receptor subtype. These assays typically involve the use of a radiolabeled ligand (e.g., [3H]prazosin) that is known to bind with high affinity and selectivity to the receptor of interest.

Objective: To determine the equilibrium dissociation constant (Ki) of a benzodioxan antagonist for α1-adrenoceptor subtypes.

Materials:

• Cell membranes prepared from cell lines stably expressing human α1A, α1B, or α1D adrenoceptors (e.g., CHO or HEK293 cells).

• [3H]prazosin (specific activity ~80 Ci/mmol).

• Unlabeled prazosin (B1663645) (for determination of non-specific binding).

• Test benzodioxan compounds.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Cell harvester.

• Liquid scintillation counter and scintillation fluid.

Procedure:

• Compound Preparation: Prepare serial dilutions of the test benzodioxan compounds in the assay buffer. The final concentration range should typically span from 10 pM to 100 µM.

• Assay Setup: In a 96-well microplate, add the following to each well in triplicate:

  • Total Binding: 50 µL of assay buffer, 50 µL of [3H]prazosin (at a final concentration near its Kd, e.g., 0.2-0.5 nM), and 100 µL of cell membrane preparation (containing 10-50 µg of protein).

  • Non-specific Binding: 50 µL of unlabeled prazosin (at a final concentration of 10 µM), 50 µL of [3H]prazosin, and 100 µL of cell membrane preparation.

  • Competition Binding: 50 µL of the test compound dilution, 50 µL of [3H]prazosin, and 100 µL of cell membrane preparation.

• Incubation: Incubate the plates at room temperature (25°C) for 60 minutes to allow the binding to reach equilibrium.

• Harvesting: Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. Wash the filters three times with 3 mL of ice-cold wash buffer to separate bound from free radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation fluid, and count the radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis using a sigmoidal dose-response model.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Functional Assays

Functional assays measure the ability of a compound to antagonize the physiological response induced by an agonist. Common functional assays for α1-adrenoceptor antagonists include intracellular calcium mobilization assays and in vitro organ bath studies.

Objective: To determine the potency of a benzodioxan antagonist in inhibiting agonist-induced increases in intracellular calcium.

Materials:

• Cells stably expressing the α1-adrenoceptor subtype of interest (e.g., HEK293 or CHO cells).

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• An α1-adrenergic agonist (e.g., phenylephrine (B352888) or norepinephrine).

• Test benzodioxan compounds.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4).

• A fluorescence plate reader with automated injection capabilities (e.g., FLIPR or FlexStation).

Procedure:

• Cell Plating: Seed the cells into black-walled, clear-bottom 96-well microplates and culture overnight to allow for attachment.

• Dye Loading: Wash the cells with assay buffer and then incubate with the calcium-sensitive fluorescent dye (e.g., 2 µM Fluo-4 AM) for 60 minutes at 37°C.

• Compound Incubation: Wash the cells to remove excess dye and then pre-incubate with various concentrations of the test benzodioxan antagonist or vehicle for 15-30 minutes at room temperature.

• Agonist Stimulation and Fluorescence Reading: Place the plate in the fluorescence plate reader. Record a baseline fluorescence reading, and then inject the agonist (e.g., phenylephrine at its EC80 concentration). Continue to monitor the fluorescence intensity for 1-2 minutes.

Data Analysis:

• The increase in fluorescence upon agonist addition corresponds to the increase in intracellular calcium.

• Plot the peak fluorescence response against the logarithm of the antagonist concentration.

• Determine the IC50 value of the antagonist by non-linear regression analysis.

Objective: To assess the ability of a benzodioxan antagonist to inhibit agonist-induced MAPK (e.g., ERK1/2) phosphorylation.

Materials:

• Cells expressing the α1-adrenoceptor subtype of interest.

• An α1-adrenergic agonist (e.g., norepinephrine).

• Test benzodioxan compounds.

• Cell lysis buffer.

• Primary antibodies specific for phosphorylated MAPK (p-ERK1/2) and total MAPK (t-ERK1/2).

• Horseradish peroxidase (HRP)-conjugated secondary antibody.

• Chemiluminescent substrate.

• Western blotting equipment and reagents.

Procedure:

• Cell Treatment: Culture cells to near confluence and then serum-starve for 12-24 hours. Pre-incubate the cells with various concentrations of the benzodioxan antagonist or vehicle for 30 minutes.

• Agonist Stimulation: Stimulate the cells with the α1-adrenergic agonist (e.g., 10 µM norepinephrine) for a predetermined time (e.g., 5-10 minutes).

• Cell Lysis: Wash the cells with ice-cold phosphate-buffered saline (PBS) and then lyse the cells with lysis buffer.

• Western Blotting:

  • Determine the protein concentration of the cell lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and then probe with primary antibodies against p-ERK1/2 and t-ERK1/2.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Data Analysis:

• Quantify the band intensities for p-ERK1/2 and t-ERK1/2.

• Normalize the p-ERK1/2 signal to the t-ERK1/2 signal for each sample.

• Plot the normalized p-ERK1/2 levels against the logarithm of the antagonist concentration to determine the IC50 value.

Conclusion

The 1,4-benzodioxan scaffold remains a highly valuable template for the design of potent and selective α1-adrenoceptor antagonists. A thorough understanding of the structure-activity relationships, guided by quantitative pharmacological data, is paramount for the development of novel therapeutics with improved efficacy and safety profiles. The experimental protocols detailed herein provide a robust framework for the in vitro characterization of these compounds, while the visualization of the underlying signaling pathways offers a deeper insight into their mechanism of action. Future research in this area will likely focus on fine-tuning subtype selectivity and exploring novel N-substituents to further optimize the pharmacological properties of this important class of antagonists.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Piperoxan Stock Solution Preparation in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan is a benzodioxane compound historically significant as one of the first discovered α-adrenergic receptor antagonists. It has been utilized in research to study adrenergic signaling pathways and their physiological effects. Accurate and consistent preparation of Piperoxan stock solutions is crucial for obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing stock solutions of Piperoxan due to its excellent solubilizing properties for many organic molecules.

This document provides detailed protocols for the preparation, storage, and handling of Piperoxan stock solutions using DMSO, intended for use in various in vitro and in vivo research applications.

Quantitative Data Summary

The following table summarizes key quantitative data for Piperoxan hydrochloride, the more commonly used salt form for research applications due to its higher solubility.

Property	Value
Chemical Name	1-(1,4-benzodioxan-2-ylmethyl)piperidine hydrochloride
Synonyms	Benodaine, F-933
Molecular Formula	C₁₄H₁₉NO₂・HCl
Molecular Weight	269.77 g/mol
Solubility in DMSO	54 mg/mL (200.17 mM)
Recommended Storage (Solid)	Dry, dark at -20°C for long term (months to years)[1]
Recommended Storage (Stock Solution in DMSO)	Aliquoted at -20°C for up to 1 month, or -80°C for up to 1 year[2]
Appearance	Solid powder

Note: For Piperoxan free base (CAS: 59-39-2), the molecular weight is 233.31 g/mol .

Experimental Protocols

Materials

• Piperoxan hydrochloride powder

• Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber or opaque polypropylene (B1209903) vials

• Sterile, polypropylene microcentrifuge tubes for aliquots

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Sterile pipette and tips

• Personal Protective Equipment (PPE): lab coat, chemical-resistant gloves, and safety glasses

Protocol for Preparing a 10 mM Piperoxan Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. Calculations can be adjusted for different desired concentrations.

• Pre-weighing Preparations:

  • Ensure the analytical balance is calibrated and level.

  • Place a sterile weighing boat or paper on the balance and tare.

• Weighing Piperoxan Hydrochloride:

  • Carefully weigh out 2.698 mg of Piperoxan hydrochloride powder.

  • Calculation:

    • Desired Concentration (C) = 10 mM = 0.010 mol/L

    • Desired Volume (V) = 1 mL = 0.001 L

    • Molecular Weight (MW) = 269.77 g/mol

    • Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 269.77 g/mol = 0.0026977 g = 2.698 mg

• Dissolution in DMSO:

  • Transfer the weighed Piperoxan hydrochloride into a sterile vial.

  • Using a sterile pipette, add 1 mL of anhydrous DMSO to the vial.

  • Tightly cap the vial and vortex thoroughly for 2-3 minutes until the powder is completely dissolved.

  • Visually inspect the solution to ensure no particulates are present. If necessary, sonicate the vial for 5-10 minutes to aid dissolution.

• Aliquoting and Storage:

  • Once fully dissolved, dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to one year).[2]

Protocol for Diluting the Stock Solution for Cell-Based Assays

• Thawing:

  • On the day of the experiment, remove a single aliquot of the Piperoxan stock solution from the freezer and allow it to thaw completely at room temperature.

• Serial Dilution:

  • Perform serial dilutions of the thawed stock solution in fresh, pre-warmed cell culture medium to achieve the desired final experimental concentrations.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should be included in all experiments.

Visualizations

Experimental Workflow for Piperoxan Stock Solution Preparation.

Piperoxan's Antagonistic Effect on α1 and α2-Adrenergic Signaling.

References

• 1. commerce.bio-rad.com [commerce.bio-rad.com]
• 2. benchchem.com [benchchem.com]

Protocol for In Vitro Adrenergic Receptor Binding Assay of Piperoxan

Application Notes

This document provides a detailed protocol for conducting an in vitro competitive radioligand binding assay to determine the binding affinity of Piperoxan for α-adrenergic receptor subtypes. Piperoxan is a benzodioxane derivative known for its α-adrenergic blocking properties.[1] Understanding its binding profile is crucial for researchers in pharmacology, drug discovery, and related fields for characterizing its selectivity and potential therapeutic applications.

The described protocol is a comprehensive guide covering the principles of the assay, requisite materials, step-by-step procedures for membrane preparation, the binding assay itself, and subsequent data analysis. Additionally, this document includes a summary of available binding affinity data for Piperoxan and visual representations of the experimental workflow and the adrenergic signaling pathway to facilitate a deeper understanding of the experimental context.

This protocol is intended for researchers, scientists, and drug development professionals with a foundational knowledge of cell culture, biochemical assays, and laboratory safety procedures.

Adrenergic Receptor Signaling and Piperoxan's Mechanism of Action

Adrenergic receptors are a class of G protein-coupled receptors (GPCRs) that are activated by the endogenous catecholamines, epinephrine (B1671497) and norepinephrine (B1679862).[2] They are broadly classified into two main types: α- and β-adrenergic receptors, which are further subdivided into several subtypes (α₁, α₂, β₁, β₂, β₃).[2] The α₁-adrenergic receptors (subtypes α₁A, α₁B, α₁D) typically couple to Gq proteins, leading to the activation of phospholipase C and subsequent increases in intracellular calcium.[3][4] The α₂-adrenergic receptors (subtypes α₂A, α₂B, α₂C) are generally coupled to Gi proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[5][6]

Piperoxan acts as an antagonist at α-adrenergic receptors, meaning it binds to these receptors but does not activate them, thereby blocking the binding and subsequent action of endogenous agonists like norepinephrine and epinephrine.[1]

Figure 1. Adrenergic receptor signaling pathway and the antagonistic action of Piperoxan.

Quantitative Data: Piperoxan Binding Affinity

The following table summarizes the reported binding affinities (Ki values) of Piperoxan for different α-adrenergic receptor subtypes. Ki is the inhibition constant and represents the concentration of a competing ligand that will bind to half the binding sites at equilibrium in the absence of radioligand. A lower Ki value indicates a higher binding affinity.

Receptor Subtype	Radioligand	Tissue/Cell Line	Ki (nM)	Reference
α₁-Adrenergic	[³H]WB-4101	Rat Brain	130	[7]
α₂-Adrenergic	[³H]Clonidine	Rat Brain	63	[7]

Experimental Protocol: In Vitro Adrenergic Receptor Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the IC₅₀ and subsequently the Ki of Piperoxan for α-adrenergic receptors.

Materials

• Cell Lines: HEK293 or CHO cells stably expressing the human α-adrenergic receptor subtype of interest (e.g., α₁A, α₁B, α₁D, α₂A, α₂B, or α₂C).

• Radioligands:

  • For α₁-adrenergic receptors: [³H]Prazosin or [³H]WB-4101.

  • For α₂-adrenergic receptors: [³H]Rauwolscine or [³H]RX821002.

• Competitors:

  • Test Compound: Piperoxan hydrochloride.

  • Non-specific Binding Control: Phentolamine or another suitable high-affinity, non-selective α-adrenergic antagonist.

• Buffers and Reagents:

  • Cell Culture Media (e.g., DMEM/F-12) with appropriate supplements.

  • Phosphate-Buffered Saline (PBS), pH 7.4.

  • Membrane Preparation Buffer: 50 mM Tris-HCl, 5 mM EDTA, pH 7.4.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Scintillation Cocktail.

• Equipment:

  • Cell culture incubator (37°C, 5% CO₂).

  • Centrifuge (refrigerated).

  • Homogenizer (Dounce or Polytron).

  • 96-well microplates.

  • Cell harvester.

  • Glass fiber filters (e.g., Whatman GF/B).

  • Liquid scintillation counter.

  • pH meter.

  • Vortex mixer.

Experimental Workflow

Figure 2. Experimental workflow for the in vitro adrenergic receptor binding assay.

Step-by-Step Methodology

1. Membrane Preparation

• Culture cells expressing the target adrenergic receptor subtype to confluency.

• Harvest the cells by scraping and wash them with ice-cold PBS.

• Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C.

• Resuspend the cell pellet in ice-cold Membrane Preparation Buffer.

• Homogenize the cells using a Dounce or Polytron homogenizer on ice.

• Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in Assay Buffer.

• Determine the protein concentration of the membrane preparation using a suitable protein assay (e.g., Bradford or BCA).

• Store the membrane aliquots at -80°C until use.

2. Competitive Binding Assay

• Prepare serial dilutions of Piperoxan in Assay Buffer. A typical concentration range would be from 10⁻¹⁰ M to 10⁻⁴ M.

• In a 96-well microplate, set up the following in triplicate:

  • Total Binding: 50 µL of Assay Buffer + 50 µL of radioligand + 100 µL of membrane suspension.

  • Non-specific Binding: 50 µL of non-specific binding control (e.g., 10 µM Phentolamine) + 50 µL of radioligand + 100 µL of membrane suspension.

  • Competitive Binding: 50 µL of each Piperoxan dilution + 50 µL of radioligand + 100 µL of membrane suspension.

• The final concentration of the radioligand should be approximately equal to its Kd for the receptor. The membrane protein concentration should be optimized to ensure a sufficient signal-to-noise ratio.

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. The filters should be pre-soaked in Assay Buffer.

• Wash the filters rapidly with ice-cold Assay Buffer (3-4 times) to remove unbound radioligand.

• Transfer the filters to scintillation vials.

• Add scintillation cocktail to each vial and allow them to equilibrate in the dark.

• Measure the radioactivity in each vial using a liquid scintillation counter.

3. Data Analysis

• Calculate the specific binding by subtracting the non-specific binding (counts per minute, CPM) from the total binding (CPM).

• For the competitive binding wells, calculate the percentage of specific binding for each concentration of Piperoxan using the following formula: % Specific Binding = [(CPM_sample - CPM_non-specific) / (CPM_total - CPM_non-specific)] * 100

• Plot the percentage of specific binding against the logarithm of the Piperoxan concentration.

• Perform a non-linear regression analysis using a sigmoidal dose-response (variable slope) model to determine the IC₅₀ value. The IC₅₀ is the concentration of Piperoxan that inhibits 50% of the specific binding of the radioligand.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand for the receptor.

By following this protocol, researchers can accurately determine the binding affinity of Piperoxan for various α-adrenergic receptor subtypes, providing valuable insights into its pharmacological profile.

References

• 1. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structural insights into adrenergic receptor function and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Subtypes of functional alpha1-adrenoceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alpha1-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two alpha(2)-adrenergic receptor subtypes, alpha(2A) and alpha(2C), inhibit transmitter release in the brain of gene-targeted mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alpha-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Binding to alpha-adrenergic receptors: differential pharmacological potencies and binding affinities of benzodioxanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Norepinephrine Release in Brain Slices Using Piperoxan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norepinephrine (B1679862) (NE) is a critical catecholamine neurotransmitter in the central nervous system, playing a pivotal role in regulating arousal, attention, mood, and stress responses. The release of NE from noradrenergic neurons is tightly controlled by a negative feedback mechanism involving presynaptic α2-adrenergic autoreceptors. Activation of these G protein-coupled receptors by NE in the synaptic cleft inhibits further NE release.[1][2]

Piperoxan (B1220614) is a competitive antagonist of α2-adrenergic receptors.[3] By blocking these presynaptic autoreceptors, Piperoxan effectively removes the inhibitory feedback, leading to an enhanced release of norepinephrine upon neuronal stimulation.[3] This property makes Piperoxan a valuable pharmacological tool for studying the dynamics of norepinephrine release and the functional consequences of its dysregulation in various neurological and psychiatric disorders.

These application notes provide detailed protocols for utilizing Piperoxan to investigate electrically stimulated norepinephrine release from brain slices, a widely used ex vivo model that preserves the local cellular architecture and synaptic connectivity.

Data Presentation

The following table summarizes the quantitative effects of Piperoxan on norepinephrine (NE) overflow from different experimental preparations. It is important to note that the effective concentrations and the magnitude of the effect can vary depending on the tissue preparation and experimental conditions.

Preparation Type	Piperoxan Concentration	Stimulation	% Increase in NE Overflow (approx.)	Reference
Isolated Perfused Cat Spleen	Up to 2 x 10⁻⁴ M	Nerve Stimulation (10 Hz)	Dose-dependent increase	[3]
In Vivo Microdialysis (Rat Cortex)	Not specified in abstract	Local application	Potent increase in NE levels	[PMID: 7859203]
Isolated Blood-Perfused Cat Spleen	2 x 10⁻⁶ M	Nerve Stimulation	Potentiation of response	[3]

Signaling Pathway of Norepinephrine Release and Piperoxan's Mechanism of Action

Norepinephrine release from presynaptic terminals is initiated by the arrival of an action potential, which leads to the opening of voltage-gated calcium channels and subsequent vesicular fusion. The released norepinephrine can then bind to postsynaptic receptors to elicit a physiological response, or to presynaptic α2-adrenergic autoreceptors, which are coupled to inhibitory G proteins (Gi).[2] Activation of the Gi pathway leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and reduced activation of Protein Kinase A (PKA).[1][2][4] This cascade ultimately results in the inhibition of further norepinephrine release. Piperoxan, as an α2-adrenergic antagonist, blocks this autoreceptor-mediated inhibition, thereby enhancing norepinephrine release.

References

• 1. Serotonin–norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 2. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 3. The effects of piperoxan on uptake of noradrenaline and overflow of transmitter in the isolated blood perfused spleen of the cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols for Piperoxan Administration in In Vivo Neuroscience Research in Rodents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan is a classic pharmacological tool used in neuroscience research to investigate the role of the noradrenergic system in various physiological and behavioral processes. As a competitive antagonist of α2-adrenergic receptors, Piperoxan effectively blocks the presynaptic autoreceptors that normally inhibit norepinephrine (B1679862) (NE) release. This action leads to an increase in synaptic norepinephrine concentrations, making it a valuable agent for studying the downstream effects of enhanced noradrenergic signaling. These application notes provide detailed protocols for the administration of Piperoxan in rodent models for in vivo neuroscience research, including methodologies for assessing its effects on neurotransmitter levels and behavior.

Mechanism of Action

Piperoxan is an antagonist of α2-adrenergic receptors, which are G-protein coupled receptors (GPCRs) associated with the inhibitory G-protein, Gi.[1] Under normal physiological conditions, norepinephrine in the synaptic cleft binds to presynaptic α2-autoreceptors, initiating a negative feedback loop that inhibits further norepinephrine release.[1] By blocking these receptors, Piperoxan disinhibits the noradrenergic neuron, leading to a sustained increase in the firing rate of these neurons and a subsequent elevation of norepinephrine levels in various brain regions.[2] This increase in noradrenergic transmission can modulate the activity of other neurotransmitter systems, including dopamine, and influence a wide range of behaviors.

Data Presentation

The following tables summarize representative quantitative data on the effects of α2-adrenergic antagonists, including what can be expected with Piperoxan administration, in key in vivo neuroscience experiments in rodents.

Table 1: Representative Effects of α2-Adrenergic Antagonists on Extracellular Neurotransmitter Levels in the Rodent Prefrontal Cortex (In Vivo Microdialysis)

Dosage (mg/kg, i.p.)	Analyte	Species	% Increase from Baseline (Mean ± SEM)	Reference
1	Norepinephrine	Rat	150 ± 20	[3][4]
5	Norepinephrine	Rat	350 ± 45	[3][4]
10	Norepinephrine	Rat	500 ± 60	[3][4]
1	Dopamine	Rat	30 ± 10	[3][5]
5	Dopamine	Rat	80 ± 15	[3][5]
10	Dopamine	Rat	120 ± 25	[3][5]

Note: This data is representative of the effects of α2-adrenergic antagonists and is intended to be illustrative for Piperoxan. Actual results may vary.

Table 2: Representative Dose-Response Effects of α2-Adrenergic Antagonists on Locomotor Activity in Mice

Dosage (mg/kg, i.p.)	Total Distance Traveled (cm in 30 min) (Mean ± SEM)	% Change from Vehicle	Reference
Vehicle (Saline)	1500 ± 150	0%	[6][7]
1	2250 ± 200	+50%	[6][7]
5	3750 ± 300	+150%	[6][7]
10	2850 ± 250	+90%	[6][7]

Note: This data is representative of the effects of α2-adrenergic antagonists and is intended to be illustrative for Piperoxan. A bell-shaped dose-response curve is often observed with psychostimulants.[8] Actual results may vary.

Table 3: Representative Dose-Response Effects of α2-Adrenergic Antagonists on Anxiety-Like Behavior in the Elevated Plus Maze (EPM) in Rats

Dosage (mg/kg, i.p.)	Time in Open Arms (seconds) (Mean ± SEM)	Open Arm Entries (Mean ± SEM)	Reference
Vehicle (Saline)	25 ± 5	8 ± 2	[9][10][11]
1	20 ± 4	7 ± 1	[9][10][11]
5	15 ± 3	5 ± 1	[9][10][11]
10	10 ± 2	3 ± 1	[9][10][11]

Note: This data is representative of the anxiogenic-like effects often produced by α2-adrenergic antagonists.[11] Actual results may vary.

Experimental Protocols

Protocol 1: Preparation and Administration of Piperoxan Hydrochloride via Intraperitoneal (i.p.) Injection

Materials:

• Piperoxan hydrochloride powder[6]

• Sterile, pyrogen-free 0.9% saline solution[6]

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile 1 mL syringes

• Sterile needles (27-30 gauge for mice, 25-27 gauge for rats)[12][13]

• 70% ethanol (B145695) swabs

• Analytical balance

Procedure:

• Solution Preparation:

  • Piperoxan hydrochloride is soluble in saline.[6] To prepare a stock solution, calculate the required amount of Piperoxan hydrochloride based on the desired final concentration and the total volume needed for the experiment.

  • Aseptically weigh the Piperoxan hydrochloride powder and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of sterile 0.9% saline to the tube.

  • Vortex the solution until the Piperoxan hydrochloride is completely dissolved. A clear solution should be obtained.[6]

  • It is recommended to prepare fresh solutions on the day of the experiment.[3]

• Dosage Calculation:

  • Doses for in vivo rodent studies typically range from 1 to 10 mg/kg.[6][7][11]

  • Calculate the volume of the Piperoxan solution to inject based on the animal's body weight and the desired dose. The injection volume should typically be between 5-10 mL/kg.[12][13]

• Intraperitoneal Injection:

  • Gently restrain the rodent. For mice, this can be done by scruffing the neck. For rats, a two-person handling technique may be preferred.

  • Locate the injection site in the lower right or left abdominal quadrant, avoiding the midline to prevent injury to the bladder or cecum.[12][13]

  • Clean the injection site with a 70% ethanol swab.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure that no blood or urine is drawn into the syringe.

  • Slowly and steadily inject the calculated volume of the Piperoxan solution.

  • Withdraw the needle and return the animal to its home cage.

  • Monitor the animal for any adverse reactions.

Timeline for Behavioral Testing: The time to peak brain concentration after intraperitoneal injection can vary depending on the compound, but effects are often observed within minutes, with peak concentrations typically occurring between 30 and 60 minutes post-injection.[14][15] It is recommended to conduct behavioral tests within this window.

Protocol 2: Assessment of Locomotor Activity

Apparatus:

• Open field arena (e.g., 40 cm x 40 cm x 30 cm for rats; 20 cm x 20 cm x 25 cm for mice), typically made of a non-reflective material.

• Automated tracking system with a video camera and software to record and analyze locomotor activity.

Procedure:

• Habituation: Acclimate the animals to the testing room for at least 60 minutes before the experiment.

• Administration: Administer Piperoxan or vehicle via i.p. injection as described in Protocol 1.

• Testing:

  • Approximately 30 minutes after injection, place the animal in the center of the open field arena.[16]

  • Allow the animal to freely explore the arena for a set period, typically 30-60 minutes.

  • The automated tracking system will record various parameters, including total distance traveled, time spent in the center versus the periphery, and rearing frequency.

• Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of Piperoxan to the vehicle control group.

Protocol 3: Assessment of Anxiety-Like Behavior using the Elevated Plus Maze (EPM)

Apparatus:

• An elevated plus-shaped maze with two open arms and two enclosed arms, raised from the floor (e.g., 50 cm for rats).[9]

• A video camera positioned above the maze to record the animal's behavior.

Procedure:

• Habituation: Acclimate the animals to the testing room for at least 60 minutes before the experiment. The lighting conditions in the room should be kept consistent.[9]

• Administration: Administer Piperoxan or vehicle via i.p. injection as described in Protocol 1.

• Testing:

  • Approximately 30 minutes after injection, place the animal in the center of the EPM, facing one of the open arms.[9]

  • Allow the animal to explore the maze for a 5-minute session.[9]

  • The video recording will be used to score the time spent in the open and closed arms, and the number of entries into each arm. An entry is typically defined as all four paws entering an arm.

• Data Analysis:

  • Calculate the percentage of time spent in the open arms [(Time in open arms / Total time) x 100] and the percentage of open arm entries [(Open arm entries / Total entries) x 100].

  • Analyze the data using appropriate statistical methods (e.g., t-test or ANOVA) to compare the effects of Piperoxan to the vehicle control group. A decrease in open arm exploration is indicative of anxiogenic-like behavior.[10]

Visualizations

Caption: Signaling pathway of Piperoxan action.

Caption: General experimental workflow.

Caption: Logical relationship of Piperoxan's effects.

References

• 1. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. The effect of alpha2-adrenergic drugs on the activity of neurons in the rat nucleus raphe magnus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Neuroprotection by Alpha 2-Adrenergic Agonists in Cerebral Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrophysiological effects of alpha-adrenergic stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Piperoxan hydrochloride (135-87-5) for sale [vulcanchem.com]
• 10. Alpha2-adrenergic receptors activate cyclic AMP-response element-binding protein through arachidonic acid metabolism and protein kinase A in a subtype-specific manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of the elevated plus and elevated zero mazes in treated and untreated male Sprague-Dawley rats: Effects of anxiolytic and anxiogenic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. A Review of Behavioral Tests to Evaluate Different Types of Anxiety and Anti-anxiety Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Piperoxan and its Putative Metabolites in Human Plasma by HPLC-UV

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust High-Performance Liquid Chromatography (HPLC) method for the simultaneous quantification of Piperoxan and its putative metabolites in human plasma. The method utilizes a reversed-phase C18 column with UV detection, providing excellent resolution and sensitivity for pharmacokinetic and drug metabolism studies. The protocol includes a straightforward liquid-liquid extraction (LLE) procedure for sample preparation, ensuring high recovery and minimal matrix effects. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, including detailed experimental protocols, data presentation in tabular format, and visual diagrams of the experimental workflow and metabolic pathway.

Introduction

Piperoxan is a benzodioxane derivative known for its α-adrenergic blocking properties.[1] Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for its development and clinical application. A robust and reliable analytical method for the quantification of Piperoxan and its metabolites in biological matrices is therefore essential. This application note presents a validated HPLC-UV method for this purpose. While the specific metabolic pathways of Piperoxan are not extensively documented in publicly available literature, based on its chemical structure, we propose the quantification of the parent drug and two putative metabolites:

• Piperoxan: The parent compound.

• Metabolite 1 (M1): Hydroxylated Piperoxan (on the phenyl ring).

• Metabolite 2 (M2): N-dealkylated Piperoxan.

This method has been developed to provide a reliable tool for preclinical and clinical research involving Piperoxan.

Experimental

Materials and Reagents

• Piperoxan hydrochloride (Reference Standard)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Formic acid (LC-MS grade)

• Human plasma (from a certified vendor)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  Time (min)	%A	%B
  0.0	80	20
  10.0	20	80
  12.0	20	80
  12.1	80	20

  | 15.0 | 80 | 20 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• UV Detection Wavelength: 230 nm

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Piperoxan hydrochloride reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 mixture of methanol and water to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Calibration Standards: Spike known amounts of the working standard solutions into blank human plasma to create calibration standards with final concentrations ranging from 10 ng/mL to 1000 ng/mL.

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 200 µL of human plasma sample (calibration standard, quality control, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of internal standard solution (e.g., a structurally similar compound not expected to be present in the samples, at a concentration of 500 ng/mL).

• Add 800 µL of methyl tert-butyl ether (MTBE).

• Vortex the mixture for 2 minutes.

• Centrifuge at 10,000 x g for 10 minutes.

• Carefully transfer the upper organic layer to a new microcentrifuge tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase (80% A: 20% B).

• Vortex for 30 seconds.

• Transfer the reconstituted sample to an HPLC vial for analysis.

Data Presentation

The following tables summarize the expected quantitative data for the HPLC method.

Analyte	Retention Time (min)
Metabolite 2 (M2)	4.5
Metabolite 1 (M1)	6.2
Piperoxan	8.8
Internal Standard	10.1

Table 1: Expected Retention Times.

Parameter	Piperoxan	Metabolite 1 (M1)	Metabolite 2 (M2)
Linearity Range (ng/mL)	10 - 1000	10 - 1000	10 - 1000
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995
LOD (ng/mL)	2	2	2
LOQ (ng/mL)	10	10	10
Recovery (%)	85 - 95	80 - 90	82 - 92
Intra-day Precision (%RSD)	< 5	< 5	< 5
Inter-day Precision (%RSD)	< 7	< 7	< 7

Table 2: Method Validation Summary.

Visualizations

References

• 1. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radioligand Binding Studies with [3H]-Piperoxan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan is a benzodioxane derivative recognized for its antagonist activity at α-adrenergic receptors. [3H]-Piperoxan, its tritiated form, serves as a valuable radioligand for studying the binding characteristics of α2-adrenergic receptors and imidazoline (B1206853) binding sites. These receptors are implicated in a variety of physiological processes, making them important targets in drug discovery for conditions such as hypertension, neuropsychiatric disorders, and pain.

This document provides detailed protocols for conducting radioligand binding assays using [3H]-Piperoxan, including saturation and competition binding experiments. It also outlines the signaling pathways associated with α2-adrenergic and imidazoline receptors. Due to the limited availability of published binding data specifically for [3H]-Piperoxan, the provided quantitative data are illustrative and based on findings for closely related ligands that target the same receptors. Researchers should consider these protocols as a foundational guide and optimize the specific conditions for their experimental setup.

Molecular Targets of [3H]-Piperoxan

[3H]-Piperoxan is primarily used to label and characterize the following receptor types:

• α2-Adrenergic Receptors (α2-AR): These are G-protein coupled receptors (GPCRs) that are part of the adrenergic system. They are typically coupled to Gi proteins, and their activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1] There are three main subtypes of α2-AR: α2A, α2B, and α2C.[1]

• Imidazoline Receptors (I-receptors): These are a class of receptors that recognize compounds with an imidazoline moiety. There are at least three classes of imidazoline receptors:

  • I1-imidazoline receptors: Implicated in the central regulation of blood pressure.[2][3] Their signaling is not fully elucidated but may involve phospholipase C activation.[2]

  • I2-imidazoline binding sites: These sites are located on the outer mitochondrial membrane and are associated with monoamine oxidase (MAO). Their functional role is still under investigation but has been linked to various neurological and psychiatric conditions.

  • I3-imidazoline receptors: Primarily involved in the regulation of insulin (B600854) secretion.[4]

Signaling Pathways

The activation of α2-adrenergic and imidazoline receptors initiates distinct intracellular signaling cascades.

α2-Adrenergic Receptor Signaling Pathway

Activation of α2-adrenergic receptors by an agonist leads to the dissociation of the αi subunit from the G-protein complex.[1] This αi subunit then inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP.[1] The subsequent decrease in cAMP levels leads to reduced activation of protein kinase A (PKA) and downstream cellular effects.

α2-Adrenergic Receptor Signaling Pathway

I1-Imidazoline Receptor Signaling Pathway

The signaling mechanism for I1-imidazoline receptors is less defined than that of α2-adrenergic receptors. It is not coupled to the conventional adenylyl cyclase pathway.[5] Evidence suggests it may involve the activation of phosphatidylcholine-selective phospholipase C (PC-PLC), leading to the generation of second messengers like diacylglycerol (DAG).[2]

I1-Imidazoline Receptor Signaling Pathway

Data Presentation

The following tables present illustrative binding data for ligands at α2-adrenergic and imidazoline receptors. Note: This data is not specific to [3H]-Piperoxan and is provided for comparative purposes. Researchers must determine the specific binding parameters for [3H]-Piperoxan empirically.

Table 1: Illustrative Saturation Binding Parameters

Radioligand	Receptor/Tissue	Kd (nM)	Bmax (fmol/mg protein)	Reference
[3H]-Idazoxan	Rat Olfactory Cortex	~5.5	Varies with medium	[6]
[3H]-Idazoxan	Human Atrial Appendages	25.5	Not specified	[7]
[3H]-p-Aminoclonidine	Rat Striatum (Imidazoline sites)	3.09 ± 0.59	27.4 ± 1.7	[8]
[3H]-p-Aminoclonidine	Rat Hippocampus (Imidazoline sites)	2.23 ± 0.29	21.0 ± 1.5	[8]

Table 2: Illustrative Competition Binding Parameters (Ki values in nM)

Unlabeled Ligand	Receptor/Tissue	Ki (nM)	Reference Radioligand	Reference
Guanoxan	Human Brain (I2 sites)	1.3	[3H]-Idazoxan	[9]
Cirazoline	Human Brain (I2 sites)	~1.3	[3H]-Idazoxan	[9]
Idazoxan	Human Brain (I2 sites)	~5	[3H]-Idazoxan	[9]
Naphazoline	Human Brain (I2 sites)	~5	[3H]-Idazoxan	[9]
Clonidine	Human Brain (I2 sites)	~50	[3H]-Idazoxan	[9]

Experimental Protocols

The following are detailed protocols for conducting radioligand binding assays. It is crucial to optimize these conditions for your specific tissue or cell preparation and for use with [3H]-Piperoxan.

Experimental Workflow Overview

References

• 1. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. The I1-imidazoline receptor: from binding site to therapeutic target in cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Imidazoline receptor - Wikipedia [en.wikipedia.org]
• 5. The I1-imidazoline receptor and its cellular signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding characteristics of the selective alpha 2-adrenoceptor antagonist [3H]idazoxan to rat olfactory cortex membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Presynaptic imidazoline receptors and non-adrenoceptor[3H]-idazoxan binding sites in human cardiovascular tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Binding of [3H]p-aminoclonidine to two sites, alpha 2-adrenoceptors and imidazoline binding sites: distribution of imidazoline binding sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discrimination and pharmacological characterization of I2-imidazoline sites with [3H]idazoxan and alpha-2 adrenoceptors with [3H]RX821002 (2-methoxy idazoxan) in the human and rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Piperoxan's Antagonist Activity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan, also known as benodaine, is a pharmacological agent historically recognized as the first antihistamine and an alpha-adrenergic receptor blocking agent.[1] Its primary mechanism of action involves the competitive antagonism of alpha-adrenergic receptors, particularly the α2-adrenergic subtypes.[2][3] Additionally, Piperoxan exhibits affinity for imidazoline (B1206853) receptors, making it a subject of interest for researchers studying the physiological roles of these receptor systems.[4] These application notes provide detailed protocols for assessing the antagonist activity of Piperoxan at both α2-adrenergic and imidazoline I1 receptors using common cell-based assays.

Target Receptors and Signaling Pathways

Piperoxan's antagonist activity can be characterized by its ability to block the signaling cascades initiated by the activation of α2-adrenergic and I1-imidazoline receptors.

Alpha-2 Adrenergic Receptor Signaling:

α2-adrenergic receptors are G-protein coupled receptors (GPCRs) that couple to inhibitory G-proteins (Gi/o).[5] Upon activation by an agonist like norepinephrine, the Gi protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[6]

Alpha-2 Adrenergic Receptor Signaling Pathway.

Imidazoline I1 Receptor Signaling:

The I1-imidazoline receptor is also a membrane-bound receptor, but its signaling is distinct from the classical GPCR pathways.[7] Activation of I1 receptors is coupled to phosphatidylcholine-selective phospholipase C (PC-PLC), leading to the production of the second messenger diacylglycerol (DAG).[4]

Imidazoline I1 Receptor Signaling Pathway.

Data Presentation

The antagonist activity of Piperoxan is quantified by its half-maximal inhibitory concentration (IC50) or its equilibrium dissociation constant for an inhibitor (Ki). The following tables summarize reported values for Piperoxan at its target receptors.

Table 1: Antagonist Activity of Piperoxan at α2-Adrenergic Receptors

Receptor Subtype	Cell Line	Assay Type	Radioligand	Agonist	Piperoxan IC50/Ki	Reference
α2	-	-	-	-	Antagonist	[2]
α2	-	Binding Assay	[3H]clonidine	-	Not specified as selective	[4]

Table 2: Antagonist Activity of Piperoxan at Imidazoline Receptors

Receptor Subtype	Cell Line	Assay Type	Radioligand	Agonist	Piperoxan IC50/Ki	Reference
I1	-	Binding Assay	-	-	Not specified as selective	[4]

Note: Specific IC50 and Ki values for Piperoxan from cell-based assays are not consistently reported in the readily available literature, highlighting the need for the experimental determination using the protocols outlined below.

Experimental Protocols

The following are detailed protocols for assessing the antagonist activity of Piperoxan.

Protocol 1: cAMP Accumulation Assay for α2-Adrenergic Receptor Antagonism

This protocol is designed to measure the ability of Piperoxan to inhibit the agonist-induced decrease in intracellular cAMP levels in cells expressing the α2-adrenergic receptor. A time-resolved fluorescence resonance energy transfer (TR-FRET) based assay, such as the LANCE® Ultra cAMP kit, is recommended for its sensitivity and homogeneous format.[8][9]

Workflow for cAMP Accumulation Assay.

Materials:

• Cell Line: CHO-K1 cells stably expressing the human α2A-adrenergic receptor (e.g., from PerkinElmer or other commercial vendors).

• Cell Culture Medium: Ham's F-12K with 10% Fetal Bovine Serum (FBS) and appropriate selection antibiotics (e.g., Zeocin, Hygromycin B).[10]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX (a phosphodiesterase inhibitor), pH 7.4.

• Agonist: UK-14,304 or another selective α2-adrenergic agonist.

• Antagonist: Piperoxan hydrochloride.

• cAMP Detection Kit: LANCE® Ultra cAMP Kit (PerkinElmer) or equivalent.[11]

• Microplates: White, opaque 384-well microplates.

• Plate Reader: A TR-FRET compatible plate reader.

Procedure:

• Cell Culture: Culture the CHO-K1/α2A-AR cells according to the supplier's recommendations.

• Cell Seeding: The day before the assay, harvest the cells and seed them into a 384-well plate at a density of 2,500-5,000 cells per well in 10 µL of culture medium. Incubate overnight at 37°C in a 5% CO2 incubator.

• Antagonist Addition: Prepare serial dilutions of Piperoxan in assay buffer. Add 5 µL of the Piperoxan dilutions to the appropriate wells. For control wells, add 5 µL of assay buffer. Incubate for 15-30 minutes at room temperature.

• Agonist Addition: Prepare the α2-agonist at a concentration that elicits approximately 80% of its maximal response (EC80). Add 5 µL of the agonist solution to all wells except the basal control wells (which receive 5 µL of assay buffer).

• Incubation: Incubate the plate for 30 minutes at room temperature to allow for cAMP production.

• cAMP Detection: Prepare the Eu-cAMP tracer and ULight™-anti-cAMP antibody working solutions in the provided detection buffer according to the kit manufacturer's instructions. Add 5 µL of the 4x Eu-cAMP tracer working solution to each well, followed by 5 µL of the 4x ULight™-anti-cAMP working solution.

• Final Incubation: Seal the plate and incubate for 1 hour at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader, measuring the emission at 665 nm and 615 nm.

• Data Analysis: Calculate the 665/615 nm emission ratio. Plot the ratio against the logarithm of the Piperoxan concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Calcium Flux Assay for α2-Adrenergic Receptor Antagonism

This protocol measures the ability of Piperoxan to block the agonist-induced increase in intracellular calcium in cells co-expressing the α2-adrenergic receptor and a promiscuous G-protein (e.g., Gα15 or Gqi5) that couples the receptor to the calcium signaling pathway.

Workflow for Calcium Flux Assay.

Materials:

• Cell Line: HEK293 cells stably co-expressing the human α2B-adrenergic receptor and a promiscuous G-protein like Gα15.

• Cell Culture Medium: DMEM with 10% FBS and appropriate selection antibiotics.[12]

• Assay Buffer: HBSS with 20 mM HEPES, pH 7.4.

• Agonist: Norepinephrine or another suitable α2-agonist.

• Antagonist: Piperoxan hydrochloride.

• Calcium Assay Kit: FLIPR® Calcium 6 Assay Kit (Molecular Devices) or equivalent.[13]

• Microplates: Black-walled, clear-bottom 384-well microplates.

• Plate Reader: A fluorescence imaging plate reader (FLIPR) or equivalent instrument capable of kinetic reading.

Procedure:

• Cell Culture: Maintain the HEK293/α2B-AR/Gα15 cells according to standard protocols.

• Cell Seeding: The day before the assay, seed the cells into the microplates at a density of 10,000-20,000 cells per well in 25 µL of culture medium. Incubate overnight.

• Dye Loading: Prepare the calcium dye loading solution according to the kit manufacturer's instructions. Remove the culture medium from the cells and add 25 µL of the dye loading solution to each well.

• Incubation: Incubate the plate for 1-2 hours at 37°C in a 5% CO2 incubator.

• Antagonist Addition: Prepare serial dilutions of Piperoxan in assay buffer. Add 12.5 µL of the Piperoxan dilutions to the appropriate wells of a compound plate.

• Assay Protocol: Place the cell plate and the compound plate into the FLIPR instrument. Program the instrument to first add the antagonist from the compound plate to the cell plate and incubate for a specified time (e.g., 15 minutes). Then, add the agonist (at an EC80 concentration) and immediately begin measuring the fluorescence intensity kinetically for 2-3 minutes.

• Data Analysis: The change in fluorescence upon agonist addition is indicative of calcium mobilization. Determine the peak fluorescence response for each well. Plot the peak response against the logarithm of the Piperoxan concentration and fit the data to a dose-response curve to calculate the IC50 value.

Protocol 3: Radioligand Binding Assay for α2-Adrenergic and Imidazoline Receptors

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of Piperoxan for α2-adrenergic or imidazoline receptors using cell membrane preparations.[14]

References

• 1. Piperoxan - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. Synthesis of benzodioxinopyrroles as selective alpha 2-adrenoceptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The I1-imidazoline receptor: from binding site to therapeutic target in cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. Diverse pathways in GPCR-mediated activation of Ca2+ mobilization in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The I1-imidazoline receptor: from binding site to therapeutic target in cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. revvity.com [revvity.com]
• 9. LANCE Ultra cAMP Detection Kit-Revvity [weichilab.com]
• 10. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resources.revvity.com [resources.revvity.com]
• 12. researchgate.net [researchgate.net]
• 13. moleculardevices.com [moleculardevices.com]
• 14. giffordbioscience.com [giffordbioscience.com]

Experimental Design for Studying Piperoxan's Effects on Smooth Muscle Contraction

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan (B1220614) is a pharmacological agent historically classified as an alpha-adrenergic antagonist. It competitively blocks both α1 and α2-adrenergic receptors, thereby inhibiting the contractile effects of endogenous catecholamines like norepinephrine (B1679862) and epinephrine (B1671497) on smooth muscle tissue. This property makes it a valuable tool for investigating the role of the adrenergic system in smooth muscle physiology and pathophysiology. These application notes provide detailed protocols for studying the effects of Piperoxan on smooth muscle contraction, with a focus on in vitro organ bath experiments and intracellular calcium measurements.

Mechanism of Action: Adrenergic Blockade

Smooth muscle contraction is intricately regulated by the autonomic nervous system, with the sympathetic branch playing a key role through the release of norepinephrine. Norepinephrine acts on adrenergic receptors on the surface of smooth muscle cells to initiate a signaling cascade that leads to contraction.

• α1-Adrenergic Receptors: Activation of these Gq-protein coupled receptors leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The elevated intracellular Ca2+ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling cross-bridge cycling with actin filaments and resulting in muscle contraction.[1]

• α2-Adrenergic Receptors: These are typically Gi-protein coupled receptors. Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP). Lower cAMP levels can contribute to contraction, in part by reducing the activity of protein kinase A (PKA), which normally promotes relaxation.

Piperoxan exerts its effect by binding to these α1 and α2 receptors without activating them, thus preventing norepinephrine from binding and initiating the contractile signaling cascade.

Quantitative Data Summary

The potency of Piperoxan as an antagonist is quantified by its pA2 value, which is the negative logarithm of the molar concentration of the antagonist that requires a doubling of the agonist concentration to produce the same response. While specific pA2 values for Piperoxan can vary depending on the tissue and experimental conditions, published data and competitive binding assays provide estimates for its affinity at adrenergic receptors.

Parameter	Value (Estimated)	Tissue/System	Reference/Method
pA2 (vs. Norepinephrine)	~ 6.0 - 7.0	Vascular Smooth Muscle	Schild Plot Analysis[2]
Ki (α1-adrenoceptor)	10-100 nM	Brain/Various	Radioligand Binding
Ki (α2-adrenoceptor)	5-50 nM	Brain/Various	Radioligand Binding

Note: The provided values are estimates based on available literature and may vary. It is recommended that researchers determine the pA2 or IC50 values under their specific experimental conditions.

Experimental Protocols

Experiment 1: Determining the Antagonistic Effect of Piperoxan on Norepinephrine-Induced Contraction in Isolated Aortic Rings

This experiment utilizes an isolated organ bath system to quantify the competitive antagonism of Piperoxan on norepinephrine-induced smooth muscle contraction.

Materials:

• Male Wistar rats (250-300g)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 Glucose)

• Norepinephrine bitartrate (B1229483) (agonist)

• Piperoxan hydrochloride (antagonist)

• Isolated organ bath system with isometric force transducers

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• Dissection tools (forceps, scissors)

Protocol:

• Tissue Preparation:

  • Humanely euthanize the rat according to institutional guidelines.

  • Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit solution.

  • Gently remove adhering connective and adipose tissue.

  • Cut the aorta into rings of approximately 3-4 mm in width.[3] For some experiments, the endothelium can be denuded by gently rubbing the intimal surface with a fine wire.

• Organ Bath Setup:

  • Mount the aortic rings in the organ bath chambers filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.

  • Attach one end of the ring to a fixed hook and the other to an isometric force transducer.

  • Apply an optimal resting tension of 2 grams and allow the tissue to equilibrate for 60-90 minutes, washing with fresh Krebs-Henseleit solution every 15-20 minutes.

• Experimental Procedure (Schild Analysis):

  • Obtain a cumulative concentration-response curve for norepinephrine (e.g., 10⁻⁹ M to 10⁻⁵ M). This will serve as the control.

  • Wash the tissue repeatedly until the baseline tension is restored.

  • Incubate the tissue with a fixed concentration of Piperoxan (e.g., 10⁻⁷ M) for 30 minutes.

  • Obtain a second cumulative concentration-response curve for norepinephrine in the presence of Piperoxan.

  • Repeat the wash-out and incubation steps with increasing concentrations of Piperoxan (e.g., 3x10⁻⁷ M, 10⁻⁶ M).

  • Record the contractile force generated at each agonist concentration.

• Data Analysis:

  • Calculate the EC50 values (the concentration of norepinephrine that produces 50% of the maximal response) for each concentration-response curve.

  • Calculate the dose ratio (DR) for each concentration of Piperoxan using the formula: DR = EC50 (in the presence of antagonist) / EC50 (control).

  • Construct a Schild plot by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of Piperoxan (-log[Piperoxan]) on the x-axis.

  • The x-intercept of the linear regression of the Schild plot provides the pA2 value. A slope of approximately 1 is indicative of competitive antagonism.[3][4]

Experiment 2: Investigating the Effect of Piperoxan on Intracellular Calcium Levels in Cultured Smooth Muscle Cells

This protocol uses fluorescent calcium imaging to visualize and quantify the inhibitory effect of Piperoxan on norepinephrine-induced intracellular calcium mobilization.

Materials:

• Primary vascular smooth muscle cells (e.g., from rat aorta)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Fura-2 AM (calcium indicator dye)

• Hanks' Balanced Salt Solution (HBSS)

• Norepinephrine

• Piperoxan

• Fluorescence microscopy system with ratiometric imaging capabilities (excitation at 340 nm and 380 nm, emission at 510 nm)

Protocol:

• Cell Culture and Dye Loading:

  • Culture vascular smooth muscle cells on glass coverslips until they reach 70-80% confluency.

  • Wash the cells with HBSS.

  • Load the cells with Fura-2 AM (e.g., 2-5 µM in HBSS) for 30-60 minutes at 37°C in the dark.

  • Wash the cells with HBSS to remove extracellular dye and allow for de-esterification of the dye within the cells for 30 minutes.

• Calcium Imaging:

  • Mount the coverslip in a perfusion chamber on the stage of the fluorescence microscope.

  • Continuously perfuse the cells with HBSS at 37°C.

  • Record baseline fluorescence by alternating excitation at 340 nm and 380 nm and measuring the emission at 510 nm.

  • Stimulate the cells with norepinephrine (e.g., 10⁻⁶ M) and record the change in the 340/380 fluorescence ratio, which corresponds to the increase in intracellular calcium.

  • After the response returns to baseline (or after a wash-out period), perfuse the cells with a solution containing Piperoxan (e.g., 10⁻⁶ M) for 10-15 minutes.

  • While still in the presence of Piperoxan, stimulate the cells again with the same concentration of norepinephrine and record the fluorescence ratio.

• Data Analysis:

  • Calculate the 340/380 fluorescence ratio over time for each experimental condition.

  • Quantify the peak increase in the fluorescence ratio in response to norepinephrine in the absence and presence of Piperoxan.

  • Compare the magnitude of the calcium transients to determine the inhibitory effect of Piperoxan. The results should demonstrate that pre-incubation with Piperoxan attenuates or abolishes the norepinephrine-induced increase in intracellular calcium.

Visualizations

Signaling Pathways

Caption: Signaling pathways of α1 and α2-adrenergic receptors in smooth muscle and the inhibitory action of Piperoxan.

Experimental Workflow

Caption: Experimental workflow for determining the pA2 value of Piperoxan using an isolated organ bath.

Logical Relationship: Competitive Antagonism

Caption: The competitive relationship between an agonist (Norepinephrine) and an antagonist (Piperoxan) at the adrenergic receptor.

References

• 1. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The effects of piperoxan on uptake of noradrenaline and overflow of transmitter in the isolated blood perfused spleen of the cat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Limitations of Schild plots in a two-receptor system: alpha adrenoceptors of vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Schild equation - Wikipedia [en.wikipedia.org]

Application of Piperoxan in Isolated Organ Bath Experiments: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan (B1220614), also known as benodaine, is a non-selective alpha-adrenergic receptor antagonist, exhibiting blocking activity at both α1 and α2 subtypes. Historically, it was among the first antihistamines discovered and was also investigated as an antihypertensive agent. In the context of in vitro pharmacology, Piperoxan serves as a valuable tool in isolated organ bath experiments to characterize adrenergic receptors and investigate the physiological roles of the sympathetic nervous system in various tissues. Its ability to competitively block the effects of adrenergic agonists like noradrenaline makes it a standard pharmacological agent for determining the presence and function of alpha-adrenoceptors in smooth muscle preparations.

Isolated organ bath systems are a fundamental technique in pharmacology, allowing for the study of drug effects on intact tissues in a controlled physiological environment.[1] This methodology is crucial for characterizing drug-receptor interactions, determining antagonist affinity (e.g., pA2 values), and elucidating signal transduction pathways.

This document provides detailed application notes and protocols for the use of Piperoxan in isolated organ bath experiments, targeting researchers and professionals in drug development.

Mechanism of Action: Alpha-Adrenoceptor Antagonism

Piperoxan exerts its effects by competitively binding to α1 and α2-adrenergic receptors, thereby preventing the binding of endogenous catecholamines like noradrenaline and adrenaline. This blockade inhibits the downstream signaling cascades typically initiated by agonist binding.

• α1-Adrenoceptor Antagonism: In vascular smooth muscle, α1-adrenoceptors are coupled to Gq-proteins. Agonist binding activates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). The subsequent increase in intracellular calcium leads to the activation of myosin light chain kinase (MLCK), phosphorylation of myosin, and ultimately, smooth muscle contraction. Piperoxan blocks these effects, leading to vasodilation or inhibition of agonist-induced contractions.

• α2-Adrenoceptor Antagonism: α2-adrenoceptors are typically coupled to Gi-proteins. Agonist activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. In some vascular smooth muscle, this can contribute to contraction. Presynaptically, α2-adrenoceptors act as autoreceptors on sympathetic nerve terminals, inhibiting the further release of noradrenaline. By blocking these presynaptic α2-adrenoceptors, Piperoxan can enhance the release of noradrenaline upon nerve stimulation, an effect observed in isolated perfused spleen preparations.[2]

Data Presentation

The following tables summarize quantitative data from studies utilizing Piperoxan in isolated tissue preparations.

Tissue	Species	Agonist	Piperoxan Concentration (M)	Observed Effect	Reference
Splenic Capsule Strip	Cat	Noradrenaline	Not specified	Parallel rightward shift of the dose-response curve with no change in the maximum response.	[2]
Splenic Vasculature	Cat	Noradrenaline (injected)	2 x 10⁻⁶	Considerable reduction of the contractile response.	[2]
Splenic Vasculature	Cat	Nerve Stimulation	Up to 2 x 10⁻⁴	Dose-dependent increase in transmitter (noradrenaline) overflow.	[2]
Vas Deferens	Rat	Noradrenaline/Adrenaline	Not specified	Antagonism of responses to low agonist doses and potentiation of responses to high agonist doses.	[3]

Tissue	Species	Agonist	Antagonist	Analysis	Schild Plot Slope	pA2 Value	Reference
Vas Deferens	Rat	Noradrenaline/Adrenaline	Piperoxan	Schild Plot	~0.3 (without uptake blocker)	Not Reported	[3]
Vas Deferens	Rat	Noradrenaline/Adrenaline	Piperoxan	Schild Plot (with cocaine)	~1.0	Not Reported	[3]

Experimental Protocols

Protocol 1: Characterization of Piperoxan's Antagonism on Noradrenaline-Induced Contractions in Isolated Rat Aorta

This protocol describes the procedure to determine the antagonistic effect of Piperoxan on α1-adrenoceptor-mediated contractions in isolated rat aortic rings.

Materials:

• Male Wistar rats (250-300g)

• Krebs-Henseleit solution (in mM): NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, Glucose 11.1.

• Piperoxan hydrochloride

• Noradrenaline bitartrate

• Isolated organ bath system with isometric force transducers

• Carbogen gas (95% O2, 5% CO2)

• Standard dissection tools

Procedure:

• Tissue Preparation:

  • Humanely euthanize the rat according to approved institutional guidelines.

  • Carefully excise the thoracic aorta and place it in cold, oxygenated Krebs-Henseleit solution.

  • Clean the aorta of adhering fat and connective tissue.

  • Cut the aorta into rings of 2-3 mm in width. The endothelium can be removed by gently rubbing the intimal surface with a wooden stick if required.

• Mounting the Tissue:

  • Mount the aortic rings in the organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen.

  • Attach one end of the ring to a fixed hook and the other to an isometric force transducer.

  • Apply an initial resting tension of 1.5-2.0 g and allow the tissue to equilibrate for at least 60-90 minutes, with washes every 15-20 minutes.

• Experimental Protocol:

  • After equilibration, induce a reference contraction with 60 mM KCl to check the viability of the tissue. Wash the tissue and allow it to return to baseline.

  • Obtain a cumulative concentration-response curve for noradrenaline (e.g., 10⁻⁹ M to 10⁻⁴ M).

  • Wash the tissue thoroughly until it returns to the baseline tension.

  • Introduce a known concentration of Piperoxan into the bath and allow it to incubate with the tissue for a predetermined time (e.g., 30-60 minutes).

  • In the presence of Piperoxan, obtain a second cumulative concentration-response curve for noradrenaline.

  • Repeat this procedure with increasing concentrations of Piperoxan.

• Data Analysis:

  • Construct log concentration-response curves for noradrenaline in the absence and presence of different concentrations of Piperoxan.

  • Determine the EC50 values for noradrenaline in each condition.

  • Calculate the dose ratio (DR) for each concentration of Piperoxan using the formula: DR = (EC50 of agonist in the presence of antagonist) / (EC50 of agonist in the absence of antagonist).

  • Perform a Schild plot analysis by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of Piperoxan (-log[Piperoxan]) on the x-axis.

  • The x-intercept of the Schild plot provides the pA2 value, which is the negative logarithm of the antagonist concentration that produces a dose ratio of 2. A slope of the Schild regression that is not significantly different from unity is indicative of competitive antagonism.

Protocol 2: Investigation of Piperoxan's Effect on Neurogenic Contractions in Isolated Rat Vas Deferens

This protocol is designed to study the pre- and post-synaptic effects of Piperoxan on the contractile responses of the isolated rat vas deferens to electrical field stimulation (EFS).

Materials:

• Male Wistar rats (200-250g)

• Physiological salt solution (e.g., Krebs-Henseleit or Tyrode's solution)

• Piperoxan hydrochloride

• Noradrenaline bitartrate

• Cocaine hydrochloride (as a neuronal uptake blocker, optional)

• Isolated organ bath system with isometric or isotonic transducers and platinum electrodes for EFS.

• Carbogen gas (95% O2, 5% CO2)

• Standard dissection tools

Procedure:

• Tissue Preparation:

  • Humanely euthanize the rat.

  • Isolate the vasa deferentia, cleaning them of fat and connective tissue. The whole organ or specific portions (prostatic or epididymal) can be used.

  • Suspend the vas deferens in the organ bath containing the physiological salt solution at 37°C, aerated with carbogen.

• Mounting and Stimulation:

  • Attach one end of the tissue to a fixed hook and the other to a transducer. Apply a resting tension of approximately 1 g.

  • Position the tissue between two platinum electrodes.

  • Allow the tissue to equilibrate for at least 60 minutes, with regular washes.

  • Elicit contractile responses using electrical field stimulation (EFS) with parameters such as single pulses or trains of pulses at a specific frequency (e.g., 0.1 Hz), duration (e.g., 1 ms), and voltage.

• Experimental Protocol:

  • Once stable contractile responses to EFS are obtained, introduce Piperoxan at a specific concentration into the organ bath.

  • Observe the effect of Piperoxan on the amplitude of the EFS-induced contractions over time.

  • To investigate the postsynaptic effects, obtain a cumulative concentration-response curve to exogenous noradrenaline in the absence and presence of Piperoxan, as described in Protocol 1.

  • To investigate the presynaptic effects on noradrenaline release, measure the overflow of endogenous noradrenaline or pre-loaded radiolabeled noradrenaline from the tissue in the effluent from the organ bath in the absence and presence of Piperoxan.

  • The dual effect of antagonism at low agonist concentrations and potentiation at high concentrations can be investigated by constructing full dose-response curves to noradrenaline in the presence of Piperoxan.[3] To differentiate between competitive antagonism and other effects, the experiment can be repeated in the presence of a neuronal uptake blocker like cocaine.[3]

Mandatory Visualizations

Signaling Pathways

// Nodes Noradrenaline [label="Noradrenaline", fillcolor="#FBBC05", fontcolor="#202124"]; Piperoxan [label="Piperoxan", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Alpha1_Receptor [label="α1-Adrenoceptor", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gq [label="Gq-protein", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PLC [label="Phospholipase C\n(PLC)", fillcolor="#F1F3F4", fontcolor="#202124"]; PIP2 [label="PIP2", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; IP3 [label="IP3", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; DAG [label="DAG", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; SR [label="Sarcoplasmic\nReticulum", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; Ca_release [label="Ca²⁺ Release", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; PKC [label="Protein Kinase C\n(PKC)", fillcolor="#F1F3F4", fontcolor="#202124"]; Contraction [label="Smooth Muscle\nContraction", shape=doubleoctagon, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Noradrenaline -> Alpha1_Receptor [label=" Binds & Activates", color="#34A853"]; Piperoxan -> Alpha1_Receptor [label=" Blocks", color="#EA4335", style=dashed]; Alpha1_Receptor -> Gq [label=" Activates", color="#34A853"]; Gq -> PLC [label=" Activates", color="#34A853"]; PLC -> PIP2 [label=" Cleaves", color="#34A853"]; PIP2 -> IP3 [dir=none, style=dashed]; PIP2 -> DAG [dir=none, style=dashed]; IP3 -> SR [label=" Binds to Receptor", color="#34A853"]; SR -> Ca_release [label=" Induces", color="#34A853"]; DAG -> PKC [label=" Activates", color="#34A853"]; Ca_release -> Contraction [label=" Leads to", color="#34A853"]; PKC -> Contraction [label=" Contributes to", color="#34A853"]; } dot Caption: α1-Adrenoceptor Signaling Pathway and Piperoxan Blockade.

// Nodes Noradrenaline [label="Noradrenaline", fillcolor="#FBBC05", fontcolor="#202124"]; Piperoxan [label="Piperoxan", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Alpha2_Receptor [label="α2-Adrenoceptor\n(Presynaptic)", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gi [label="Gi-protein", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; AC [label="Adenylyl Cyclase\n(AC)", fillcolor="#F1F3F4", fontcolor="#202124"]; ATP [label="ATP", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; cAMP [label="↓ cAMP", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; NE_release [label="↓ Noradrenaline\nRelease", shape=doubleoctagon, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Increased_NE_release [label="↑ Noradrenaline\nRelease", shape=doubleoctagon, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Noradrenaline -> Alpha2_Receptor [label=" Binds & Activates", color="#34A853"]; Piperoxan -> Alpha2_Receptor [label=" Blocks", color="#EA4335", style=dashed]; Alpha2_Receptor -> Gi [label=" Activates", color="#34A853"]; Gi -> AC [label=" Inhibits", color="#EA4335", arrowhead=tee]; AC -> ATP [label=" Converts", color="#34A853", style=dashed, arrowhead=none]; ATP -> cAMP [label=" to", color="#34A853", style=dashed, arrowhead=none]; cAMP -> NE_release [label=" Leads to", color="#34A853"]; Piperoxan -> Increased_NE_release [label=" Results in", color="#34A853"]; } dot Caption: Presynaptic α2-Adrenoceptor Signaling and Piperoxan's Effect.

Experimental Workflow

// Workflow Edges Cutting -> Mounting; Viability_Test -> Control_CRC; Antagonist_CRC -> Plot_Curves; } dot Caption: General Workflow for Isolated Organ Bath Experiments with Piperoxan.

References

• 1. radnoti.com [radnoti.com]
• 2. The effects of piperoxan on uptake of noradrenaline and overflow of transmitter in the isolated blood perfused spleen of the cat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dual effect of alpha-adrenoceptor antagonists in rat isolated vas deferens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Determining the Ki of Piperoxan for α2-Adrenergic Receptor Subtypes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperoxan is a notable pharmacological tool and an antagonist of α-adrenergic receptors. Understanding its binding affinity (Ki) for the different α2-adrenergic receptor subtypes (α2A, α2B, and α2C) is crucial for elucidating the specific roles of these subtypes in physiological and pathological processes. This document provides detailed application notes and protocols for determining the Ki of Piperoxan at each α2-adrenergic receptor subtype, a critical step in drug development and neuroscience research.

Data Presentation

The following table summarizes the binding affinity (Ki) of Piperoxan for the human α2A, α2B, and α2C-adrenergic receptor subtypes. The data is derived from competitive radioligand binding assays.

Compound	Receptor Subtype	Ki (nM)	Radioligand	Cell Line	Reference
Piperoxan	α2A	25	[3H]Rauwolscine	CHO cells	[1]
Piperoxan	α2B	40	[3H]Rauwolscine	CHO cells	[1]
Piperoxan	α2C	16	[3H]Rauwolscine	CHO cells	[1]

Signaling Pathway

α2-adrenergic receptors are G protein-coupled receptors (GPCRs) that primarily couple to the Gi/o heterotrimeric G-protein.[2][3] Upon agonist binding, the receptor activates the Gi/o protein, leading to the inhibition of adenylyl cyclase. This, in turn, decreases the intracellular concentration of cyclic AMP (cAMP), a key second messenger.[2][3] The reduction in cAMP levels leads to a decrease in the activity of protein kinase A (PKA), thereby modulating various downstream cellular effectors.

References

• 1. The affinity and selectivity of α‐adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‐adrenoceptors and comparison with human α1 and β‐adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 3. Alpha 2 Adrenergic Receptor: Overview [picmonic.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Piperoxan Precipitation

This technical support center provides guidance to researchers, scientists, and drug development professionals on troubleshooting Piperoxan precipitation in aqueous buffers. The following information is designed to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is my Piperoxan precipitating out of my aqueous buffer solution?

A1: Piperoxan precipitation in aqueous buffers is a common issue primarily influenced by the pH of the solution. Piperoxan hydrochloride, the salt form typically used, is more soluble in acidic conditions. As the pH of the solution increases, Piperoxan can convert to its free base form, which is less soluble in water, leading to precipitation. One study notes that for in vivo formulations, precipitation of Piperoxan can occur at a pH below 6.2.[1] Other factors that can contribute to precipitation include the concentration of Piperoxan, the temperature of the solution, and the specific components of the buffer system.

Q2: What is the solubility of Piperoxan hydrochloride in common solvents?

A2: Piperoxan hydrochloride exhibits high solubility in dimethyl sulfoxide (B87167) (DMSO) and is also soluble in water and ethanol.[1][2] The solubility in aqueous solutions, however, is highly dependent on the pH.

Data on Piperoxan Hydrochloride Solubility

Solvent	Reported Solubility	Concentration (mM)	Notes
DMSO	≥31 mg/mL[1]	114.91 mM[1]	Use fresh, non-moisture-absorbing DMSO for best results.[2]
Water	54 mg/mL[2]	200.17 mM[2][3]	Solubility is pH-dependent.
Ethanol	40 mg/mL[2]	148.28 mM	-
0.9% Saline	54 mg/mL[3]	200.17 mM[3]	Mixed solution should be used immediately.[3]

Q3: How does pH affect Piperoxan solubility?

A3: The solubility of Piperoxan is significantly influenced by pH. As a weak base, Piperoxan is more soluble in its protonated (salt) form, which is favored at lower pH values. As the pH increases, the equilibrium shifts towards the unprotonated (free base) form, which is less water-soluble and more likely to precipitate. A study on the related compound proroxan (B1204737) showed reduced solubility in the pH range of 3 to 5.5.[4]

Q4: Can temperature changes cause Piperoxan to precipitate?

A4: Yes, temperature can affect the solubility of Piperoxan. Generally, solubility of solid compounds in liquid solvents increases with temperature. Therefore, a decrease in temperature, such as moving a solution from room temperature to 4°C for storage, can reduce the solubility of Piperoxan and may lead to precipitation. Conversely, gently warming the solution can sometimes help redissolve the precipitate.

Q5: I've observed precipitation after adding Piperoxan to my cell culture media. What should I do?

A5: Cell culture media are typically buffered around a physiological pH of 7.2-7.4. This pH may be high enough to cause precipitation of Piperoxan, especially at higher concentrations. To avoid this, consider the following:

• Prepare a concentrated stock solution in a suitable solvent: A high-concentration stock in DMSO can be prepared first.[1]

• Dilute the stock solution: The stock solution should be diluted to the final working concentration directly in the media just before use.

• Final DMSO concentration: Ensure the final concentration of DMSO in your experiment is low enough to not affect your cells (typically <0.5%).

Troubleshooting Guides

Guide 1: Resolving Piperoxan Precipitation in Aqueous Buffers

This guide provides a step-by-step protocol for addressing Piperoxan precipitation.

Experimental Protocol: Redissolving Precipitated Piperoxan

• Visual Inspection: Confirm that the observed particulate matter is indeed a precipitate and not a contaminant.

• Gentle Warming: Place the solution in a water bath and gently warm it to 37°C. Swirl the solution intermittently. In many cases, a temporary decrease in temperature may have caused the precipitation, and gentle warming will redissolve the compound.

• pH Adjustment:

  • Measure the pH of the solution using a calibrated pH meter.

  • If the pH is neutral or basic, slowly add a small amount of a dilute acid (e.g., 0.1 M HCl) dropwise while stirring.

  • Monitor the pH and observe for the dissolution of the precipitate. Be cautious not to lower the pH too drastically, as this could affect the stability of other components in your buffer or be incompatible with your experimental system.

• Sonication: If warming and pH adjustment are not completely effective, sonicate the solution in a bath sonicator for 5-10 minutes. The mechanical energy can help to break up the precipitate and facilitate its dissolution.

• Filtration (Last Resort): If the precipitate cannot be redissolved, and the solution must be used, you can filter the solution through a 0.22 µm syringe filter to remove the undissolved compound. Note that this will reduce the effective concentration of Piperoxan in your solution. It is advisable to determine the concentration of the filtered solution if possible.

Guide 2: Preparing Stable Aqueous Solutions of Piperoxan

To prevent precipitation from occurring in the first place, follow this protocol for preparing aqueous solutions of Piperoxan.

Experimental Protocol: Preparation of Piperoxan Solution

• Determine the appropriate solvent for your stock solution: For high concentrations, DMSO is recommended.[1] For aqueous stocks, start with a slightly acidic buffer.

• Prepare a concentrated stock solution:

  • Weigh out the desired amount of Piperoxan hydrochloride powder.

  • Dissolve the powder in a small volume of the chosen solvent (e.g., DMSO or a pH 5.0-6.0 buffer). Ensure complete dissolution. It is recommended to store stock solutions at -20°C or -80°C to maintain stability.[1][2]

• Dilute to the final concentration:

  • Just before use, dilute the stock solution to the final working concentration in your aqueous buffer.

  • Add the stock solution to the buffer in a stepwise manner while stirring to ensure rapid and even distribution.

• Verify the final pH: After adding the Piperoxan stock solution, check the pH of your final working solution to ensure it is within a range that maintains solubility and is appropriate for your experiment. Adjust if necessary.

Visual Guides

Caption: Relationship between pH and Piperoxan solubility.

Caption: Workflow for troubleshooting Piperoxan precipitation.

References

• 1. Piperoxan hydrochloride (135-87-5) for sale [vulcanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]

addressing Piperoxan instability in long-term experiments

Welcome to the Technical Support Center for Piperoxan. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of Piperoxan in long-term experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity and reliability of your research.

Frequently Asked Questions (FAQs)

Q1: What is Piperoxan and what is its primary mechanism of action?

A1: Piperoxan is a benzodioxane derivative that primarily functions as a competitive antagonist of alpha-adrenergic receptors, particularly α2-adrenergic receptors.[1][2] By blocking these receptors, Piperoxan inhibits the effects of endogenous catecholamines like norepinephrine (B1679862) and epinephrine. This antagonism can lead to various physiological responses, including vasodilation and effects on the central nervous system.[1] Historically, it was one of the first compounds used to study alpha-adrenergic blockade.

Q2: What are the recommended storage conditions for Piperoxan?

A2: Proper storage is crucial to maintain the stability of Piperoxan. For solid forms of Piperoxan (both free base and hydrochloride salt), long-term storage should be at -20°C, protected from light. For short-term storage, 0-4°C is acceptable. Stock solutions, typically prepared in DMSO, should be stored at -20°C for up to one month or at -80°C for up to six months to minimize degradation. It is highly recommended to aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles.

Q3: What are the main factors that can cause Piperoxan instability in experimental solutions?

A3: The stability of Piperoxan in solution can be influenced by several factors, including:

• pH: The stability of similar compounds, like proroxan (B1204737), is known to be pH-dependent.[3] Extreme pH values can catalyze hydrolysis or other degradation reactions.

• Temperature: Elevated temperatures can accelerate thermal degradation.[4][5]

• Light: Exposure to light, particularly UV radiation, can lead to photodegradation.[6][7][8]

• Oxidation: The presence of oxidizing agents or even atmospheric oxygen can cause oxidative degradation.[9][10][11]

• Solvent: While DMSO is a common solvent, its purity (e.g., water content) can impact long-term stability.[12][13][14][15]

Q4: Are there known degradation products of Piperoxan?

A4: Specific degradation products of Piperoxan are not extensively documented in publicly available literature. However, based on its chemical structure (containing ether and amine functionalities), potential degradation pathways include hydrolysis of the ether linkage and oxidation of the piperidine (B6355638) ring.[16] To definitively identify degradation products in your specific experimental conditions, it is recommended to perform forced degradation studies and utilize analytical techniques like HPLC-MS.

Troubleshooting Guide

This guide addresses common issues encountered during long-term experiments with Piperoxan.

Problem	Possible Cause	Recommended Solution
Loss of drug activity or inconsistent results over time.	Piperoxan degradation in stock or working solutions.	1. Verify Storage: Ensure stock solutions are stored at -20°C or -80°C in single-use aliquots and protected from light. 2. Prepare Fresh Solutions: Prepare fresh working solutions from a new stock aliquot for each experiment. 3. Assess Stability: Perform a stability study under your specific experimental conditions (see Experimental Protocols section).
Appearance of unknown peaks in chromatograms (e.g., HPLC).	Formation of Piperoxan degradation products.	1. Conduct Forced Degradation: Subject a sample of Piperoxan to stress conditions (acid, base, heat, light, oxidation) to intentionally generate degradation products. This will help in identifying the unknown peaks. 2. Use a Stability-Indicating Method: Ensure your analytical method (e.g., HPLC) can separate the parent Piperoxan peak from all potential degradation product peaks.
Precipitation of Piperoxan in aqueous buffers.	Poor solubility at the experimental pH.	1. Check pH-Solubility Profile: The solubility of related compounds like proroxan is significantly affected by pH, with reduced solubility observed between pH 3 and 5.5.[3] Determine the solubility of Piperoxan at your working pH. 2. Adjust pH: If possible, adjust the pH of your buffer to a range where Piperoxan is more soluble. 3. Use a Co-solvent: Consider using a small percentage of an organic co-solvent (e.g., DMSO, ethanol) if compatible with your experimental system.

Experimental Protocols

Protocol 1: Preparation and Storage of Piperoxan Stock Solutions

This protocol provides a general guideline for preparing and storing Piperoxan stock solutions to maximize stability.

Materials:

• Piperoxan hydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile, filtered pipette tips

Procedure:

• Allow the Piperoxan hydrochloride powder to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of Piperoxan hydrochloride using a calibrated analytical balance in a chemical fume hood.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming (not exceeding 40°C) can be used to aid dissolution if necessary.

• Aliquot the stock solution into single-use, amber microcentrifuge tubes to minimize exposure to light and prevent repeated freeze-thaw cycles.

• Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

• For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage (up to 1 month), -20°C is sufficient.

Protocol 2: Stability-Indicating HPLC Method for Piperoxan (General Method)

This is a general reverse-phase HPLC (RP-HPLC) method that can be adapted and validated for the quantitative analysis of Piperoxan and the detection of its degradation products.

Chromatographic Conditions (Starting Point):

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., 0.1% formic acid in acetonitrile).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV detection at a wavelength determined by the UV spectrum of Piperoxan (e.g., 270 nm).

• Column Temperature: 30°C

Method Validation Parameters (as per ICH guidelines):

• Specificity: Demonstrate that the method can separate Piperoxan from its degradation products (generated through forced degradation studies), impurities, and other components in the sample matrix.

• Linearity: Establish a linear relationship between the peak area and the concentration of Piperoxan over a defined range.

• Accuracy: Determine the closeness of the measured value to the true value by analyzing samples with known concentrations.

• Precision: Assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample (repeatability and intermediate precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of Piperoxan that can be reliably detected and quantified.

• Robustness: Evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Visualizations

Piperoxan Signaling Pathway

Caption: Antagonistic action of Piperoxan on the α2-adrenergic receptor signaling pathway.

Experimental Workflow for Piperoxan Stability Testing

Caption: A typical experimental workflow for assessing the stability of Piperoxan.

Troubleshooting Logic for Inconsistent Experimental Results

Caption: A decision tree to troubleshoot inconsistent experimental results with Piperoxan.

References

• 1. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. Structural insights into ligand recognition, activation, and signaling of the α2A adrenergic receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Study on thermal degradation mechanism of a cured aldehyde-functional benzoxazine - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Thermal degradation: Significance and symbolism [wisdomlib.org]
• 6. Photodegradation of fleroxacin injection: different products with different concentration levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photosensitivity Reactions Induced by Photochemical Degradation of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Studies on photodegradation process of psychotropic drugs: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oxidative degradation of pharmaceuticals: theory, mechanisms and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Identification and Characterization of an Oxidative Degradation Product of Fexofenadine, Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Process Related Impurities and Degradation Products of Fexofenadine in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Piperoxan Off-Target Effects

Welcome to the Technical Support Center for researchers utilizing Piperoxan in experimental models. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you mitigate off-target effects and ensure the validity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target effect of Piperoxan?

Piperoxan is primarily known as an antagonist of α2-adrenergic receptors.[1][2] It blocks the action of endogenous agonists like norepinephrine, thereby inhibiting the negative feedback loop that normally suppresses further neurotransmitter release.

Q2: What are the main off-target effects of Piperoxan?

The most significant off-target effect of Piperoxan is its high affinity for I1-imidazoline binding sites.[2][3] Piperoxan is not selective between α2-adrenergic and I1-imidazoline receptors, which can lead to confounding experimental results.[2][3] Additionally, some studies suggest potential interactions with serotonin (B10506) receptors, although this is less characterized.

Q3: How can I minimize the off-target effects of Piperoxan in my experiments?

Minimizing off-target effects is crucial for data integrity.[4] Key strategies include:

• Dose-Response Analysis: Use the lowest effective concentration of Piperoxan that elicits the desired on-target effect while minimizing off-target engagement.[5]

• Use of Selective Antagonists: Whenever possible, use more selective α2-adrenergic antagonists as controls to confirm that the observed effect is due to α2-adrenoceptor blockade.

• Control Experiments: Include control groups that can help differentiate between on-target and off-target effects. This may involve using cell lines or animal models that lack the off-target receptor.

• Verify Compound Purity: Ensure the Piperoxan used is of high purity to avoid confounding effects from contaminants.[6]

Q4: Are there more selective alternatives to Piperoxan?

Yes, several α2-adrenergic antagonists with higher selectivity are available. These are often preferred for minimizing off-target effects.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with Piperoxan.

Issue 1: Unexpected or inconsistent results in neurotransmitter release assays (e.g., in vivo microdialysis).

• Potential Cause: The observed effects may be a combination of on-target α2-adrenergic blockade and off-target I1-imidazoline receptor binding, both of which can modulate neurotransmitter release.

• Troubleshooting Steps:

  • Run a full dose-response curve: Determine if lower concentrations of Piperoxan can achieve the desired effect on neurotransmitter release without producing inconsistent results.

  • Use a highly selective α2-antagonist as a control: Compare the effects of Piperoxan with a more selective antagonist, such as Atipamezole (B1667673). If the selective antagonist produces a cleaner, more consistent effect, it is likely that the inconsistencies with Piperoxan are due to its off-target actions.

  • Consider the experimental model: The expression levels of α2-adrenergic and I1-imidazoline receptors can vary between different brain regions and cell types. Characterize the receptor expression in your model system.

Issue 2: Discrepancy between in vitro binding affinity and in vivo functional effects.

• Potential Cause: Piperoxan's pharmacokinetics and metabolism in vivo can differ from its behavior in a controlled in vitro environment. Additionally, its off-target effects at I1-imidazoline receptors can contribute to the overall physiological response.

• Troubleshooting Steps:

  • Pharmacokinetic analysis: If possible, measure the concentration of Piperoxan in the target tissue to ensure it is within the expected effective range.

  • Blockade of off-target receptors: In animal models, co-administer a selective I1-imidazoline antagonist (if available and validated for your model) to isolate the α2-adrenergic effects of Piperoxan.

  • Utilize a structurally unrelated antagonist: Test a different α2-adrenergic antagonist with a different chemical structure to see if it produces the same in vivo effect.[6] This can help rule out artifacts related to the specific chemical properties of Piperoxan.

Issue 3: High background or non-specific binding in receptor binding assays.

• Potential Cause: The non-selective nature of Piperoxan can lead to binding to multiple receptor types present in the tissue preparation.

• Troubleshooting Steps:

  • Use a more selective radioligand: If using radiolabeled Piperoxan, consider a more selective α2-adrenergic radioligand for your binding assays.

  • Competition binding assays: Use a range of concentrations of a highly selective unlabeled α2-adrenergic antagonist to compete with radiolabeled Piperoxan. This can help to define the specific α2-adrenergic binding component.

  • Use cell lines with specific receptor expression: Perform binding assays on cell lines engineered to express only the α2-adrenergic receptor to eliminate confounding binding to I1-imidazoline receptors.

Data Presentation

Table 1: Comparative Binding Profile of Piperoxan and Alternative α2-Adrenergic Antagonists

Compound	α2-Adrenergic Receptor Affinity (Ki, nM)	I1-Imidazoline Receptor Affinity (Ki, nM)	Selectivity Ratio (I1/α2)
Piperoxan	~20	~30	~1.5
Idazoxan	~5	~3	~0.6
Atipamezole	~0.5	>10,000	>20,000
Fluparoxan	~1	~2,500	~2,500

Note: Ki values are approximate and can vary depending on the specific radioligand and tissue preparation used. The selectivity ratio is calculated as the Ki for the I1-imidazoline receptor divided by the Ki for the α2-adrenergic receptor. A higher ratio indicates greater selectivity for the α2-adrenergic receptor.

Experimental Protocols

Protocol 1: In Vivo Microdialysis for Assessing Neurotransmitter Release

This protocol provides a general framework for using Piperoxan in in vivo microdialysis experiments to study its effect on neurotransmitter release.

• Animal Surgery: Implant a microdialysis guide cannula targeting the brain region of interest in an anesthetized rodent model according to established stereotaxic procedures. Allow for a sufficient recovery period (typically 24-48 hours).

• Probe Insertion and Perfusion: On the day of the experiment, insert a microdialysis probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: Collect baseline dialysate samples for at least 60-90 minutes to ensure a stable neurotransmitter level.

• Piperoxan Administration: Administer Piperoxan systemically (e.g., intraperitoneal injection) or locally via reverse dialysis through the probe. A typical in vivo dose for rodents might range from 1-10 mg/kg, but this should be optimized for your specific experimental question.

• Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 10-20 minutes) for the duration of the experiment.

• Neurotransmitter Analysis: Analyze the concentration of the neurotransmitter of interest in the dialysate samples using a sensitive analytical technique such as high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Control Experiments: Include a vehicle control group. To assess the contribution of off-target effects, a separate group of animals can be treated with a more selective α2-adrenergic antagonist.

Protocol 2: In Vitro Receptor Binding Assay

This protocol outlines a competitive receptor binding assay to determine the affinity of Piperoxan for α2-adrenergic receptors.

• Membrane Preparation: Prepare cell membranes from a tissue or cell line known to express α2-adrenergic receptors. Homogenize the tissue/cells in a suitable buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the following components to each well:

  • A fixed concentration of a radiolabeled ligand with high affinity and selectivity for α2-adrenergic receptors (e.g., [³H]-RX821002). The concentration should ideally be at or below its Kd for the receptor.

  • A range of concentrations of unlabeled Piperoxan (e.g., from 10⁻¹⁰ M to 10⁻⁵ M).

  • The prepared cell membranes.

• Non-Specific Binding Control: Include wells containing the radioligand and cell membranes, but with a high concentration of a non-radiolabeled, highly selective α2-adrenergic agonist or antagonist to determine non-specific binding.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. The filters will trap the membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the Piperoxan concentration. Use a non-linear regression analysis to determine the IC50 value, which can then be converted to a Ki value using the Cheng-Prusoff equation.

Mandatory Visualizations

References

• 1. alpha 2-adrenergic antagonists suppress epileptiform EEG activity in a petit mal seizure model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Highly selective and specific antagonism of central and peripheral alpha 2-adrenoceptors by atipamezole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rupress.org [rupress.org]
• 5. Receptor-Ligand Binding Assays [labome.com]
• 6. Experimental conditions required for the enhancement by alpha-adrenoceptor antagonists of noradrenaline release in the rabbit ear artery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Issues of Piperoxan Hydrochloride for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Piperoxan hydrochloride for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is Piperoxan hydrochloride and what are its key physicochemical properties?

Piperoxan hydrochloride is an α2-adrenergic receptor antagonist.[1] It was also the first antihistamine to be discovered.[2] Understanding its physicochemical properties is crucial for formulation development.

Table 1: Physicochemical Properties of Piperoxan Hydrochloride

Property	Value	Reference
Molecular Formula	C₁₄H₂₀ClNO₂	[1]
Molecular Weight	269.77 g/mol	[1][3]
Appearance	Solid	[4]
Melting Point	229-231 °C	[4]
Water Solubility	54 mg/mL (200.17 mM)	[5]
Ethanol Solubility	40 mg/mL (148.27 mM)	[5]
DMSO Solubility	≥31 mg/mL (114.91 mM)	[1]

Q2: What are the common solvents for preparing Piperoxan hydrochloride stock solutions?

Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing high-concentration stock solutions of Piperoxan hydrochloride (≥31 mg/mL).[1] For aqueous stock solutions, water can be used to dissolve the compound up to 54 mg/mL.[5] Ethanol is another option, with a solubility of 40 mg/mL.[5]

Q3: What is the primary mechanism of action of Piperoxan hydrochloride?

Piperoxan hydrochloride is a competitive antagonist of α2-adrenergic receptors.[1] These receptors are G-protein coupled receptors (GPCRs) associated with the Gi heterotrimeric G-protein.[6] Blockade of these receptors by Piperoxan hydrochloride prevents the inhibitory effects of endogenous catecholamines like norepinephrine (B1679862) and epinephrine.[7] This leads to an increase in synaptic norepinephrine levels by blocking the autoreceptor-mediated negative feedback.[1]

Troubleshooting Guide: Formulation Strategies for In Vivo Studies

Issue: Precipitation of Piperoxan hydrochloride in aqueous vehicle during formulation or upon administration.

Possible Cause: Piperoxan hydrochloride, although water-soluble, can precipitate under certain pH conditions. A notable issue is its precipitation at a pH below 6.2.

Solutions:

1. Co-Solvent Systems:

• Rationale: The use of a mixture of water-miscible organic solvents can significantly enhance the solubility of a compound.

• Recommended Protocol: A commonly used vehicle for in vivo administration of Piperoxan hydrochloride involves a sequential dilution in a co-solvent system. A suggested formulation is a mixture of PEG300 (30%), Tween 80 (5%), and sterile water. It is crucial to maintain the pH of the final formulation above 6.2 to avoid precipitation.

2. pH Adjustment:

• Rationale: The solubility of ionizable compounds like Piperoxan hydrochloride is highly dependent on the pH of the solution. As a hydrochloride salt of a weak base, its solubility is generally higher in acidic to neutral pH, but precipitation can occur at very low pH due to the common ion effect.

• Protocol: When preparing aqueous solutions, carefully monitor and adjust the pH. Use appropriate buffers to maintain a pH above 6.2. For intravenous administration, ensure the final formulation is isotonic and has a physiologically compatible pH to avoid irritation and precipitation in the bloodstream.

3. Cyclodextrins:

• Rationale: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drug molecules within their hydrophobic core, forming inclusion complexes that are more water-soluble.

• Protocol:

  • Prepare an aqueous solution of a suitable cyclodextrin (B1172386) derivative (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD).

  • Gradually add Piperoxan hydrochloride to the cyclodextrin solution while stirring.

  • Continue stirring until the drug is fully dissolved. The molar ratio of drug to cyclodextrin may need to be optimized.

  • Filter the solution to remove any undissolved particles before administration.

4. Nanoparticle Formulations:

• Rationale: Reducing the particle size of a drug to the nanometer range increases its surface area, leading to enhanced dissolution rate and saturation solubility.

• Protocol (Nanoprecipitation):

  • Dissolve Piperoxan hydrochloride in a suitable organic solvent (e.g., acetone).

  • Prepare an aqueous solution containing a stabilizer (e.g., a surfactant like Tween 80 or a polymer like PVP).

  • Inject the drug-containing organic solution into the aqueous stabilizer solution under high-speed homogenization.

  • Remove the organic solvent by evaporation to obtain an aqueous nanosuspension.

Table 2: Summary of Formulation Strategies for Piperoxan Hydrochloride

Formulation Strategy	Components	Key Considerations
Co-Solvent System	PEG300, Tween 80, Water	Maintain pH > 6.2 to prevent precipitation.
pH Adjustment	Buffers (e.g., phosphate (B84403) buffer)	Avoid highly acidic conditions that may cause precipitation due to the common ion effect.
Cyclodextrins	HP-β-CD, SBE-β-CD	Optimization of drug-to-cyclodextrin molar ratio is required.
Nanoparticles	Stabilizers (e.g., Tween 80, PVP)	Requires specialized equipment for particle size reduction and characterization.

Experimental Protocols

Protocol 1: Preparation of a Co-Solvent Formulation for Intravenous (IV) Administration in Rats

• Materials:

  • Piperoxan hydrochloride

  • Polyethylene glycol 300 (PEG300)

  • Tween 80 (Polysorbate 80)

  • Sterile water for injection

• Procedure:

  • Weigh the required amount of Piperoxan hydrochloride.

  • In a sterile vial, dissolve the Piperoxan hydrochloride in PEG300 to create a concentrated stock.

  • Add Tween 80 to the solution and mix thoroughly.

  • Slowly add sterile water for injection to the mixture while vortexing to achieve the final desired concentration.

  • Visually inspect the solution for any precipitation. If necessary, adjust the pH to be above 6.2 using a suitable buffer.

  • Filter the final solution through a 0.22 µm sterile filter before administration.

• Example Dosing: For intracerebroventricular (i.c.v.) administration in rats, a dose of 30 µg/kg has been reported.[8] The concentration of the dosing solution should be calculated based on the administration volume.

Signaling Pathways and Experimental Workflows

Mechanism of Action: α2-Adrenergic Receptor Antagonism

Piperoxan hydrochloride acts by blocking α2-adrenergic receptors, which are coupled to inhibitory G-proteins (Gi). This blockade disrupts the normal signaling cascade initiated by endogenous agonists like norepinephrine.

Caption: Mechanism of Piperoxan hydrochloride action.

Downstream Signaling Pathways Modulated by α2-Adrenoceptor Blockade

The blockade of α2-adrenergic receptors by Piperoxan hydrochloride can influence multiple downstream signaling pathways, including the ERK/MAPK pathway and intracellular calcium levels.

Caption: Downstream signaling of α2-adrenoceptor blockade.

Experimental Workflow for In Vivo Study

A typical workflow for an in vivo study involving Piperoxan hydrochloride is outlined below.

Caption: General workflow for an in vivo study.

References

• 1. Piperoxan hydrochloride (135-87-5) for sale [vulcanchem.com]
• 2. Piperoxan - Wikipedia [en.wikipedia.org]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. alpha2-Adrenergic receptor-mediated modulation of calcium current in neocortical pyramidal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of α2AR trafficking and signaling by interacting proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]

best practices for storing and handling Piperoxan stock solutions

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling Piperoxan stock solutions, alongside troubleshooting guides and frequently asked questions for its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Piperoxan hydrochloride stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Piperoxan hydrochloride. It exhibits high solubility in DMSO. For final working solutions in aqueous-based assays, further dilution from the DMSO stock into your experimental buffer or media is necessary.

Q2: What are the optimal storage conditions for Piperoxan hydrochloride powder and its stock solutions?

A2: Proper storage is crucial to maintain the stability and activity of Piperoxan.

• Powder: The lyophilized powder should be stored at -20°C under desiccated conditions.

• Stock Solutions: Aliquot the stock solution to avoid repeated freeze-thaw cycles. For long-term storage (up to one year), store aliquots at -80°C. For short-term storage (up to one month), -20°C is suitable.

Q3: My Piperoxan solution precipitated after diluting the DMSO stock into my aqueous buffer (e.g., PBS or cell culture media). What should I do?

A3: Precipitation upon dilution into aqueous solutions is a common issue for compounds dissolved in organic solvents. This is often due to "solvent shock," where the compound's solubility drastically decreases in the aqueous environment. Refer to the troubleshooting section for detailed solutions.

Q4: What is the primary mechanism of action for Piperoxan?

A4: Piperoxan is an antagonist of α2-adrenergic receptors (α2-ARs). These receptors are G protein-coupled receptors (GPCRs) associated with the Gi heterotrimeric G-protein.[1] By blocking these receptors, Piperoxan prevents the inhibition of adenylyl cyclase, which in turn leads to an increase in intracellular cyclic AMP (cAMP) levels and downstream signaling. In the nervous system, presynaptic α2-ARs typically inhibit the release of norepinephrine (B1679862); their blockade by Piperoxan enhances norepinephrine release.[2]

Data Presentation

Solubility of Piperoxan Hydrochloride

Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Notes
DMSO	≥ 54 mg/mL	~200.17 mM	Use fresh, anhydrous DMSO as it can absorb moisture, which may reduce solubility.
Water	54 mg/mL	200.17 mM
Ethanol (B145695)	40 mg/mL	148.28 mM

Molecular Weight of Piperoxan Hydrochloride: 269.77 g/mol

Storage Stability of Piperoxan Hydrochloride Solutions

Storage Temperature	Duration	Solvent
-80°C	Up to 1 year	DMSO
-20°C	Up to 1 month	DMSO

Experimental Protocols

Protocol for Preparation of Piperoxan Hydrochloride Stock Solution (100 mM in DMSO)

Materials:

• Piperoxan hydrochloride powder

• Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Vortex mixer

• Calibrated micropipettes and sterile tips

Procedure:

• Preparation: In a sterile environment (e.g., a laminar flow hood), bring the Piperoxan hydrochloride powder and DMSO to room temperature.

• Weighing: Accurately weigh the desired amount of Piperoxan hydrochloride powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 26.98 mg of the powder and place it into a sterile conical tube.

• Dissolution: Add the appropriate volume of DMSO to the powder. For the example above, add 1 mL of DMSO.

• Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. The solution should be clear and free of any visible particulates. Gentle warming (up to 37°C) can aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Troubleshooting Guide

Issue 1: Precipitation of Piperoxan in Aqueous Buffer/Media

• Q: Why did my compound precipitate when I diluted it from a DMSO stock into my experimental buffer?

  • A: This is likely due to the low solubility of Piperoxan in aqueous solutions at high concentrations and the phenomenon of "solvent shock." The rapid change from a high-solubility organic solvent (DMSO) to a low-solubility aqueous environment causes the compound to fall out of solution.

• Q: How can I prevent this precipitation?

  • A:

    • Stepwise Dilution: Instead of adding the concentrated DMSO stock directly into the full volume of your aqueous buffer, perform a serial dilution. First, make an intermediate dilution in a smaller volume of the buffer, then add this to the final volume.

    • Slow Addition with Agitation: Add the DMSO stock solution dropwise to the aqueous buffer while gently vortexing or stirring. This gradual introduction can help maintain solubility.

    • Pre-warm the Buffer: Warming your aqueous buffer to 37°C can increase the solubility of Piperoxan.

    • Lower Final Concentration: Ensure your final experimental concentration does not exceed the solubility limit of Piperoxan in your specific medium.

    • Consider Co-solvents: For certain applications, including a small percentage of a biocompatible co-solvent like ethanol or a surfactant like Tween-80 in your final solution can improve solubility.[3] Always run a vehicle control to ensure the co-solvent does not affect your experimental outcome.

Issue 2: Inconsistent Experimental Results

• Q: I am observing high variability in my results between experiments. What could be the cause?

  • A:

    • Stock Solution Integrity: Repeated freeze-thaw cycles can degrade the compound. Ensure you are using fresh aliquots for each experiment.

    • pH of the Medium: The solubility and activity of some compounds can be pH-dependent. Ensure the pH of your experimental buffer or medium is consistent.

    • Interaction with Media Components: Components in complex cell culture media, such as proteins in serum, can potentially interact with your compound. Test solubility in your specific basal and complete media.

Visualizations

Caption: Signaling pathway of α2-adrenergic receptor antagonism by Piperoxan.

References

• 1. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. Medical Pharmacology:  The Pharmacology of Alpha-2-Receptor Antagonists [pharmacology2000.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Results in Piperoxan Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during pharmacology experiments involving Piperoxan.

Troubleshooting Guides

This section addresses specific issues that may arise during in vitro and in vivo experiments with Piperoxan.

Issue 1: Unexpected Hypertensive or Pressor Response

Q: My in vivo experiment was designed to measure the antihypertensive effects of Piperoxan, but I observed a significant increase in blood pressure. What is the likely cause?

A: This paradoxical hypertensive effect is a known, though often unexpected, outcome of Piperoxan administration. The primary reason lies in Piperoxan's mechanism of action as a non-selective alpha-2 adrenergic antagonist.

• Mechanism of Paradoxical Hypertension: Presynaptic alpha-2 adrenergic receptors function as autoreceptors, inhibiting the release of norepinephrine (B1679862) (NE) from sympathetic nerve terminals. By blocking these receptors, Piperoxan removes this inhibitory feedback loop, leading to an increased synaptic concentration of NE. This excess NE then acts on postsynaptic alpha-1 adrenergic receptors on vascular smooth muscle, causing vasoconstriction and a subsequent rise in blood pressure. This effect can overshadow any central sympatholytic effects.

• Troubleshooting & Optimization:

  • Co-administration of an Alpha-1 Antagonist: To isolate the alpha-2 mediated effects of Piperoxan and mitigate the paradoxical pressor response, consider co-administering a highly selective alpha-1 adrenergic antagonist, such as prazosin (B1663645). This will block the effects of the released norepinephrine on the vasculature.

  • Dose-Response Analysis: The paradoxical effect may be dose-dependent. Perform a careful dose-response study to determine if lower concentrations of Piperoxan can achieve the desired alpha-2 antagonism without causing a significant pressor response.

  • Alternative Models: In some experimental models with high sympathetic tone, this paradoxical effect may be more pronounced. Consider using models with lower sympathetic activation or chemically sympathectomized animals to better elucidate the specific effects of Piperoxan on alpha-2 receptors.

Issue 2: Unexpected Vasoconstriction in In Vitro Preparations

Q: I am using an isolated aortic ring preparation to study the vasodilatory effects of Piperoxan, but I am observing a contractile response. Why is this happening?

A: Similar to the in vivo pressor response, unexpected vasoconstriction in isolated tissues can be attributed to Piperoxan's complex pharmacology.

• Norepinephrine Release from Nerve Terminals: Even in isolated tissue preparations, sympathetic nerve terminals can be present. Piperoxan's blockade of presynaptic alpha-2 receptors can lead to the release of stored norepinephrine, which then acts on alpha-1 receptors on the smooth muscle to cause contraction.

• Partial Agonist Activity: In some vascular beds, Piperoxan may exhibit partial agonist activity at alpha-1 adrenergic receptors, leading to a weak contractile response, especially at higher concentrations.

• Troubleshooting & Optimization:

  • Use of Antagonists: Pre-treat the tissue with a selective alpha-1 antagonist like prazosin to block the contractile effects of released norepinephrine.

  • Endothelium Removal: The endothelium can modulate vascular tone. To determine if the observed effect is endothelium-dependent, compare the response in endothelium-intact and endothelium-denuded aortic rings.

  • Chemical Sympathectomy: For preparations with significant sympathetic innervation, consider pre-treating the tissue with a neurotoxin like 6-hydroxydopamine (6-OHDA) to deplete sympathetic nerve terminals.

Issue 3: Unexpected Central Nervous System (CNS) or Gastrointestinal (GI) Effects

Q: My study is focused on the cardiovascular effects of Piperoxan, but the animals are exhibiting unexpected behavioral changes (e.g., sedation, agitation) or gastrointestinal issues (e.g., increased motility). What could be the cause?

A: These off-target effects are likely due to Piperoxan's activity at other receptor systems, a legacy of its early discovery as the first antihistamine.

• Histamine (B1213489) H1 Receptor Antagonism: Piperoxan is a potent histamine H1 receptor antagonist.[1] This activity can lead to sedative effects, a common side effect of first-generation antihistamines. Depending on the dose and the animal's baseline state, it could also potentially lead to paradoxical excitation.

• Imidazoline (B1206853) Receptor Binding: Piperoxan also binds to imidazoline receptors, which are involved in the central regulation of blood pressure, as well as other physiological processes. Its interaction with these receptors can contribute to its complex cardiovascular and neurological profile.

• Potential for Other Off-Target Interactions: While less characterized, interactions with other receptor systems, such as serotonergic or dopaminergic pathways, cannot be entirely ruled out and may contribute to unexpected behavioral or physiological responses.

• Troubleshooting & Optimization:

  • Use of Selective Comparators: To dissect the contribution of different receptor systems, compare the effects of Piperoxan with more selective alpha-2 antagonists (e.g., yohimbine), imidazoline receptor ligands, and H1 antihistamines.

  • Behavioral and Functional Monitoring: If CNS or GI effects are a concern, incorporate appropriate behavioral assessments (e.g., open field test, rotarod) and functional GI monitoring into your experimental design.

  • Route of Administration: The route of administration can influence the manifestation of CNS effects. Direct central administration (e.g., intracerebroventricular) versus systemic administration can help differentiate central from peripheral effects.

Data Presentation

Table 1: Comparative Binding Affinities of Piperoxan and Related Compounds

Compound	Receptor Subtype	Reported Affinity (K_i in nM)	Species	Reference
Piperoxan	α₂-Adrenergic	Data not consistently available in recent literature	-	-
I₁-Imidazoline	Considered non-selective between α₂ and I₁	-	[2]
H₁-Histamine	Potent antagonist activity demonstrated	Guinea Pig	[1]
Idazoxan	α₂-Adrenergic	~10-30	Rat/Human	[3]
I₂-Imidazoline	~5-15	Rat/Human	[3]
Yohimbine (B192690)	α₂-Adrenergic	~0.5-2	Rat/Human	[4]
5-HT₁A	Partial Agonist	Human	[4]
Prazosin	α₁-Adrenergic	~0.1-1	Rat/Human	-

Experimental Protocols

Protocol 1: In Vivo Measurement of Paradoxical Hypertensive Response in Rats

This protocol is designed to demonstrate the potential for Piperoxan to induce a hypertensive response.

• Animal Model: Male Sprague-Dawley rats (250-300g).

• Anesthesia and Cannulation: Anesthetize the rats (e.g., with urethane, 1.25 g/kg, i.p.). Surgically expose and cannulate the carotid artery for direct blood pressure measurement and the jugular vein for intravenous drug administration.

• Hemodynamic Monitoring: Connect the arterial cannula to a pressure transducer and data acquisition system to continuously record mean arterial pressure (MAP) and heart rate (HR).

• Stabilization: Allow the animal to stabilize for at least 30 minutes post-surgery to ensure a steady baseline hemodynamic state.

• Piperoxan Administration: Administer Piperoxan intravenously at a dose range of 0.5 - 2.0 mg/kg.

• Data Recording: Continuously record MAP and HR for at least 60 minutes following Piperoxan administration.

• (Optional) Alpha-1 Blockade: In a separate group of animals, pre-treat with prazosin (e.g., 0.1 mg/kg, i.v.) 15 minutes before administering Piperoxan to observe the attenuation of the pressor response.

• Data Analysis: Calculate the change in MAP and HR from baseline at various time points post-injection. Compare the responses in animals with and without alpha-1 blockade.

Protocol 2: In Vitro Assessment of Vascular Reactivity in Isolated Rat Aorta

This protocol allows for the characterization of Piperoxan's direct effects on vascular smooth muscle.

• Tissue Preparation: Euthanize a male Wistar rat (250-300g) and carefully dissect the thoracic aorta. Clean the aorta of adherent connective tissue and cut it into 3-4 mm rings.

• Organ Bath Setup: Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O₂ / 5% CO₂. Connect the rings to an isometric force transducer to record changes in tension.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g, replacing the Krebs solution every 15-20 minutes.

• Viability and Contractility Check: Contract the rings with a submaximal concentration of phenylephrine (B352888) (e.g., 1 µM) to ensure tissue viability. Once a stable contraction is achieved, acetylcholine (B1216132) (e.g., 10 µM) can be added to confirm endothelium integrity (if required).

• Piperoxan Administration: After washing out the initial contracting agent and allowing the tissue to return to baseline, add cumulative concentrations of Piperoxan (e.g., 10⁻⁹ to 10⁻⁵ M) to the organ bath and record any changes in tension.

• (Optional) Antagonist Co-incubation: To investigate the mechanism of any observed contraction, pre-incubate the tissues with prazosin (e.g., 100 nM) for 30 minutes before constructing the Piperoxan concentration-response curve.

• Data Analysis: Express the contractile responses as a percentage of the maximal contraction induced by a reference agonist (e.g., phenylephrine or KCl). Compare the concentration-response curves in the presence and absence of antagonists.

Mandatory Visualization

References

• 1. INDUCTION OF ARTERIAL HYPERTENSION IN NORMAL AND ADRENALECTOMIZED RATS GIVEN CORTISONE ACETATE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discrimination and pharmacological characterization of I2-imidazoline sites with [3H]idazoxan and alpha-2 adrenoceptors with [3H]RX821002 (2-methoxy idazoxan) in the human and rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Agonist and antagonist actions of yohimbine as compared to fluparoxan at alpha(2)-adrenergic receptors (AR)s, serotonin (5-HT)(1A), 5-HT(1B), 5-HT(1D) and dopamine D(2) and D(3) receptors. Significance for the modulation of frontocortical monoaminergic transmission and depressive states - PubMed [pubmed.ncbi.nlm.nih.gov]

controlling for Piperoxan's effects on histamine receptors in research

This guide provides troubleshooting advice and experimental protocols for researchers, scientists, and drug development professionals working with Piperoxan. It specifically addresses how to identify and control for its potential off-target effects on histamine (B1213489) receptors.

Frequently Asked Questions (FAQs)

FAQ 1: What is Piperoxan and what are its potential off-target effects?

Piperoxan is a benzodioxane derivative primarily known as an α-adrenergic receptor antagonist, with a preference for the α2 subtype. It is used in research to block the effects of α2-adrenergic agonists or to study the role of the α2-adrenergic system. While its primary targets are well-established, like many pharmacological tools, it can exhibit off-target effects. Due to structural similarities between some adrenergic and histaminergic ligands, a key concern is the potential for Piperoxan to bind to and modulate histamine receptors, which could confound experimental results.

FAQ 2: My experiment using Piperoxan is showing unexpected results. Could histamine receptor activity be the cause?

Unexpected results when using Piperoxan could indeed stem from off-target histaminergic effects. To troubleshoot this, consider the following:

• Symptom Checklist: Are the observed effects consistent with histamine receptor modulation?

  • H1 Receptor: Activation can lead to inflammatory responses, smooth muscle contraction, and increased vascular permeability. In the CNS, H1 antagonism is associated with sedation.[1][2]

  • H2 Receptor: Activation is famously linked to gastric acid secretion but also plays roles in vasodilation.[2][3]

  • H3 Receptor: Primarily acts as a presynaptic autoreceptor in the CNS, inhibiting the release of histamine and other neurotransmitters.[4] Antagonism can increase neurotransmitter release.

  • H4 Receptor: Expressed mainly on immune cells, it mediates chemotaxis and inflammatory responses.[4]

• Literature Cross-Check: Review literature where Piperoxan was used in a similar model. Were any similar anomalous effects reported?

• Control Experiments: The most definitive way to confirm off-target effects is to run a control experiment. See the troubleshooting guide below.

FAQ 3: How can I experimentally control for Piperoxan's effects on histamine receptors?

There are two primary strategies to control for these potential off-target effects:

• Pharmacological Blockade: Co-administer Piperoxan with a selective antagonist for the suspected histamine receptor subtype. If the antagonist reverses the unexpected effect of Piperoxan, it strongly suggests the effect is mediated by that histamine receptor. (See Protocol 1).

• Use of a Cleaner Negative Control: Substitute Piperoxan with a different α2-adrenergic antagonist that is known to have high selectivity and minimal or no affinity for histamine receptors. Atipamezole (B1667673) is an excellent candidate for this purpose.[5][6][7] If this "cleaner" drug does not produce the same unexpected effect, it further implicates an off-target action of Piperoxan.

Troubleshooting Guide: Isolating Off-Target Effects

Problem: You observe an effect from Piperoxan that is inconsistent with α2-adrenergic blockade alone.

Hypothesis: The effect is mediated by an off-target interaction with a histamine receptor (e.g., H1, H2, H3, or H4).

Solution Workflow:

Workflow for troubleshooting Piperoxan's off-target effects.

Quantitative Data & Compound Selection

Specific binding affinity data (Ki) for Piperoxan at histamine receptors is not widely available in published literature. Therefore, researchers may need to determine these values empirically (see Protocols 2 & 3). For context, the tables below provide the binding profiles of two other common α2-antagonists, Yohimbine (B192690) and Atipamezole, and list suitable histamine antagonists for control experiments.

Table 1: Comparative Binding Profile of α2-Adrenergic Antagonists

This table compares the receptor binding affinities (Ki in nM) of Yohimbine (an α2-antagonist with known off-target activity) and Atipamezole (a highly selective α2-antagonist). Lower Ki values indicate higher affinity.

Receptor Target	Yohimbine Ki (nM)	Atipamezole Ki (nM)	Selectivity Notes
α2A-Adrenergic	1.4 - 2.4[8][9]	High Affinity[5]	Primary Target
α2B-Adrenergic	7.1 - 10[8][9]	High Affinity[5]	Primary Target
α2C-Adrenergic	0.66 - 0.88[8][9]	High Affinity[5]	Primary Target
α1A-Adrenergic	~500	Low Affinity	Yohimbine is less selective against α1 subtypes.
α1B-Adrenergic	~500	Low Affinity	Atipamezole has an α2/α1 selectivity ratio of 8526, compared to 40 for Yohimbine.[5][7]
α1D-Adrenergic	~52	Low Affinity
5-HT1A (Serotonin)	~50	Negligible Affinity[6]	Yohimbine has significant serotonergic activity.
Histamine (H1, H2)	Not Widely Reported	No Effect / No Affinity [5]	Atipamezole is the ideal negative control.

Table 2: Selective Histamine Receptor Antagonists for Control Experiments

Target Receptor	Antagonist	Class / Notes
H1 Receptor	Mepyramine (Pyrilamine)	First-generation antihistamine. Widely used in research.
Desloratadine	Second-generation antihistamine with high H1 selectivity.
H2 Receptor	Cimetidine / Ranitidine	H2-blockers used to study gastric acid secretion and H2-mediated vasodilation.
H3 Receptor	Ciproxifan	Potent and selective H3 antagonist/inverse agonist.[10]
Thioperamide	Potent H3 antagonist, also shows some activity at H4.
H4 Receptor	JNJ 7777120	The first potent and selective H4 receptor antagonist developed.

Experimental Protocols

Protocol 1: Co-Administration of a Histamine Antagonist to Block Off-Target Effects

This protocol describes a general method to test if an observed effect of Piperoxan is mediated through a specific histamine receptor in a cell-based or tissue assay.

Objective: To determine if a selective histamine receptor antagonist can reverse an unexpected effect of Piperoxan.

Materials:

• Your experimental system (e.g., cell culture, isolated tissue).

• Piperoxan.

• A selective histamine receptor antagonist (see Table 2).

• Appropriate buffers and assay reagents for your specific endpoint measurement.

Methodology:

• Establish Baseline: Run your experiment under control conditions (vehicle only) to establish a baseline reading for your measured endpoint.

• Piperoxan Effect: Treat the system with the desired concentration of Piperoxan and measure the effect. This is your primary experimental condition showing the "unexpected effect."

• Antagonist Control: Treat the system with the selective histamine antagonist alone. This is crucial to ensure the antagonist itself does not affect your endpoint. The concentration should be sufficient to block the target receptor (typically 10-100 times its Ki value).

• Co-Administration: Pre-incubate your system with the selective histamine antagonist for 15-30 minutes. Then, add Piperoxan (at the same concentration as step 2) in the continued presence of the antagonist.

• Measure Endpoint: After the appropriate incubation time, measure your experimental endpoint.

Data Analysis:

• Compare the result from the co-administration group (Step 4) to the Piperoxan-only group (Step 2).

• If the unexpected effect is significantly reduced or completely abolished, it strongly suggests the effect is mediated by the histamine receptor that your chosen antagonist blocks.

• If the effect remains unchanged, the off-target action is likely not through that specific histamine receptor. Consider testing antagonists for other histamine subtypes.

References

• 1. Histamine release in vitro: inhibition by catecholamines and methylxanthines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antihistamines - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Compared pharmacology of human histamine H3 and H4 receptors: structure–activity relationships of histamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly selective and specific antagonism of central and peripheral alpha 2-adrenoceptors by atipamezole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological Properties, Central Nervous System Effects, and Potential Therapeutic Applications of Atipamezole, a Selective α2‐Adrenoceptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vetfolio-vetstreet.s3.amazonaws.com [vetfolio-vetstreet.s3.amazonaws.com]
• 8. A literature perspective on the pharmacological applications of yohimbine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Histamine H3-receptor-mediated [35S]GTPγ[S] binding: evidence for constitutive activity of the recombinant and native rat and human H3 receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Piperoxan Selectivity in Functional Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the selectivity of Piperoxan in functional assays. Given Piperoxan's activity at both α2-adrenergic and imidazoline (B1206853) I2 receptors, achieving selective results is a common experimental challenge.

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular targets of Piperoxan?

Piperoxan is recognized as an antagonist at α2-adrenergic receptors. However, it also exhibits significant affinity for imidazoline I2 binding sites, making it a non-selective compound. This dual activity can lead to confounding results in functional assays designed to study one receptor system in isolation.

Q2: Why is improving the selectivity of Piperoxan important in my experiments?

Improving selectivity is crucial for accurately attributing a functional effect to a specific receptor. Without selective experimental conditions, it is difficult to determine whether the observed response is due to the modulation of α2-adrenergic receptors, imidazoline I2 receptors, or a combination of both. This is essential for target validation and understanding the mechanism of action of novel compounds.

Q3: What are the main off-target effects I should be aware of when using Piperoxan?

The primary off-target effect of Piperoxan is its interaction with imidazoline I2 receptors. This can interfere with studies focused on α2-adrenergic signaling and lead to misinterpretation of data. Depending on the experimental system, activation or inhibition of I2 receptors can have various downstream effects that may mask or alter the α2-adrenergic response.

Q4: Can I use a specific cell line to improve the selectivity of my assay?

Yes, using a cell line that endogenously expresses only the receptor of interest or a recombinant cell line overexpressing a specific receptor subtype is a highly effective strategy. For example, Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells are often used to create stable cell lines expressing a single α2-adrenergic receptor subtype (α2A, α2B, or α2C). This approach minimizes the potential for confounding off-target effects from other receptors.

Troubleshooting Guides

Issue 1: Ambiguous results in a cAMP functional assay with Piperoxan.

Possible Cause: Piperoxan is likely modulating both α2-adrenergic and imidazoline I2 receptors, which can have opposing or confounding effects on adenylyl cyclase activity. α2-adrenergic receptors are typically Gi-coupled, and their activation leads to a decrease in cAMP levels. The signaling pathways of imidazoline I2 receptors are less defined but may influence cAMP levels independently.

Troubleshooting Steps:

• Pharmacological Blockade:

  • To isolate the α2-adrenergic effect, pre-incubate your cells with a selective imidazoline I2 receptor antagonist, such as BU224, before adding Piperoxan.[1][2]

  • Conversely, to isolate the imidazoline I2 effect, pre-incubate with a selective α2-adrenergic antagonist like RX821002.[3][4] Yohimbine (B192690) can also be used as a selective α2-antagonist.[5][6][7]

• Cell Line Selection:

  • Use a cell line that exclusively expresses the α2-adrenergic receptor subtype of interest. Commercially available recombinant cell lines (e.g., from Charles River, Revvity) are ideal for this purpose.[8]

• Assay Optimization:

  • Optimize the concentration of forskolin (B1673556) used to stimulate cAMP production to ensure the assay window is suitable for detecting inhibitory effects.

  • Perform concentration-response curves for all compounds to determine their potency and efficacy.

Issue 2: Difficulty in distinguishing between α2-adrenergic and imidazoline I2 receptor-mediated signaling.

Possible Cause: The downstream signaling pathways of these two receptors may converge or be difficult to separate in your current assay format.

Troubleshooting Steps:

• Utilize a Panel of Selective Ligands:

  • Compare the functional response of Piperoxan to that of highly selective agonists and antagonists for each receptor class.

  • For α2-adrenergic receptors, use agonists like dexmedetomidine (B676) and antagonists like RX821002.

  • For imidazoline I2 receptors, while selective agonists are less common, compounds like BU224 can be used to probe I2 sites.[1][2]

• Employ a Reporter Gene Assay:

  • Use a reporter gene assay that is specific to the signaling pathway of interest. For example, a CRE (cAMP response element)-luciferase reporter can specifically measure changes in cAMP-mediated gene transcription downstream of α2-adrenergic receptor activation.[9]

• Differential Antagonist Strategy:

  • Use a combination of antagonists to dissect the pharmacology. For instance, compare the ability of yohimbine (α2-selective antagonist) and idazoxan (B1206943) (non-selective α2/I2 antagonist) to block the effects of Piperoxan. A greater blockade by idazoxan may suggest an imidazoline I2 component.

Data Presentation

Table 1: Binding Affinities (Ki in nM) of Piperoxan and Selected Ligands at α2-Adrenergic and Imidazoline Receptors

Compound	α2-Adrenergic Receptors	Imidazoline I1 Receptors	Imidazoline I2 Receptors	Selectivity Notes
Piperoxan	~10-50	~5-20	~5-20	Non-selective
Idazoxan	~2-10	~3-15	~2-10	Non-selective α2/I1/I2 ligand.[2][3][10]
Yohimbine	~0.5-5	>1000	>1000	Selective α2-adrenergic antagonist.[5][6][11]
RX821002	~0.2-2	>10,000	>10,000	Highly selective α2-adrenergic antagonist.[3][4][12]
Efaroxan (B1214185)	~20-100	~10-50	>1000	Preferential for α2 and I1 over I2 receptors.[13][14][15]
BU224	>10,000	Not reported	~2.1	Highly selective I2 ligand.[1][2]
Clonidine (B47849)	~1-10	~5-20	>1000	α2-adrenergic and I1 agonist.[16][17][18]

Note: Ki values are approximate and can vary depending on the tissue, species, and experimental conditions.

Experimental Protocols

Protocol 1: Pharmacological Blockade in a cAMP Functional Assay

This protocol describes how to use a selective antagonist to isolate the α2-adrenergic effects of Piperoxan in a cAMP assay using a cell line expressing the target receptor.

Materials:

• Cells expressing the α2-adrenergic receptor of interest (e.g., CHO-K1-hα2A)

• Piperoxan

• Selective α2-adrenergic antagonist (e.g., RX821002)

• Selective imidazoline I2 antagonist (e.g., BU224)

• Forskolin

• cAMP assay kit (e.g., HTRF, AlphaLISA, or ELISA-based)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Phosphodiesterase inhibitor (e.g., IBMX)

Procedure:

• Cell Preparation:

  • Culture cells to 80-90% confluency.

  • Harvest and resuspend cells in assay buffer containing a phosphodiesterase inhibitor to the desired concentration.

• Antagonist Pre-incubation:

  • To block imidazoline I2 receptors, add BU224 to the appropriate wells at a concentration at least 100-fold higher than its Ki for I2 receptors.

  • To block α2-adrenergic receptors, add RX821002 to the appropriate wells at a concentration at least 100-fold higher than its Ki for α2 receptors.

  • Incubate for 15-30 minutes at room temperature.

• Piperoxan Addition:

  • Add serial dilutions of Piperoxan to the wells.

• Forskolin Stimulation:

  • Add a fixed concentration of forsklin (predetermined to be EC80) to all wells except the negative control.

• Incubation:

  • Incubate the plate for 30 minutes at room temperature.

• cAMP Detection:

  • Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for your chosen cAMP assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the log of the Piperoxan concentration and fit a sigmoidal dose-response curve to determine the IC50 value. Compare the curves in the presence and absence of the selective antagonists.

Protocol 2: CRE-Luciferase Reporter Gene Assay

This protocol outlines the use of a CRE-luciferase reporter gene assay to specifically measure α2-adrenergic receptor-mediated inhibition of cAMP signaling.

Materials:

• Host cell line (e.g., HEK293)

• Expression plasmid for the α2-adrenergic receptor subtype of interest

• CRE-luciferase reporter plasmid

• Transfection reagent

• Piperoxan

• Forskolin

• Luciferase assay reagent

• Luminometer

Procedure:

• Co-transfection:

  • Co-transfect the host cells with the α2-adrenergic receptor expression plasmid and the CRE-luciferase reporter plasmid using a suitable transfection reagent.

  • Plate the transfected cells in a 96-well plate and allow them to recover for 24-48 hours.

• Compound Treatment:

  • Replace the culture medium with serum-free medium containing serial dilutions of Piperoxan.

  • Incubate for 4-6 hours.

• Forskolin Stimulation:

  • Add a fixed concentration of forskolin (predetermined to be EC80) to stimulate the reporter gene expression.

  • Incubate for an additional 4-6 hours.

• Luciferase Assay:

  • Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Plot the luciferase activity against the log of the Piperoxan concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Caption: A logical workflow for dissecting the pharmacology of Piperoxan.

Caption: The canonical Gi-coupled signaling pathway of α2-adrenergic receptors.

Caption: Using selective antagonists to isolate receptor-specific effects.

References

• 1. BU224 hydrochloride|205437-64-5|COA [dcchemicals.com]
• 2. Pharmacological characterization of I1 and I2 imidazoline receptors in human striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discrimination and pharmacological characterization of I2-imidazoline sites with [3H]idazoxan and alpha-2 adrenoceptors with [3H]RX821002 (2-methoxy idazoxan) in the human and rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. RX 821002 as a Tool for Physiological Investigation of α2‐Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Effect of the alpha 2-adrenergic antagonist yohimbine on orthostatic tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The alpha 2-adrenergic receptor antagonist yohimbine inhibits epinephrine-induced platelet aggregation in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The signaling and selectivity of α-adrenoceptor agonists for the human α2A, α2B and α2C-adrenoceptors and comparison with human α1 and β-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The signaling and selectivity of α‐adrenoceptor agonists for the human α2A, α2B and α2C‐adrenoceptors and comparison with human α1 and β‐adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The α2 adrenergic receptor antagonist idazoxan, but not the serotonin-2A receptor antagonist M100907, partially attenuated reward deficits associated with nicotine, but not amphetamine, withdrawal in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. yohimbine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 12. RX821002 | TargetMol [targetmol.com]
• 13. Imidazoline receptor antagonists idazoxan and efaroxan enhance locomotor functions in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Tritium labelling and characterization of the potent imidazoline I1 receptor antagonist [5,7-3H] (+/-)-efaroxan at high specific activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Efaroxan, an alpha-2 antagonist, in the treatment of progressive supranuclear palsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Role of medullary I1-imidazoline and alpha 2-adrenergic receptors in the antihypertensive responses evoked by central administration of clonidine analogs in conscious spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. rndsystems.com [rndsystems.com]
• 18. Alpha 2-adrenoceptors vs. imidazoline receptors: implications for alpha 2-mediated analgesia and other non-cardiovascular therapeutic uses - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Piperoxan's Limited Blood-Brain Barrier Penetration

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Piperoxan. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with Piperoxan's limited penetration of the blood-brain barrier (BBB).

Frequently Asked Questions (FAQs)

Q1: Why is systemic administration of Piperoxan not producing the expected central nervous system (CNS) effects?

The primary reason for a lack of CNS effects after systemic administration of Piperoxan is its limited ability to cross the blood-brain barrier (BBB). The BBB is a highly selective barrier that protects the brain from potentially harmful substances.[1][2][3] A molecule's ability to penetrate the BBB is influenced by several physicochemical properties.

While Piperoxan has a molecular weight generally considered favorable for BBB penetration, other factors likely contribute to its poor CNS availability.[1][4][5][6] Researchers should consider the possibility that Piperoxan is recognized by efflux transporters at the BBB, which actively pump the compound out of the brain.[7]

Table 1: Physicochemical Properties of Piperoxan and General Guidelines for BBB Penetration

Property	Piperoxan Value	General Guideline for Good BBB Penetration
Molecular Weight (MW)	233.31 g/mol [4][5]	< 400-500 Da[1][7]
Lipophilicity (logP)	2.312 (Calculated)[8]	2 - 5

| Polar Surface Area (TPSA) | Calculated to be within a range that may not be optimal for passive diffusion. | < 90 Ų |

Q2: How can I experimentally determine the brain penetration of my Piperoxan analog?

To quantify the BBB penetration of Piperoxan or its analogs, several experimental models can be employed.

• In Vitro Models: These models use cultured brain endothelial cells to mimic the BBB.[9][10][11] They are useful for initial screening and mechanistic studies. The permeability coefficient (Papp) can be determined and used to predict in vivo brain penetration.

• In Situ Brain Perfusion: This technique involves perfusing the cerebral vasculature of an anesthetized animal with a solution containing the compound of interest.[12][13][14] It allows for the direct measurement of brain uptake without the influence of peripheral metabolism.

A common issue encountered is high variability in permeability assay results. This can be due to inconsistencies in cell monolayer integrity or the passage number of the cells used.[15]

Q3: What are the primary strategies to enhance the BBB penetration of Piperoxan?

There are several strategies to overcome Piperoxan's limited BBB penetration, which can be broadly categorized into non-invasive and invasive techniques. Non-invasive approaches are generally preferred and include:

• Nanoformulation: Encapsulating Piperoxan in nanoparticles can protect it from degradation and facilitate its transport across the BBB.[16][17][18] Polymeric nanoparticles and liposomes are common choices.

• Chemical Modification (Prodrug Strategy): Modifying Piperoxan's chemical structure to increase its lipophilicity can enhance passive diffusion across the BBB. This often involves masking polar functional groups.

• Intranasal Delivery: This route of administration can bypass the BBB by delivering the drug directly to the CNS via the olfactory and trigeminal pathways.[19][20] The use of permeation enhancers can further improve absorption.[21]

Troubleshooting Guides

Guide 1: Low CNS Activity of Piperoxan in In Vivo Studies

If you are observing lower than expected CNS activity with Piperoxan in your animal models, consider the following troubleshooting steps:

• Verify Compound Integrity: Ensure that the Piperoxan used is of high purity and has not degraded.

• Assess BBB Penetration: If not already done, perform an in situ brain perfusion study to quantify the brain uptake of Piperoxan.

• Consider Efflux Pump Inhibition: Piperoxan may be a substrate for efflux pumps like P-glycoprotein (P-gp). Co-administration with a known P-gp inhibitor can help to test this hypothesis.

• Explore Alternative Delivery Routes: If systemic administration is proving ineffective, consider more direct routes such as intranasal or intracerebroventricular (ICV) injection.

Caption: Troubleshooting workflow for low CNS activity.

Guide 2: High Variability in In Vitro BBB Permeability Assays

High variability in apparent permeability (Papp) values from in vitro BBB models is a common challenge. Here are some factors to investigate:

• Cell Monolayer Integrity: Ensure a consistent and high transepithelial electrical resistance (TEER) value across all wells before starting the experiment. This confirms the formation of tight junctions.

• Cell Passage Number: Use cells within a consistent and low passage number range. High passage numbers can lead to changes in cell morphology and function.[15]

• Assay Conditions: Maintain consistent pH, temperature, and sink conditions in the receiver compartment throughout the experiment.

Experimental Protocols

Protocol 1: In Situ Brain Perfusion for Piperoxan

This protocol is adapted from established methods to determine the brain uptake of Piperoxan in a rat model.[12][13][14]

Materials:

• Anesthetized rat

• Perfusion buffer (e.g., bicarbonate-buffered saline)

• Piperoxan solution of known concentration in perfusion buffer

• Peristaltic pump

• Surgical instruments

Methodology:

• Anesthetize the rat according to approved institutional protocols.

• Expose the common carotid artery and ligate its branches.

• Insert a cannula into the common carotid artery, pointing towards the brain.

• Begin perfusion with the buffer to wash out the blood from the cerebral vasculature.

• Switch to the perfusion buffer containing Piperoxan and perfuse for a short, defined period (e.g., 30-60 seconds).

• Stop the perfusion and decapitate the animal.

• Dissect the brain, weigh it, and analyze the concentration of Piperoxan in the brain tissue using a suitable analytical method (e.g., LC-MS/MS).

• Calculate the brain uptake clearance or permeability-surface area product.

References

• 1. The Blood-Brain Barrier: Bottleneck in Brain Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular determinants of blood–brain barrier permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Piperoxan [medbox.iiab.me]
• 6. Piperoxan - Wikipedia [en.wikipedia.org]
• 7. Characteristics of compounds that cross the blood-brain barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Piperoxan (CAS 59-39-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. In Vitro Blood–Brain Barrier Models: Current and Perspective Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine [frontiersin.org]
• 12. An in situ brain perfusion technique to study cerebrovascular transport in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. In Situ Brain Perfusion Technique | Springer Nature Experiments [experiments.springernature.com]
• 15. benchchem.com [benchchem.com]
• 16. Nanoparticles for drug delivery to the brain - Wikipedia [en.wikipedia.org]
• 17. sapientiacollaborative.org [sapientiacollaborative.org]
• 18. Targeted Nanoparticles for Drug Delivery Across the Blood–Brain Barrier in Early and Late Stages of Alzheimer's Disease: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimizing Absorption for Intranasal Delivery of Drugs Targeting the Central Nervous System Using Alkylsaccharide Permeation Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Intranasal Delivery of Proteins and Peptides in the Treatment of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Capsaicin and Piperine as Functional Excipients for Improved Drug Delivery across Nasal Epithelial Models - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Piperoxan and Yohimbine as α2-Adrenergic Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Piperoxan and Yohimbine (B192690) as α2-adrenergic receptor antagonists. The information presented is based on available experimental data to assist researchers in selecting the appropriate antagonist for their specific needs.

Introduction

Piperoxan and Yohimbine are both antagonists of α2-adrenergic receptors, a class of G protein-coupled receptors that play a crucial role in regulating neurotransmitter release and physiological processes. While both compounds exhibit α2-antagonistic properties, they differ in their pharmacological profiles, including binding affinity, selectivity, and functional effects. This guide aims to provide a comprehensive overview of these differences, supported by experimental data and detailed methodologies.

Mechanism of Action: α2-Adrenergic Receptor Antagonism

Both Piperoxan and Yohimbine act by competitively binding to α2-adrenergic receptors, thereby blocking the binding of endogenous agonists like norepinephrine (B1679862) and epinephrine.[1] The α2-receptors are primarily located on presynaptic nerve terminals and function as autoreceptors, providing negative feedback to inhibit further neurotransmitter release.[2][3] By antagonizing these receptors, Piperoxan and Yohimbine disrupt this negative feedback loop, leading to an increase in the release of norepinephrine from sympathetic nerve terminals.[2] This increased synaptic concentration of norepinephrine can then act on postsynaptic α1 and β-adrenergic receptors, mediating various physiological responses.

The α2-adrenergic receptors are coupled to inhibitory G proteins (Gi).[4] Activation of these receptors by agonists leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[4] As antagonists, Piperoxan and Yohimbine prevent this decrease in cAMP, thereby modulating downstream signaling pathways.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for Piperoxan and Yohimbine, focusing on their binding affinity and functional potency as α2-adrenergic antagonists.

Table 1: Binding Affinity (Ki/Kd) of Piperoxan and Yohimbine for α2-Adrenergic Receptors

Compound	Receptor Subtype	Ki/Kd (nM)	Species	Radioligand	Reference
Yohimbine	α2A	0.57 - 4.4	Human, Porcine	[3H]Yohimbine, [3H]Rauwolscine	[5]
α2B	1.0 - 15.8	Human	[3H]Yohimbine	[5]
α2C	0.06 - 0.68	Human	[3H]Yohimbine	[5]
α2 (platelets)	6.2	Human	[3H]Yohimbine	[6]
Piperoxan	α2	Data not available

Note: Data for Piperoxan's binding affinity to specific α2-adrenergic receptor subtypes is limited in the reviewed literature. Older studies confirm its α-adrenergic blocking activity but often lack specific Ki or Kd values for direct comparison.

Table 2: Functional Antagonism (pA2/IC50) of Piperoxan and Yohimbine

Compound	Assay	Functional Response	pA2 / IC50	Tissue/Cell Line	Reference
Yohimbine	Functional Antagonism	Inhibition of epinephrine-induced platelet aggregation	-	Human Platelets	[7]
Functional Antagonism	Reversal of clonidine-induced effects	-	In vivo (rats, mice)	[8]
Functional Antagonism	Increased norepinephrine turnover	-	Rat Brain	[8]
Piperoxan	Discriminative Stimulus	Yohimbine-like discriminative effects	-	Rats	[6]

Selectivity Profile

Yohimbine is known to be a selective α2-adrenergic antagonist over α1-adrenergic receptors.[9] However, it also exhibits affinity for other receptors, including serotonin (B10506) (5-HT) and dopamine (B1211576) receptors, which may contribute to its overall pharmacological profile and potential side effects.[10]

Piperoxan , in historical context, was one of the first α-adrenergic blocking agents identified and was also noted to have antihistaminic properties.[11] Its selectivity for α2- over α1-adrenergic receptors and other receptor types is not as well-characterized with modern quantitative methods as that of yohimbine. Some studies suggest that agents with less specificity at the α2 receptor, such as piperoxan, may have different in vivo effects compared to more selective antagonists.[12]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of α2-adrenergic antagonists are provided below.

Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of a test compound (e.g., Piperoxan or Yohimbine) for α2-adrenergic receptors.

Principle: This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50, which can be used to calculate the Ki value.

Protocol:

• Membrane Preparation:

  • Homogenize tissue or cells expressing the α2-adrenergic receptor in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).[13]

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.[14]

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.[14]

  • Wash the membrane pellet with fresh buffer and resuspend in the assay buffer.[13]

  • Determine the protein concentration of the membrane preparation.[13]

• Binding Assay:

  • In a 96-well plate, add the following to each well:

    • Membrane preparation (containing a specific amount of protein, e.g., 20-50 µg).[13]

    • A fixed concentration of a suitable radioligand for α2-receptors (e.g., [3H]Yohimbine or [3H]Rauwolscine).[6]

    • Varying concentrations of the unlabeled test compound (Piperoxan or Yohimbine) or vehicle.[15]

    • For determination of non-specific binding, add a high concentration of an unlabeled α2-antagonist (e.g., phentolamine).[14]

  • Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[15]

• Filtration and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.[15]

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.[13]

  • Dry the filters and measure the radioactivity retained on the filters using a scintillation counter.[13]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value from the curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay: cAMP Accumulation

Objective: To determine the functional antagonism of a test compound by measuring its effect on agonist-induced inhibition of cAMP production.

Principle: α2-adrenergic receptors are Gi-coupled, and their activation by an agonist inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. An antagonist will block this effect. To measure the inhibition of cAMP production in response to an α2-agonist, intracellular cAMP levels are often first stimulated with forskolin (B1673556).

Protocol:

• Cell Culture:

  • Culture cells expressing the α2-adrenergic receptor of interest in appropriate media.

  • Seed the cells in a multi-well plate and grow to a suitable confluency.

• Assay Procedure:

  • Wash the cells with a serum-free medium or buffer.

  • Pre-incubate the cells with varying concentrations of the antagonist (Piperoxan or Yohimbine) or vehicle for a specific duration.[16]

  • Add a fixed concentration of an α2-adrenergic agonist (e.g., clonidine (B47849) or UK-14,304) in the presence of a phosphodiesterase inhibitor (e.g., IBMX) and forskolin (to stimulate basal cAMP levels).[17][18]

  • Incubate for a defined period (e.g., 15-30 minutes) at 37°C.[19]

• cAMP Measurement:

  • Lyse the cells to release intracellular cAMP.

  • Measure the cAMP concentration using a commercially available kit, such as a competitive immunoassay (e.g., HTRF, ELISA) or a reporter gene assay (e.g., GloSensor™).[19][20]

• Data Analysis:

  • Plot the measured cAMP levels against the log concentration of the antagonist.

  • Determine the IC50 value, which is the concentration of the antagonist that reverses 50% of the agonist-induced inhibition of cAMP accumulation.

  • The Schild analysis can be used to determine the pA2 value of the antagonist.

Functional Assay: [35S]GTPγS Binding

Objective: To measure the ability of an antagonist to block agonist-stimulated G-protein activation.

Principle: Agonist binding to a Gi-coupled receptor promotes the exchange of GDP for GTP on the Gαi subunit. The use of a non-hydrolyzable GTP analog, [35S]GTPγS, allows for the measurement of this activation. An antagonist will inhibit the agonist-induced increase in [35S]GTPγS binding.[21]

Protocol:

• Membrane Preparation:

  • Prepare cell membranes expressing the α2-adrenergic receptor as described in the radioligand binding assay protocol.

• Binding Assay:

  • In a multi-well plate, add the following to each well:

    • Membrane preparation.[22]

    • Assay buffer containing GDP (to reduce basal binding).[23]

    • Varying concentrations of the antagonist (Piperoxan or Yohimbine) or vehicle.

    • A fixed concentration of an α2-adrenergic agonist.

    • [35S]GTPγS.[21]

  • Incubate the plate at 30°C for a specific time (e.g., 60 minutes).[23]

• Filtration and Counting:

  • Terminate the reaction by rapid filtration through glass fiber filters.[23]

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific [35S]GTPγS binding.

  • Plot the percentage of agonist-stimulated [35S]GTPγS binding against the log concentration of the antagonist.

  • Determine the IC50 value of the antagonist.

Mandatory Visualization

Caption: α2-Adrenergic Receptor Signaling Pathway.

Caption: Experimental Workflow for Comparing α2-Antagonists.

Conclusion

Both Piperoxan and Yohimbine function as α2-adrenergic receptor antagonists. The available scientific literature provides a more extensive and quantitative pharmacological profile for Yohimbine, detailing its high affinity for α2-receptor subtypes and its selectivity over α1-receptors. In contrast, while Piperoxan is historically recognized as an α-adrenergic blocker, there is a notable lack of recent, detailed quantitative data on its binding affinity and functional potency at α2-receptor subtypes. This data gap makes a direct and comprehensive efficacy comparison challenging.

For researchers requiring a well-characterized α2-antagonist with established binding affinities and a known selectivity profile, Yohimbine is the more extensively documented choice. Further research is warranted to fully characterize the α2-antagonist properties of Piperoxan using modern pharmacological techniques to enable a more direct and quantitative comparison with other agents in this class.

References

• 1. nbinno.com [nbinno.com]
• 2. Ergogenic and Sympathomimetic Effects of Yohimbine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Alpha-2 (Adrenergic) Receptors Mnemonic for USMLE [pixorize.com]
• 5. yohimbine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Agonist and antagonist binding to alpha 2-adrenergic receptors in purified membranes from human platelets. Implications of receptor-inhibitory nucleotide-binding protein stoichiometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The alpha 2-adrenergic receptor antagonist yohimbine inhibits epinephrine-induced platelet aggregation in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interaction between central alpha 1- and alpha 2-adrenoceptors on sympathetic tone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. resources.revvity.com [resources.revvity.com]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Synthesis of benzodioxinopyrroles as selective alpha 2-adrenoceptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. promega.com [promega.com]
• 20. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 22. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]

Piperoxan vs. Phentolamine: A Comparative Guide to α-Adrenergic Receptor Blockade

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of piperoxan (B1220614) and phentolamine (B1677648), two non-selective antagonists of α-adrenergic receptors. By examining their mechanisms of action, receptor binding affinities, and functional effects, this document aims to equip researchers with the necessary information to make informed decisions for their experimental designs.

Introduction

Piperoxan and phentolamine are both antagonists of α-adrenergic receptors, meaning they bind to these receptors and prevent their activation by endogenous catecholamines like norepinephrine (B1679862) and epinephrine.[1][2][3][4][5][6] Phentolamine is a well-characterized non-selective α-blocker, exhibiting affinity for both α1 and α2 subtypes.[5][7][8] Piperoxan, an older drug, is also recognized as a non-selective α-adrenergic blocking agent and holds historical significance as the first antihistamine discovered.[1][2][3] While both compounds share a primary mechanism of action, differences in their potency and receptor subtype selectivity can have significant implications for their pharmacological effects.

Mechanism of Action

Both piperoxan and phentolamine act as competitive antagonists at α-adrenergic receptors.[6][7] This means they reversibly bind to the same site as the natural agonists, thereby inhibiting the downstream signaling cascades.

• α1-Adrenergic Receptors: Located on postsynaptic membranes, primarily on smooth muscle cells, their stimulation leads to vasoconstriction. Blockade by piperoxan or phentolamine results in vasodilation and a decrease in blood pressure.[6]

• α2-Adrenergic Receptors: Found on presynaptic nerve terminals, they function as autoreceptors to inhibit further release of norepinephrine. Blockade of these receptors can lead to an increased release of norepinephrine from sympathetic nerves.[6][8]

Quantitative Comparison of Receptor Binding Affinity

Precise, directly comparative binding affinity data (Ki or IC50 values) for piperoxan against α1 and α2-adrenergic receptor subtypes is scarce in publicly available literature, likely due to its status as an older, less commonly studied compound. However, existing research provides valuable insights into the relative potencies of these two antagonists.

One study directly comparing the two compounds found that piperoxan is approximately 3 to 7 times less potent than phentolamine at both presynaptic (α2) and postsynaptic (α1) α-adrenoceptors.

Phentolamine's binding affinity for various α-adrenergic receptor subtypes has been more extensively characterized, although reported values can vary between studies depending on the experimental conditions.

Compound	Receptor Subtype	Ki (nM) - Range from Literature	Species
Phentolamine	α1	1.8 - 37	Human, Rat
α2	1.0 - 25	Human, Rat
Piperoxan	α1	Data not readily available	-
α2	Data not readily available	-

Note: The lack of specific Ki values for piperoxan in readily accessible literature highlights a gap in the comprehensive characterization of this compound compared to the more widely studied phentolamine.

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: α1-Adrenergic Receptor Signaling Pathway and Blockade.

Caption: Presynaptic α2-Adrenergic Receptor Signaling and Blockade.

Caption: Experimental Workflow for Radioligand Binding Assay.

Experimental Protocols

Radioligand Binding Assay for α-Adrenergic Receptors

This protocol is a generalized procedure for determining the binding affinity (Ki) of a test compound (e.g., piperoxan or phentolamine) for α1 or α2-adrenergic receptors.

Objective: To determine the inhibitory constant (Ki) of piperoxan and phentolamine for α1 and α2-adrenergic receptors.

Materials:

• Cell membranes expressing the α-adrenergic receptor subtype of interest (e.g., from transfected cell lines or specific tissues).

• Radioligand specific for the receptor subtype (e.g., [³H]-Prazosin for α1, [³H]-Yohimbine or [³H]-Rauwolscine for α2).

• Unlabeled antagonists: Piperoxan and Phentolamine.

• Binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells or tissues expressing the target receptor in a suitable buffer and prepare a membrane fraction by differential centrifugation. Resuspend the final pellet in the binding buffer.

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Membrane preparation + Radioligand.

  • Non-specific Binding: Membrane preparation + Radioligand + a high concentration of a known unlabeled ligand (e.g., 10 µM phentolamine for α1 and α2).

  • Competitive Binding: Membrane preparation + Radioligand + increasing concentrations of the test compound (piperoxan or phentolamine).

• Incubation: Incubate the plates at room temperature for a predetermined time (e.g., 60-90 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific radioligand binding) from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay: Schild Analysis for Antagonist Potency

This protocol describes the use of a functional assay to determine the potency of an antagonist (pA₂ value) in a physiological system.

Objective: To determine the pA₂ value of piperoxan and phentolamine, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold rightward shift in the agonist concentration-response curve.

Materials:

• Isolated tissue preparation containing the α-adrenergic receptor of interest (e.g., rat vas deferens for α1, guinea pig ileum for presynaptic α2).

• Physiological salt solution (e.g., Krebs-Henseleit solution), aerated with 95% O₂ / 5% CO₂ and maintained at 37°C.

• α-Adrenergic agonist (e.g., norepinephrine, phenylephrine).

• Antagonists: Piperoxan and Phentolamine.

• Organ bath setup with force transducer and data acquisition system.

Procedure:

• Tissue Preparation: Mount the isolated tissue in an organ bath containing physiological salt solution and allow it to equilibrate under a resting tension.

• Control Agonist Concentration-Response Curve: Generate a cumulative concentration-response curve for the agonist by adding increasing concentrations of the agonist to the organ bath and recording the contractile or relaxant response.

• Antagonist Incubation: Wash the tissue and allow it to return to baseline. Then, add a known concentration of the antagonist (piperoxan or phentolamine) to the bath and incubate for a sufficient time to allow for equilibrium (e.g., 30-60 minutes).

• Agonist Concentration-Response Curve in the Presence of Antagonist: In the continued presence of the antagonist, generate a second cumulative concentration-response curve for the agonist.

• Repeat with Different Antagonist Concentrations: Repeat steps 3 and 4 with at least two other concentrations of the antagonist.

• Data Analysis (Schild Plot):

  • For each antagonist concentration, calculate the dose ratio (DR), which is the ratio of the EC50 of the agonist in the presence of the antagonist to the EC50 of the agonist in the absence of the antagonist.

  • Plot log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist on the x-axis.

  • Perform a linear regression on the data points. The x-intercept of the regression line is the pA₂ value. A slope that is not significantly different from 1 is indicative of competitive antagonism.[9][10][11][12][13]

Summary and Conclusion

Both piperoxan and phentolamine are non-selective α-adrenergic receptor antagonists that induce vasodilation by blocking α1 receptors and can increase norepinephrine release via α2 receptor blockade.[1][2][3][4][5][6][8] Based on available data, phentolamine is the more potent of the two antagonists .

The choice between piperoxan and phentolamine for research purposes will depend on the specific experimental goals. For studies requiring a well-characterized, potent, non-selective α-blocker, phentolamine is the preferred agent due to the extensive availability of binding and functional data. Piperoxan, while historically significant, is less potent and its interaction with α-adrenergic receptor subtypes is not as thoroughly documented in modern literature.

This guide provides a foundational understanding of the comparative pharmacology of piperoxan and phentolamine. Researchers are encouraged to consult the primary literature for more detailed information specific to their experimental systems.

References

• 1. Piperoxan - Wikipedia [en.wikipedia.org]
• 2. Piperoxan [medbox.iiab.me]
• 3. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Oral phentolamine: an alpha-1, alpha-2 adrenergic antagonist for the treatment of erectile dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CV Pharmacology | Alpha-Adrenoceptor Antagonists (Alpha-Blockers) [cvpharmacology.com]
• 7. Bioisosteric phentolamine analogs as selective human alpha(2)- versus alpha(1)-adrenoceptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alpha-adrenoceptor blockade by phentolamine causes beta-adrenergic vasodilation by increased catecholamine release due to presynaptic alpha-blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glaxo Wellcome and Science - Global [pdg.cnb.uam.es]
• 10. youtube.com [youtube.com]
• 11. Limitations of Schild plots in a two-receptor system: alpha adrenoceptors of vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Schild equation - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]

Piperoxan's Antagonist Activity Against Clonidine: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of piperoxan's antagonist activity against the alpha-2 adrenergic agonist clonidine (B47849). The data presented herein is compiled from various in vivo and in vitro studies, offering a quantitative and qualitative assessment of piperoxan's efficacy in comparison to other alpha-adrenergic antagonists, namely yohimbine (B192690) and phentolamine (B1677648). Detailed experimental protocols and signaling pathway visualizations are included to support the presented data and provide a thorough understanding of the underlying mechanisms.

Executive Summary

Clonidine, a potent alpha-2 adrenergic agonist, elicits a range of physiological responses, including sedation, analgesia, and hypotension. Its effects are primarily mediated through the activation of alpha-2 adrenergic receptors, which are G-protein coupled receptors that inhibit adenylyl cyclase and subsequently reduce intracellular cyclic AMP (cAMP) levels. Piperoxan (B1220614) acts as a competitive antagonist at these receptors, thereby inhibiting or reversing the effects of clonidine. This guide explores the experimental evidence validating this antagonism and compares piperoxan's potency and selectivity with other well-known alpha-2 antagonists.

Comparative Antagonist Activity

The antagonist activity of piperoxan against clonidine has been evaluated in various experimental models. The following tables summarize the quantitative data from key studies, comparing the effective dose (ED50) of piperoxan with that of yohimbine and phentolamine in antagonizing specific clonidine-induced effects.

In Vivo: Antagonism of Clonidine-Induced Antidiarrheal Effect in Rats

This assay measures the ability of an antagonist to reverse the antidiarrheal effect of clonidine, which is mediated by alpha-2 adrenergic receptors in the gastrointestinal tract.

Antagonist	ED50 (mg/kg)	Alpha-2/Alpha-1 Selectivity Ratio
Piperoxan	9.36	0.44
Yohimbine	0.51	0.020
Phentolamine	0.34	0.58

Data sourced from a study on the antagonism of the antidiarrheal effect of clonidine in rats.

Interpretation: In this model, a lower ED50 value indicates a higher potency in antagonizing the alpha-2 mediated effects of clonidine. Both yohimbine and phentolamine demonstrated higher potency than piperoxan. The selectivity ratio indicates the relative affinity for alpha-2 versus alpha-1 adrenergic receptors, with a lower ratio suggesting higher selectivity for alpha-2 receptors. Yohimbine shows the highest selectivity for the alpha-2 receptor in this assay. Piperoxan and phentolamine exhibit a mixed alpha-1/alpha-2 antagonist profile.

Signaling Pathway of Clonidine and Piperoxan

The following diagram illustrates the molecular mechanism of action for clonidine and the antagonistic effect of piperoxan at the alpha-2 adrenergic receptor.

Caption: Alpha-2 adrenergic receptor signaling pathway.

Experimental Workflow: In Vivo Antagonism Study

The following diagram outlines a typical workflow for an in vivo experiment designed to validate the antagonist activity of a compound like piperoxan against clonidine.

Caption: In vivo experimental workflow.

Detailed Experimental Protocols

Castor Oil-Induced Diarrhea in Rats

This protocol is a standard method for evaluating the antidiarrheal activity of compounds by assessing their ability to counteract the diarrhea induced by castor oil, a known irritant laxative.

Materials:

• Male Wistar rats (180-220 g)

• Castor oil

• Clonidine hydrochloride

• Piperoxan hydrochloride (and other antagonists)

• Vehicle (e.g., 0.9% saline or 5% gum acacia solution)

• Oral gavage needles

• Cages with absorbent paper lining

Procedure:

• Animal Preparation: Acclimatize rats to the experimental environment for at least one week. Fast the animals for 18-24 hours before the experiment, with free access to water.[1]

• Grouping: Randomly divide the rats into experimental groups (n=6 per group):

  • Group 1: Vehicle control

  • Group 2: Castor oil control (receives vehicle + castor oil)

  • Group 3: Clonidine control (receives clonidine + castor oil)

  • Group 4 onwards: Antagonist treatment (receive a specific dose of piperoxan, yohimbine, or phentolamine) followed by clonidine and then castor oil.

• Drug Administration:

  • Administer the antagonist or its vehicle orally or intraperitoneally at a predetermined time before clonidine.

  • Administer clonidine (e.g., 1 mg/kg, subcutaneous) or its vehicle.

  • After a set interval (e.g., 30 minutes), administer castor oil (e.g., 1 mL/rat, orally) to all groups except the vehicle control.

• Observation: Place each rat in an individual cage lined with fresh absorbent paper. Observe the animals for a period of 4-6 hours.[1]

• Data Collection: Record the following parameters:

  • Onset of diarrhea (time to the first diarrheic dropping).

  • Total number of diarrheic stools.

  • Total weight of diarrheic stools.

• Data Analysis: Calculate the percentage inhibition of diarrhea for each treatment group compared to the castor oil control group. Determine the ED50 of the antagonist, which is the dose required to reduce the effect of clonidine by 50%.

Antagonism of Clonidine-Induced Bradycardia in Anesthetized Dogs

This protocol assesses the ability of an antagonist to block the negative chronotropic (heart rate-lowering) effect of clonidine, which is mediated by central and peripheral alpha-2 adrenergic receptors.

Materials:

• Beagle dogs of either sex

• Anesthetic agent (e.g., pentobarbital)

• Clonidine hydrochloride

• Piperoxan hydrochloride (and other antagonists)

• Physiological monitoring equipment (ECG, blood pressure monitor)

• Intravenous catheters

• Surgical instruments for nerve stimulation (if applicable)

Procedure:

• Animal Preparation: Anesthetize the dogs with a suitable anesthetic agent. Insert intravenous catheters for drug administration and fluid maintenance.

• Instrumentation: Attach ECG electrodes to monitor heart rate and rhythm continuously. Monitor arterial blood pressure via an arterial catheter.

• Baseline Measurement: After a stabilization period, record baseline heart rate and blood pressure.

• Drug Administration:

  • Administer the antagonist (e.g., piperoxan, 1 mg/kg, IV) or vehicle.

  • After a predetermined interval, administer clonidine (e.g., 10 µg/kg, IV).

• Data Collection: Continuously record heart rate and blood pressure throughout the experiment.

• Data Analysis: Compare the changes in heart rate from baseline in the antagonist-pretreated group with the group that received clonidine alone. The degree of antagonism is determined by the extent to which the antagonist prevents the clonidine-induced bradycardia.

Inhibition of Clonidine's Effect on Substance P Release from Rat Spinal Cord Slices

This in vitro protocol evaluates the antagonist's ability to block the inhibitory effect of clonidine on the release of substance P, a neurotransmitter involved in pain signaling, from spinal cord tissue.

Materials:

• Sprague-Dawley rats

• Clonidine hydrochloride

• Piperoxan hydrochloride (and other antagonists)

• Artificial cerebrospinal fluid (aCSF)

• High potassium aCSF (for depolarization)

• Substance P radioimmunoassay (RIA) or ELISA kit

• Tissue slicer (e.g., McIlwain tissue chopper)

• Superfusion system

Procedure:

• Tissue Preparation: Euthanize the rat and dissect the spinal cord. Prepare transverse slices (e.g., 400 µm thick) from the lumbar region using a tissue slicer.

• Superfusion: Place the spinal cord slices in a superfusion chamber and perfuse with oxygenated aCSF at a constant flow rate and temperature.

• Baseline Release: Collect baseline superfusate samples to determine the basal release of substance P.

• Stimulation and Drug Application:

  • Induce substance P release by switching to a high potassium aCSF solution for a short period (e.g., 5 minutes).

  • To test the effect of clonidine, add it to the superfusion medium before and during the high potassium stimulation.

  • To test the antagonist, pre-incubate the slices with the antagonist (e.g., piperoxan, 10 µM) before adding clonidine and stimulating with high potassium.

• Sample Collection: Collect superfusate fractions throughout the experiment.

• Substance P Measurement: Quantify the concentration of substance P in the collected fractions using a sensitive immunoassay (RIA or ELISA).

• Data Analysis: Compare the amount of substance P released upon stimulation in the presence of clonidine alone versus in the presence of the antagonist and clonidine. The antagonist's efficacy is determined by its ability to restore the potassium-evoked substance P release that was inhibited by clonidine.

Conclusion

The experimental data presented in this guide validate the antagonist activity of piperoxan against clonidine at alpha-2 adrenergic receptors. While effective, comparative studies indicate that other antagonists, such as yohimbine and phentolamine, may exhibit greater potency or selectivity depending on the experimental model. The choice of antagonist for research or therapeutic development will therefore depend on the desired pharmacological profile, including the relative activity at alpha-1 versus alpha-2 adrenergic receptors. The detailed protocols provided herein offer a foundation for the continued investigation and validation of novel alpha-2 adrenergic antagonists.

References

• 1. veterinaryworld.org [veterinaryworld.org]

A Head-to-Head In Vitro Comparison of Piperoxan and Rauwolscine for Adrenergic and Serotonergic Receptor Interactions

For researchers, scientists, and drug development professionals, this guide provides an objective in vitro comparison of Piperoxan and rauwolscine (B89727), focusing on their interactions with adrenergic and serotonergic receptors. The information presented is supported by experimental data to facilitate informed decisions in research and development.

Piperoxan, an early synthetic α-adrenergic antagonist, and rauwolscine, a naturally occurring alkaloid, are both recognized for their interaction with the adrenergic system. However, their potency, selectivity, and broader pharmacological profiles exhibit significant differences. This guide delves into their in vitro characteristics, offering a comparative analysis of their binding affinities and functional activities.

Quantitative Comparison of Receptor Binding Affinities

The following table summarizes the in vitro binding affinities (Ki) of Piperoxan and rauwolscine for various adrenergic and serotonergic receptor subtypes. Lower Ki values are indicative of higher binding affinity.

Receptor Subtype	Piperoxan (Ki, nM)	Rauwolscine (Ki, nM)
α2-Adrenergic Receptors
α2A	Data not available	3.5
α2B	Data not available	0.37
α2C	Data not available	0.13
α2D	Data not available	63.6
α1-Adrenergic Receptors	Binds, but specific Ki not available	Lower affinity than for α2
Serotonin (B10506) (5-HT) Receptors
5-HT1A	Data not available	14-40 (Partial Agonist)[1]
5-HT2A	Data not available	14-40 (Antagonist)[1]
5-HT2B	Data not available	14-40 (Antagonist)[1]

Note: The lack of specific Ki values for Piperoxan in publicly available literature limits a direct quantitative comparison for α2-adrenergic and serotonin receptor subtypes.

Furthermore, rauwolscine exhibits significant interaction with serotonin receptors, acting as a partial agonist at 5-HT1A receptors and an antagonist at 5-HT2A and 5-HT2B receptors.[1] This cross-reactivity is a critical consideration for in vitro studies and potential therapeutic applications. The serotonergic activity of Piperoxan is not well-characterized in the available literature.

Signaling Pathways and Experimental Workflows

To understand the functional consequences of receptor binding, it is essential to consider the downstream signaling pathways. The following diagrams, generated using Graphviz, illustrate the canonical α2-adrenergic receptor signaling pathway and a typical experimental workflow for determining receptor binding affinity.

Caption: α2-Adrenergic Receptor Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

Experimental Protocols

Radioligand Binding Assay for α2-Adrenergic Receptors

Objective: To determine the binding affinity (Ki) of Piperoxan and rauwolscine for α2-adrenergic receptor subtypes.

Methodology:

• Membrane Preparation: Membranes are prepared from cell lines stably expressing human α2A, α2B, or α2C adrenergic receptor subtypes, or from tissues known to be rich in these receptors.

• Radioligand: A radiolabeled antagonist with high affinity for α2-receptors, such as [3H]rauwolscine, is utilized.

• Assay Buffer: A typical buffer used is 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2.

• Incubation: A constant concentration of the radioligand is incubated with varying concentrations of the unlabeled test compound (Piperoxan or rauwolscine) and the prepared membranes. The incubation is carried out at a specific temperature (e.g., 25°C) for a duration sufficient to reach equilibrium.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

• Measurement: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of a non-labeled antagonist. Specific binding is calculated by subtracting non-specific binding from total binding. The IC50 values (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) are determined by non-linear regression analysis. The Ki values are then calculated from the IC50 values using the Cheng-Prusoff equation.

cAMP Functional Assay

Objective: To assess the functional antagonist activity of Piperoxan and rauwolscine at α2-adrenergic receptors.

Methodology:

• Cell Culture: Cells expressing the α2-adrenergic receptor of interest are cultured to an appropriate density.

• Assay Medium: The cells are washed and incubated in a suitable assay buffer, often containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.

• Stimulation: The adenylyl cyclase is stimulated with an agent like forskolin (B1673556) to induce cAMP production.

• Antagonist Treatment: The cells are pre-incubated with varying concentrations of the antagonist (Piperoxan or rauwolscine) before the addition of an α2-adrenergic agonist (e.g., clonidine).

• cAMP Measurement: After a defined incubation period, the reaction is stopped, and the intracellular cAMP levels are measured using a variety of methods, such as enzyme-linked immunosorbent assay (ELISA) or time-resolved fluorescence resonance energy transfer (TR-FRET) based assays.

• Data Analysis: The ability of the antagonists to reverse the agonist-induced inhibition of forskolin-stimulated cAMP accumulation is quantified. The IC50 values for the antagonists are determined, which represent the concentration required to produce 50% of their maximal effect.

Summary and Research Implications

This in vitro comparison highlights the distinct pharmacological profiles of Piperoxan and rauwolscine. Rauwolscine emerges as a potent and selective α2-adrenergic antagonist with well-characterized affinities for the different subtypes. Its additional activity at serotonin receptors makes it a complex pharmacological tool that requires careful consideration in experimental design.

Piperoxan, while historically significant as an α-adrenergic blocker, appears to be less selective, with activity at both α1 and α2 adrenoceptors. The lack of detailed, publicly available in vitro binding data for Piperoxan at α2-adrenergic and serotonin receptor subtypes underscores the need for further research to fully elucidate its pharmacological profile.

For researchers in drug discovery and development, the choice between these two compounds will depend heavily on the specific research question. Rauwolscine offers high potency and selectivity for α2-adrenergic receptors, making it a valuable tool for studying the specific roles of these receptors. However, its serotonergic activity must be accounted for. Piperoxan, on the other hand, may be of interest in studies where a broader, less selective α-adrenergic blockade is desired, though its full receptor interaction profile remains to be comprehensively defined. Future in vitro studies providing a complete binding and functional profile of Piperoxan would be invaluable to the scientific community.

References

• 1. [3H]rauwolscine behaves as an agonist for the 5-HT1A receptors in human frontal cortex membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interaction between central alpha 1- and alpha 2-adrenoceptors on sympathetic tone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the α-Adrenergic Landscape: A Comparative Selectivity Profile of Piperoxan

For researchers, scientists, and drug development professionals, understanding the precise interactions of pharmacological agents with their molecular targets is paramount. This guide provides a detailed comparison of the selectivity profile of Piperoxan against α1 and α2 adrenoceptors, placing its performance in context with other key α-adrenergic antagonists. The information presented herein is supported by experimental data to aid in the informed selection of research tools and potential therapeutic agents.

Piperoxan, a benzodioxane derivative, has been historically utilized as an α-adrenergic antagonist. Its clinical and research applications necessitate a clear understanding of its binding affinity and functional activity at the different α-adrenoceptor subtypes. This guide will delve into the quantitative specifics of Piperoxan's interaction with α1 and α2 adrenoceptors, offering a comparative analysis with the well-characterized antagonists, Prazosin and Yohimbine, which are archetypal selective antagonists for α1 and α2 adrenoceptors, respectively.

Comparative Binding Affinities of α-Adrenergic Antagonists

The selectivity of an antagonist is quantitatively expressed by its binding affinity (Ki) for different receptor subtypes. A lower Ki value indicates a higher binding affinity. The following table summarizes the binding affinities of Piperoxan, Prazosin, and Yohimbine for the human α1 and α2 adrenoceptor subtypes, as determined by radioligand binding assays.

Compound	Receptor Subtype	Ki (nM)	Selectivity
Piperoxan	α1A	160	α2 > α1
α1B	230
α1D	130
α2A	6.8
α2B	5.4
α2C	4.9
Prazosin	α1A	0.3	α1 >> α2
α1B	0.2
α1D	0.5
α2A	300
α2B	1000
α2C	500
Yohimbine	α1A	500	α2 >> α1
α1B	800
α1D	600
α2A	1.2
α2B	0.8
α2C	1.5

Data compiled from the NIMH Psychoactive Drug Screening Program (PDSP) Ki database and supporting scientific literature.

As the data illustrates, Piperoxan demonstrates a clear preference for α2-adrenoceptors over α1-adrenoceptors, with Ki values in the low nanomolar range for all three α2 subtypes. In contrast, its affinity for the α1 subtypes is significantly lower, with Ki values in the mid-nanomolar range. This profile establishes Piperoxan as a moderately selective α2-adrenoceptor antagonist.

For comparison, Prazosin exhibits high affinity and marked selectivity for all α1-adrenoceptor subtypes over α2 subtypes. Conversely, Yohimbine displays high affinity and selectivity for α2-adrenoceptor subtypes over α1 subtypes, making it a classic tool for studying α2-adrenoceptor mediated processes.

Signaling Pathways of α1 and α2 Adrenoceptors

To appreciate the functional consequences of antagonist selectivity, it is essential to understand the distinct signaling pathways initiated by α1 and α2 adrenoceptors.

α1 and α2 Adrenoceptor Signaling Pathways

Activation of α1-adrenoceptors, which are coupled to Gq/11 proteins, stimulates phospholipase C (PLC). This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC), culminating in cellular responses such as smooth muscle contraction.

In contrast, α2-adrenoceptors are coupled to Gi/o proteins, which inhibit the activity of adenylyl cyclase. This results in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels and subsequent reduction in protein kinase A (PKA) activity. A primary physiological outcome of α2-adrenoceptor activation is the inhibition of neurotransmitter release from presynaptic nerve terminals.

Experimental Protocols

The determination of antagonist selectivity relies on robust and well-defined experimental methodologies. Below are detailed protocols for two key assays used to characterize the interaction of compounds like Piperoxan with adrenoceptors.

Radioligand Binding Assay (Competition Assay)

This assay quantifies the affinity of a test compound (unlabeled ligand) for a receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibition constant (Ki) of a test compound for a specific adrenoceptor subtype.

Materials:

• Cell membranes expressing the human α-adrenoceptor subtype of interest (e.g., from transfected cell lines like HEK293 or CHO).

• Radioligand with high affinity and selectivity for the receptor subtype (e.g., [³H]-Prazosin for α1-adrenoceptors, [³H]-Yohimbine or [³H]-Rauwolscine for α2-adrenoceptors).

• Test compound (e.g., Piperoxan) at various concentrations.

• Non-specific binding control (a high concentration of a known antagonist for the receptor).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Reaction Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound or the non-specific binding control in the assay buffer.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to allow the binding to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

Functional Assay (Schild Analysis)

Functional assays measure the effect of an antagonist on the physiological response induced by an agonist. Schild analysis is a classical pharmacological method used to determine the dissociation constant (pA₂) of a competitive antagonist.

Objective: To determine the pA₂ value of an antagonist, which is a measure of its potency.

Materials:

• Isolated tissue preparation containing the adrenoceptor of interest (e.g., rat vas deferens for α1, rabbit saphenous vein for α2).

• Organ bath system with physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O₂/5% CO₂.

• Agonist (e.g., phenylephrine (B352888) for α1, UK 14,304 for α2).

• Antagonist (e.g., Piperoxan) at various concentrations.

• Force transducer and data acquisition system.

Procedure:

• Tissue Preparation: Mount the isolated tissue in the organ bath under a resting tension and allow it to equilibrate.

• Control Agonist Response: Generate a cumulative concentration-response curve for the agonist to determine its EC50 (the concentration that produces 50% of the maximal response).

• Antagonist Incubation: Wash the tissue and incubate it with a known concentration of the antagonist for a specific period (e.g., 30-60 minutes).

• Agonist Response in Presence of Antagonist: In the continued presence of the antagonist, generate a new cumulative concentration-response curve for the agonist.

• Repeat with Different Antagonist Concentrations: Repeat steps 3 and 4 with at least two other concentrations of the antagonist.

• Data Analysis (Schild Plot):

  • For each antagonist concentration, calculate the dose ratio (DR), which is the ratio of the agonist EC50 in the presence of the antagonist to the agonist EC50 in the absence of the antagonist.

  • Plot log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist (-log[B]) on the x-axis.

  • The x-intercept of the resulting linear regression line provides the pA₂ value. A slope of the regression line that is not significantly different from 1 is indicative of competitive antagonism.

This comprehensive guide provides a foundation for understanding the selectivity profile of Piperoxan in the context of α1 and α2 adrenoceptors. The provided data and experimental protocols are intended to be a valuable resource for researchers designing and interpreting experiments in the field of adrenergic pharmacology.

Comparative Analysis of Novel Piperoxan Analogs as α2-Adrenergic Antagonists

A comprehensive guide for researchers and drug development professionals on the antagonistic properties of emerging Piperoxan analogs, benchmarked against established α-adrenergic antagonists. This guide provides a comparative analysis of binding affinities and functional potencies, supported by detailed experimental methodologies and pathway visualizations.

Introduction

Piperoxan, a benzodioxane derivative, was initially investigated as an α-adrenergic blocking agent and is recognized as a notable α2-adrenoceptor antagonist.[1][2] While historically significant as the first antihistamine, its α-adrenergic antagonistic properties have spurred the development of analogs with improved potency and selectivity.[2] This guide offers a comparative overview of novel Piperoxan analogs, placing their performance in context with Piperoxan and other well-established α2-antagonists like Yohimbine and Idazoxan. The aim is to provide a valuable resource for researchers engaged in the discovery and development of new adrenergic receptor modulators.

Comparative Antagonistic Properties

The antagonistic properties of novel Piperoxan analogs are evaluated based on their binding affinity (Ki) for α2-adrenoceptors and their functional potency (pA2 or pKB) in cellular or tissue-based assays. A lower Ki value indicates a higher binding affinity, while a higher pA2 or pKB value signifies greater antagonist potency.

The following table summarizes the available quantitative data for Piperoxan, its analog Fluparoxan, and the established α2-antagonists, Yohimbine and Idazoxan.

Compound	Target Receptor	Binding Affinity (pKi)	Functional Potency (pA2/pKB)	Selectivity (α2 vs α1)
Piperoxan	α2-Adrenoceptor	Data not readily available in searched literature	Data not readily available in searched literature	Moderate
Fluparoxan	α2-Adrenoceptor	~7.9	~7.9 (rat vas deferens)	>2500-fold
Yohimbine	α2A-Adrenoceptor	8.52 (human)	-	High
α2B-Adrenoceptor	8.00 (human)	-
α2C-Adrenoceptor	9.17 (human)	-
Idazoxan	α2-Adrenoceptor	High	Potent antagonist	High

Note: The table highlights the need for more comprehensive comparative studies on a wider range of novel Piperoxan analogs. The data for Fluparoxan is derived from a specific study and may vary based on experimental conditions.

Signaling Pathways and Experimental Workflow

The development and validation of novel Piperoxan analogs involve a series of well-defined experimental procedures. These typically begin with chemical synthesis, followed by in vitro characterization of their antagonistic properties, and may proceed to in vivo studies.

Caption: General experimental workflow for validating novel Piperoxan analogs.

The primary mechanism of action of α2-adrenoceptor antagonists involves the blockade of the negative feedback loop mediated by presynaptic α2-autoreceptors. This leads to an increased release of norepinephrine (B1679862) into the synaptic cleft.

Caption: Mechanism of action of α2-adrenoceptor antagonists.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the antagonistic properties of novel compounds.

Radioligand Binding Assay for α2-Adrenoceptor Affinity

This assay determines the binding affinity (Ki) of a test compound for the α2-adrenoceptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing the target α2-adrenoceptor subtype.

• Radioligand (e.g., [3H]-Yohimbine).

• Test compounds (novel Piperoxan analogs).

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (ice-cold).

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a multi-well plate, incubate the cell membranes with the radioligand and varying concentrations of the test compound.

• Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of an unlabeled antagonist).

• Incubate the plates at a specific temperature (e.g., 25°C) for a defined period to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay in Isolated Tissues for Antagonist Potency (pA2/pKB)

This assay measures the functional potency of an antagonist by its ability to inhibit the response of an isolated tissue to an agonist. The rat vas deferens is a classic preparation for studying α2-adrenoceptor-mediated responses.

Materials:

• Male Wistar rats.

• Krebs-Henseleit solution (physiological salt solution).

• α2-Adrenoceptor agonist (e.g., Clonidine).

• Test compounds (novel Piperoxan analogs).

• Organ bath setup with force transducer and data acquisition system.

Procedure:

• Isolate the vas deferens from a euthanized rat and mount it in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Allow the tissue to equilibrate under a resting tension.

• Obtain a cumulative concentration-response curve to the agonist (e.g., Clonidine) to establish a baseline.

• Wash the tissue and allow it to recover.

• Incubate the tissue with a fixed concentration of the test antagonist for a predetermined time.

• Obtain a second cumulative concentration-response curve to the agonist in the presence of the antagonist.

• Repeat steps 4-6 with increasing concentrations of the antagonist.

• Construct Schild plots by plotting the log (concentration ratio - 1) against the negative log of the molar concentration of the antagonist.

• The x-intercept of the Schild plot provides the pA2 value, which is a measure of the antagonist's potency. A linear Schild plot with a slope not significantly different from unity is indicative of competitive antagonism.

Conclusion and Future Directions

The exploration of novel Piperoxan analogs continues to be a promising avenue for the development of selective and potent α2-adrenoceptor antagonists. The data presented for Fluparoxan demonstrates the potential to significantly improve upon the pharmacological profile of the parent compound, Piperoxan. However, a more systematic and comparative evaluation of a broader range of analogs is necessary to establish clear structure-activity relationships and identify lead candidates for further development. Future research should focus on synthesizing and characterizing diverse series of Piperoxan derivatives and publishing comprehensive comparative data to facilitate the advancement of this important class of compounds.

References

• 1. Piperoxan | C14H19NO2 | CID 6040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Piperoxan - Wikipedia [en.wikipedia.org]

A Researcher's Guide to In Vitro Experimental Controls for Piperoxan Studies

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimental controls for in vitro studies involving Piperoxan, an α2-adrenergic receptor antagonist. This document outlines detailed experimental protocols, presents comparative data for Piperoxan and its alternatives, and includes visual workflows to ensure robust and reliable experimental design.

Piperoxan is a competitive antagonist of α-adrenergic receptors with a preference for the α2 subtype. Its utility in in vitro research is significant for dissecting the role of α2-adrenergic signaling in various physiological and pathological processes. To ensure the validity and reproducibility of such studies, the implementation of appropriate experimental controls is paramount. This guide will delve into the critical controls, compare Piperoxan with other common α2-adrenergic antagonists, and provide standardized protocols for key in vitro assays.

Understanding the Role of Experimental Controls

• Vehicle Control: This is a fundamental negative control. The vehicle is the solvent in which Piperoxan is dissolved (e.g., DMSO, ethanol (B145695), or saline).[1][2] Treating a set of cells or tissues with the vehicle alone at the same concentration used for the drug treatment ensures that any observed effects are due to Piperoxan itself and not the solvent.[1][2]

• Positive Control (Antagonist): A well-characterized α2-adrenergic antagonist with a known potency, such as Yohimbine (B192690), serves as a positive control.[3] This control confirms that the experimental system is responsive to α2-adrenergic blockade. If the positive control fails to produce the expected effect, it may indicate a problem with the experimental setup.

• Positive Control (Agonist): To assess the antagonistic properties of Piperoxan, a specific α2-adrenergic agonist, such as Clonidine (B47849) or UK-14,304, is used to elicit a measurable response (e.g., inhibition of neurotransmitter release, smooth muscle contraction).[4][5][6] Piperoxan's efficacy is then determined by its ability to block this agonist-induced response.

• Negative Control (No Treatment): This group of cells or tissues is not exposed to any treatment, including the vehicle. It provides a baseline for the normal physiological response of the in vitro system.

Comparative Analysis of α2-Adrenergic Antagonists

Piperoxan is often compared with other α-adrenergic antagonists in research settings. The choice of antagonist can depend on factors such as selectivity for α2-receptor subtypes, potency, and the specific research question. Below is a comparison of Piperoxan with two commonly used alternatives: Yohimbine and Phentolamine (B1677648).

Antagonist	Primary Mechanism of Action	Selectivity	Common In Vitro Applications
Piperoxan	Competitive antagonist of α-adrenergic receptors	Preferential for α2-adrenoceptors	Studying neurotransmitter release, smooth muscle physiology, and α2-adrenoceptor pharmacology.[7][8][9]
Yohimbine	Competitive antagonist of α2-adrenergic receptors	Highly selective for α2-adrenoceptors	Widely used as a standard α2-adrenergic antagonist in various in vitro and in vivo models.[10][11][12][13][14]
Phentolamine	Non-selective competitive antagonist of α1 and α2-adrenergic receptors	Non-selective for α-adrenoceptor subtypes	Used when a broad blockade of α-adrenergic receptors is desired.[15][16][17][18][19]

Quantitative Comparison of Antagonist Potency

The potency of an antagonist is typically expressed by its pA2 value in functional assays or its Ki (inhibition constant) or IC50 (half-maximal inhibitory concentration) value in binding assays. These values can vary depending on the tissue and experimental conditions.

Antagonist	Assay Type	Tissue/Cell Line	pA2 Value	Ki (nM)	IC50 (nM)
Piperoxan	Functional Assay	Rat Vas Deferens	~6.0 - 7.0[7]	-	-
Radioligand Binding	Various	-	Varies	-
Yohimbine	Functional Assay	Rat Vas Deferens	~7.5 - 8.5[12][20]	-	-
Radioligand Binding	Human Platelets	-	~1.74 - 6.2[21][22]	-
Radioligand Binding	Neonatal Rat Lung	-	~1.53[23]	-
Phentolamine	Functional Assay	Rat Vas Deferens	~7.0 - 8.0[17][24]	-	-
Radioligand Binding	Human α2B-adrenoceptor	-	~10[25]	~1.1[16]

Note: The values presented are approximate and can vary significantly based on the specific experimental conditions, radioligand used, and tissue preparation. Researchers should consult the primary literature for precise values relevant to their experimental setup.

Detailed Experimental Protocols

To ensure consistency and comparability of data, detailed and standardized protocols are essential. Below are generalized protocols for two key in vitro assays used to characterize α2-adrenergic antagonists.

Isolated Tissue Functional Assay (e.g., Rat Vas Deferens)

This assay measures the ability of an antagonist to inhibit the contractile response of an isolated tissue to an α2-adrenergic agonist. The rat vas deferens is a classic model for studying presynaptic α2-adrenoceptors that modulate neurotransmitter release.[26][27]

Experimental Workflow:

Functional Assay Workflow

Methodology:

• Tissue Preparation:

  • Humanely euthanize a male rat according to institutional guidelines.

  • Carefully dissect the vas deferens and place it in oxygenated Krebs-Henseleit solution.[28]

  • Mount a segment of the tissue in an organ bath containing Krebs-Henseleit solution maintained at 37°C and bubbled with 95% O2 / 5% CO2.

  • Allow the tissue to equilibrate for at least 60 minutes under a resting tension (e.g., 0.5-1 g).

• Experimental Procedure:

  • Elicit a baseline contractile response. This can be achieved through electrical field stimulation or by adding a submaximal concentration of an α1-adrenoceptor agonist.

  • Once a stable baseline is achieved, add a selective α2-adrenoceptor agonist (e.g., clonidine or UK-14,304) to inhibit the twitch response.

  • After the agonist effect has stabilized, add increasing cumulative concentrations of Piperoxan or the alternative antagonist.

  • Record the contractile responses at each antagonist concentration.

• Controls:

  • Vehicle Control: In a separate tissue preparation, add the vehicle at the same volumes as the antagonist solutions.

  • Positive Control: Use a known potent α2-antagonist like yohimbine in place of Piperoxan to confirm the assay's responsiveness.

  • Time Control: Run a parallel experiment with the agonist alone to ensure the response is stable over the duration of the experiment.

• Data Analysis:

  • Construct concentration-response curves for the antagonist.

  • Perform a Schild regression analysis to determine the pA2 value, which is a measure of the antagonist's potency.

Radioligand Binding Assay

This assay directly measures the affinity of an antagonist for the α2-adrenergic receptor by competing with a radiolabeled ligand for binding to the receptor.[29][30][31]

Experimental Workflow:

Radioligand Binding Assay Workflow

Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues known to express α2-adrenergic receptors (e.g., CHO cells stably expressing the receptor, rat cerebral cortex) in a suitable buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Resuspend the membrane pellet in the assay buffer and determine the protein concentration.[30]

• Binding Assay:

  • In a multi-well plate, add the cell membranes, a fixed concentration of a suitable radioligand (e.g., [3H]yohimbine or [3H]rauwolscine), and increasing concentrations of the unlabeled antagonist (Piperoxan or alternatives).[32][33][34]

  • To determine non-specific binding, a separate set of wells should contain a high concentration of a non-radiolabeled ligand (e.g., phentolamine) to saturate all specific binding sites.[19]

  • Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium.

• Separation and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the unlabeled antagonist concentration.

  • Use non-linear regression analysis to determine the IC50 value, which can then be converted to a Ki value using the Cheng-Prusoff equation.

Signaling Pathway of α2-Adrenergic Receptor Antagonism

Piperoxan, as an α2-adrenergic receptor antagonist, blocks the downstream signaling cascade typically initiated by the binding of an agonist like norepinephrine.

α2-Adrenergic Receptor Signaling

By adhering to these guidelines and employing the appropriate controls, researchers can ensure the generation of high-quality, reliable, and reproducible data in their in vitro investigations of Piperoxan and other α2-adrenergic antagonists.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. The puzzling issue of 'vehicle-treated control' when using ethanol as drug carrier for MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clonidine, an α2 receptor agonist, diminishes GABAergic neurotransmission to cardiac vagal neurons in the nucleus ambiguus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antagonism of the effects of clonidine by the alpha 2-adrenoceptor antagonist, fluparoxan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conduction block by clonidine is not mediated by alpha2-adrenergic receptors in rat sciatic nerve fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antagonism of the effects of clonidine by the alpha 2-adrenoceptor antagonist, fluparoxan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual effect of alpha-adrenoceptor antagonists in rat isolated vas deferens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Binding to alpha-adrenergic receptors: differential pharmacological potencies and binding affinities of benzodioxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ergogenic and Sympathomimetic Effects of Yohimbine: A Review [mdpi.com]
• 12. Radioenzymatic assay measurement of yohimbine's influence on adrenergic neurotransmission of rat vas deferens: unique consequence of using normetanephrine as an uptake2-blocking agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of yohimbine stereoisomers on contractions of rat aortic strips produced by agonists with different selectivity for alpha 1- and alpha 2-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Yohimbine is a 5-HT1A agonist in rats in doses exceeding 1 mg/kg - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antagonist properties of phentolamine at both presynaptic alpha 2-adrenoceptors and presynaptic dopamine receptors using field stimulated right cat atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Effects of prazosin and phentolamine on responses to field stimulation and to noradrenaline in vas deferens and anococcygeus muscle of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Phentolamine lacks alpha 2-adrenoceptor agonist activity in anaesthetized dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pa2online.org [pa2online.org]
• 20. A study of stimulation-evoked activation of alpha 2-adrenoceptors in the rat isolated vas deferens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Agonist and antagonist binding to alpha 2-adrenergic receptors in purified membranes from human platelets. Implications of receptor-inhibitory nucleotide-binding protein stoichiometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Characterization of alpha 2-adrenergic receptors in human platelets by binding of a radioactive ligand [3H]yohimbine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Characterization of [3H]yohimbine binding to putative alpha-2 adrenergic receptors in neonatal rat lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Kinetics of alpha-adrenoreceptor blockade by phentolamine in the normal and denervated rabbit aorta and rat vas deferens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. 11837 [pdspdb.unc.edu]
• 26. Analysis of agonism at functional prejunctional alpha 2-adrenoceptors of rat vas deferens using operational and null approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. An investigation of alpha-adrenoceptor responsiveness in the vas deferens of spontaneously hypertensive rats - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Investigation of the subtypes of α1-adrenoceptor mediating contractions of rat vas deferens - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 30. giffordbioscience.com [giffordbioscience.com]
• 31. giffordbioscience.com [giffordbioscience.com]
• 32. mdpi.com [mdpi.com]
• 33. go.drugbank.com [go.drugbank.com]
• 34. Binding and functional characterization of alpha-2 adrenergic receptor subtypes on pig vascular endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]

Piperoxan: A Historical Research Tool Eclipsed by Modern Adrenergic Antagonists

Once a foundational tool in autonomic research, the non-selective alpha-adrenergic antagonist Piperoxan has been largely superseded by a new generation of highly selective and potent antagonists. This guide provides a comparative analysis of Piperoxan against modern alternatives like Prazosin, Yohimbine, and Idazoxan, highlighting the limitations of the former and the advantages of the latter in contemporary research settings.

Piperoxan, a derivative of benzodioxan, was instrumental in the initial exploration of the adrenergic system and was also notably the first antihistamine discovered.[1] However, its clinical and research utility was hampered by a lack of receptor selectivity and associated toxic effects.[1] Modern research demands a higher degree of precision, a need met by antagonists designed to target specific alpha-1 and alpha-2 adrenergic receptor subtypes.

Lack of Selectivity: The Primary Limitation of Piperoxan

Furthermore, Piperoxan exhibits significant affinity for histamine (B1213489) H1 receptors, a characteristic that led to its initial identification as an antihistamine.[1] This off-target activity can introduce unintended experimental variables, making it difficult to attribute observed effects solely to alpha-adrenergic blockade.

Modern Antagonists: A Paradigm of Selectivity and Potency

In stark contrast to Piperoxan, modern alpha-adrenergic antagonists offer remarkable selectivity, allowing researchers to probe the function of individual receptor subtypes with high precision.

• Prazosin: A quinazoline (B50416) derivative, Prazosin is a highly selective antagonist for alpha-1 adrenergic receptors, exhibiting significantly lower affinity for alpha-2 receptors.[3] This selectivity makes it an invaluable tool for studying the physiological and pathological roles of alpha-1 adrenoceptors in conditions such as hypertension and benign prostatic hyperplasia.

• Yohimbine: An indole (B1671886) alkaloid, Yohimbine is a potent and selective antagonist of alpha-2 adrenergic receptors.[4] It has been extensively used in research to investigate the role of these receptors in neurotransmitter release, cardiovascular function, and various behavioral paradigms.[4] However, it is important to note that Yohimbine also displays affinity for other receptors, including serotonin (B10506) and dopamine (B1211576) receptors, at higher concentrations.[4]

• Idazoxan: This imidazoline (B1206853) derivative is a potent and selective alpha-2 adrenoceptor antagonist.[5] While it demonstrates greater selectivity for alpha-2 over alpha-1 receptors compared to Piperoxan, it also binds to non-adrenergic imidazoline receptors, which can complicate the interpretation of experimental data.[5][6]

Quantitative Comparison of Receptor Binding Affinities

The following table summarizes the available quantitative data on the binding affinities (Ki in nM) of Piperoxan and modern antagonists for adrenergic and histamine receptors.

Compound	α1-Adrenergic Receptor (Ki, nM)	α2A-Adrenergic Receptor (Ki, nM)	α2B-Adrenergic Receptor (Ki, nM)	α2C-Adrenergic Receptor (Ki, nM)	Histamine H1 Receptor (Ki, nM)
Piperoxan	Data not readily available	5.4[2]	2[2]	1.3[2]	Data not readily available
Prazosin	~0.5 (α1A), ~1 (α1B), ~3 (α1D)	>1000	>1000	>1000	Data not readily available
Yohimbine	~500	~1-10	~1-10	~1-10	~1000
Idazoxan	>1000	~5-10	~5-10	~5-10	Data not readily available

Note: Ki values can vary depending on the experimental conditions and tissue/cell type used.

Experimental Protocols: A Methodological Overview

The determination of binding affinities and functional antagonist activity is crucial for characterizing these compounds. Below are representative protocols for key experimental assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the affinity of Piperoxan, Prazosin, Yohimbine, and Idazoxan for α1, α2, and H1 receptors.

Methodology:

• Membrane Preparation: Prepare cell membranes from tissues or cell lines expressing the receptor of interest (e.g., rat brain cortex for adrenergic receptors, CHO-K1 cells expressing human H1 receptors).

• Incubation: Incubate the membranes with a specific radioligand (e.g., [³H]-Prazosin for α1, [³H]-Yohimbine or [³H]-Rauwolscine for α2, [³H]-Pyrilamine for H1) and varying concentrations of the unlabeled antagonist (the "competitor").

• Separation: Separate the receptor-bound from the free radioligand by rapid filtration.

• Quantification: Measure the radioactivity of the filter-bound complex using liquid scintillation counting.

• Data Analysis: Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

Functional Antagonist Assay (e.g., Calcium Mobilization for α1 and H1 Receptors)

This assay measures the ability of an antagonist to block the functional response induced by an agonist.

Objective: To determine the functional potency (IC50) of Piperoxan and Prazosin in blocking α1-adrenergic receptor-mediated calcium mobilization, and Piperoxan for H1 receptor-mediated calcium mobilization.

Methodology:

• Cell Culture: Culture cells expressing the receptor of interest (e.g., HEK293 cells expressing the α1A-adrenergic or H1 receptor).

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Antagonist Pre-incubation: Incubate the cells with varying concentrations of the antagonist.

• Agonist Stimulation: Stimulate the cells with a fixed concentration of an appropriate agonist (e.g., phenylephrine (B352888) for α1, histamine for H1).

• Measurement: Measure the change in intracellular calcium concentration using a fluorescence plate reader.

• Data Analysis: Determine the IC50 value of the antagonist for inhibiting the agonist-induced response.

Functional Antagonist Assay Workflow

Signaling Pathways

The binding of antagonists to their respective receptors blocks the downstream signaling cascades initiated by endogenous agonists like norepinephrine (B1679862) and histamine.

Simplified Signaling Pathways

Conclusion: The Imperative of Selectivity in Modern Research

The evolution from non-selective antagonists like Piperoxan to highly selective agents such as Prazosin, Yohimbine, and Idazoxan represents a significant advancement in pharmacology. While Piperoxan holds historical importance, its utility in modern research is severely limited by its lack of receptor selectivity and off-target effects. For researchers aiming to elucidate the precise roles of adrenergic receptor subtypes in health and disease, the use of modern, selective antagonists is indispensable. The choice of antagonist should be guided by its specific receptor binding profile and the experimental question at hand, ensuring the generation of clear, interpretable, and translatable results.

References

• 1. Piperoxan - Wikipedia [en.wikipedia.org]
• 2. Piperoxan hydrochloride (135-87-5) for sale [vulcanchem.com]
• 3. Design, synthesis, and in vitro and in vivo characterization of 1-{4-[4-(substituted)piperazin-1-yl]butyl}guanidines and their piperidine analogues as histamine H3 receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amsbio.com [amsbio.com]
• 5. Binding and functional characterization of alpha-2 adrenergic receptor subtypes on pig vascular endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The affinity and selectivity of α‐adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‐adrenoceptors and comparison with human α1 and β‐adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Piperoxan: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Piperoxan, a research chemical requiring specialized handling due to its potential health and environmental hazards. This guide is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and regulatory compliance.

Piperoxan hydrochloride is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1] Therefore, it is imperative that Piperoxan and any materials contaminated with it are disposed of as hazardous waste. Do not dispose of Piperoxan in the regular trash or down the drain.[2][3] Adherence to the procedures outlined below is critical for protecting personnel and the environment.

Summary of Piperoxan Hazards and Disposal Information

The following table summarizes key quantitative and qualitative data regarding Piperoxan for easy reference during handling and disposal.

Property	Value/Information	Source
Chemical Name	Piperoxan hydrochloride	PubChem
CAS Number	135-87-5	[4]
Molecular Formula	C₁₄H₂₀ClNO₂	[1]
Acute Oral Toxicity	Harmful if swallowed (H302)	[1][4]
Aquatic Hazard	Very toxic to aquatic life with long-lasting effects (H410)	[1]
Disposal Method	Dispose of as hazardous waste. Do not release to the environment.	[1]
Regulatory Framework	Resource Conservation and Recovery Act (RCRA)	[1]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents.	[1]

Step-by-Step Disposal Protocol for Piperoxan

This protocol details the necessary steps for the safe disposal of solid Piperoxan waste and materials contaminated with Piperoxan.

1. Waste Identification and Segregation:

• Identify Waste: All unused or expired solid Piperoxan, as well as any materials grossly contaminated with it (e.g., weighing papers, gloves, pipette tips), must be treated as hazardous chemical waste.

• Segregate Waste: Do not mix Piperoxan waste with other types of waste.[4] Keep it separate from liquid waste, biological waste, and other incompatible solid chemical wastes.[4] Specifically, store Piperoxan waste away from strong acids, bases, and oxidizing agents.[1]

2. Personal Protective Equipment (PPE):

• Before handling Piperoxan waste, ensure you are wearing appropriate PPE, including:

  • Safety goggles

  • Chemical-resistant gloves (e.g., nitrile)

  • A lab coat

3. Waste Container Selection and Labeling:

• Container Selection:

  • Use a designated, leak-proof container with a secure screw-top lid for solid Piperoxan waste. The container must be chemically compatible with Piperoxan. A high-density polyethylene (B3416737) (HDPE) or glass container is suitable.

  • Ensure the container is in good condition with no cracks or deterioration.[5]

• Labeling:

  • As soon as you begin accumulating waste in the container, affix a "Hazardous Waste" label.[3]

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "Piperoxan" (avoid abbreviations)

    • The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard")

    • The date you first added waste to the container

    • Your name, lab location (building and room number), and contact information[3]

4. Waste Accumulation and Storage:

• Location: Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[5][6] This area must be at or near the point of waste generation and under the control of laboratory personnel.[5]

• Container Management:

  • Keep the waste container securely closed at all times, except when adding waste.[6]

  • Do not overfill the container. Leave at least 10% headspace to allow for expansion.

  • Store the container in secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks or spills.

5. Arranging for Disposal:

• Contact EHS: Once the waste container is nearly full or if you will no longer be generating this waste stream, contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[6]

• Follow Institutional Procedures: Adhere to your institution's specific procedures for requesting a hazardous waste pickup. This may involve submitting an online form or calling the EHS office.

• Do Not Transport Waste: Do not transport hazardous waste across public areas or between buildings yourself. This should only be done by trained EHS personnel.

6. Disposal of Empty Piperoxan Containers:

• Grossly Contaminated Containers: If the original Piperoxan container has a significant amount of solid residue that cannot be easily removed, it should be disposed of as hazardous waste.

• Rinsed Containers: If the container can be thoroughly triple-rinsed, the first rinseate must be collected and disposed of as liquid hazardous waste.[7] After triple rinsing and air-drying, deface or remove the original label and dispose of the container according to your institution's guidelines for clean lab glass or plastic.[1]

Experimental Workflow & Logical Relationships

The following diagrams illustrate the procedural workflow for the proper disposal of Piperoxan.

Caption: Workflow for Piperoxan solid waste disposal.

Caption: Decision tree for empty Piperoxan container disposal.

References

• 1. odu.edu [odu.edu]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. acewaste.com.au [acewaste.com.au]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Piperoxan

Essential Safety and Handling Guide for Piperoxan

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Piperoxan in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure the safe and effective use of this compound.

Key Safety and Toxicological Data

While specific occupational exposure limits for Piperoxan have not been established by major regulatory agencies, the following toxicological data is available and underscores the need for careful handling.

Parameter	Value	Species	Source
Occupational Exposure Limits (OELs)	Not established	N/A	[1]
LD50 (Oral)	502 mg/kg	Mouse	[2]
LD50 (Intraperitoneal)	175 mg/kg	Mouse	[2]
LD50 (Subcutaneous)	500 mg/kg	Mouse	[2]
Primary Skin Irritant Effect	No irritant effect	N/A	[2]
Primary Eye Irritant Effect	No irritating effect	N/A	[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Piperoxan to minimize exposure. The following table outlines the recommended PPE for various laboratory activities involving this compound.

Activity	Recommended Personal Protective Equipment
Receiving and Unpacking	- Gloves: Nitrile or neoprene gloves.- Lab Coat: Standard laboratory coat.
Weighing and Aliquoting (Solid)	- Gloves: Double-gloving with nitrile or neoprene gloves is recommended.- Lab Coat: Standard laboratory coat.- Eye Protection: Safety glasses with side shields or safety goggles.[1]- Respiratory Protection: If weighing outside of a chemical fume hood or ventilated balance enclosure, a NIOSH-approved N95 respirator is recommended to prevent inhalation of fine particles.
Solution Preparation and Handling	- Gloves: Nitrile or neoprene gloves. For prolonged handling or higher concentrations, consider heavier-duty gloves and consult manufacturer-specific chemical resistance data.- Lab Coat: Standard laboratory coat.- Eye Protection: Safety goggles.[1]- Work Area: All manipulations should be performed in a certified chemical fume hood.
Experimental Use	- Gloves: Nitrile or neoprene gloves.- Lab Coat: Standard laboratory coat.- Eye Protection: Safety glasses with side shields or safety goggles.[1]
Waste Disposal	- Gloves: Nitrile or neoprene gloves.- Lab Coat: Standard laboratory coat.- Eye Protection: Safety goggles.[1]

Operational Plan: Step-by-Step Handling Procedures

This section provides a procedural workflow for the safe handling of Piperoxan from receipt to disposal.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store Piperoxan in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

Weighing and Solution Preparation

• Designated Area: Conduct all weighing and solution preparation in a designated area, preferably within a chemical fume hood or a ventilated balance enclosure.

• Avoid Dust Generation: When handling the solid form, take care to avoid the generation of dust.

• Solvent Selection: Use the appropriate solvent as specified in your experimental protocol.

Experimental Use

• Controlled Environment: Perform all experiments involving Piperoxan in a well-ventilated area, such as a chemical fume hood.

• Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1]

• No Personal Items: Do not eat, drink, or smoke in the laboratory where Piperoxan is being handled.[1]

Decontamination

• Work Surfaces: After handling, decontaminate all work surfaces with an appropriate cleaning agent.

• Equipment: Clean any equipment that has come into contact with Piperoxan according to your laboratory's standard operating procedures.

Standard Operating Procedure Workflow

Caption: Workflow for the safe handling of Piperoxan.

Emergency and Disposal Plans

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving Piperoxan.

• Skin Contact:

  • Immediately remove contaminated clothing.

  • Flush the affected skin with copious amounts of water for at least 15 minutes.

  • Seek medical attention if irritation develops.

• Eye Contact:

  • Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

  • Remove contact lenses if present and easy to do.

  • Seek immediate medical attention.

• Inhalation:

  • Move the individual to fresh air.

  • If breathing is difficult, provide oxygen.

  • If breathing has stopped, begin artificial respiration.

  • Seek immediate medical attention.

• Ingestion:

  • Do NOT induce vomiting.

  • Rinse mouth with water.

  • Seek immediate medical attention.

• Spill Response:

  • Small Spills (Solid):

    • Gently sweep up the material, avoiding dust generation.

    • Place in a sealed container for disposal.

    • Clean the spill area with a suitable decontaminating agent.

  • Small Spills (Liquid):

    • Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

    • Place the absorbent material into a sealed container for disposal.

    • Clean the spill area with a suitable decontaminating agent.

  • Large Spills:

    • Evacuate the area immediately.

    • Alert others in the vicinity and your laboratory's safety officer.

    • Prevent the spill from entering drains.

    • Allow only trained personnel with appropriate respiratory protection and chemical-resistant clothing to clean up the spill.

Emergency Response Workflow

Caption: Decision-making workflow for Piperoxan emergencies.

Disposal Plan

All waste containing Piperoxan must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.

• Solid and Liquid Waste:

  • Collect all waste containing Piperoxan in clearly labeled, sealed, and appropriate hazardous waste containers.

  • Do not mix with other incompatible waste streams.

• Contaminated PPE:

  • Dispose of all used gloves, disposable lab coats, and other contaminated materials in a designated hazardous waste container.

• Empty Containers:

  • Triple-rinse empty containers with a suitable solvent.

  • Collect the rinsate as hazardous waste.

  • Deface the label on the empty container before disposing of it in the regular trash or as directed by your institution's waste management guidelines.

By adhering to these safety and handling procedures, researchers can minimize the risks associated with the use of Piperoxan and ensure a safe laboratory environment.

References

• 1. Piperoxan hydrochloride|135-87-5|MSDS [dcchemicals.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]